2-(Octyloxy)ethanol

• CAS: 10020-43-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical and Physical Properties of 2-(Octyloxy)ethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical properties of 2-(Octyloxy)ethanol. The information is presented to support research, development, and safety assessments involving this compound. All quantitative data is summarized in structured tables for ease of comparison, and detailed experimental protocols for determining these properties are provided.

Chemical Identity and Structure

2-(Octyloxy)ethanol, also known as ethylene glycol mono-n-octyl ether or octyl cellosolve, is a primary alcohol and a glycol ether. Its chemical structure consists of an eight-carbon octyl group linked by an ether bond to an ethanol molecule.

Table 1: Chemical Identification of 2-(Octyloxy)ethanol

Identifier	Value
Chemical Name	2-(Octyloxy)ethanol
Synonyms	Ethylene glycol mono-n-octyl ether, Octyl cellosolve
CAS Number	10020-43-6[1][2]
Molecular Formula	C10H22O2[1][2]
Molecular Weight	174.28 g/mol [1][2]
SMILES	CCCCCCCCOCCO
InChI	InChI=1S/C10H22O2/c1-2-3-4-5-6-7-9-12-10-8-11/h11H,2-10H2,1H3

Physicochemical Properties

The physicochemical properties of 2-(Octyloxy)ethanol are crucial for its application as a solvent and in other formulations. These properties are summarized in the tables below. It is important to note that some variation in reported values exists in the literature, which may be attributed to differences in experimental conditions and sample purity.

Table 2: Physical Properties of 2-(Octyloxy)ethanol

Property	Value	Source(s)
Physical State	Liquid at room temperature	General Knowledge
Boiling Point	228 °C[1] / 241.7 °C at 760 mmHg[2]	[1][2]
Melting Point	Data not readily available. Expected to be low, as for similar glycol ethers like 2-(hexyloxy)ethanol (-45.1 °C).
Density	0.886 g/mL[1] / 0.882 g/mL	[1][3]
Vapor Pressure	Data not readily available.
Refractive Index	Data not readily available.
Flash Point	66 °C[3]	[3]

Table 3: Solubility Profile of 2-(Octyloxy)ethanol

Solvent	Solubility	Notes
Water	Slightly soluble to soluble	Glycol ethers exhibit a range of water solubility depending on the alkyl chain length. The octyl group reduces water solubility compared to shorter-chain glycol ethers.
Organic Solvents	Miscible with many common organic solvents	Expected to be soluble in alcohols, ethers, ketones, and hydrocarbon solvents due to its amphiphilic nature.

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key physicochemical properties of a liquid organic compound such as 2-(Octyloxy)ethanol. These protocols are based on established international standards.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure.

Methodology: A common method for determining the boiling point of a high-boiling liquid is ebulliometry, which involves measuring the temperature of the boiling liquid at a controlled pressure. A simplified laboratory procedure is as follows:

• Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a condenser, a thermometer, and a heating mantle.

• Sample Preparation: A small volume of 2-(Octyloxy)ethanol is placed in the round-bottom flask along with boiling chips to ensure smooth boiling.

• Heating: The sample is gradually heated.

• Temperature Measurement: The thermometer is positioned so that the bulb is just below the side arm of the distillation head to accurately measure the temperature of the vapor that is in equilibrium with the boiling liquid.

• Boiling Point Determination: The temperature is recorded when it stabilizes during a steady rate of distillation. This temperature is the boiling point at the ambient atmospheric pressure, which should also be recorded.

Determination of Melting Point

For liquids that solidify at low temperatures, the melting point can be determined.

Methodology:

• Sample Freezing: A sample of 2-(Octyloxy)ethanol is cooled in a suitable bath (e.g., dry ice/acetone) until it solidifies.

• Apparatus: A melting point apparatus is used, which consists of a heating block and a means of observing the sample.

• Measurement: The solidified sample in a capillary tube is placed in the melting point apparatus. The temperature is slowly increased.

• Melting Range: The temperature at which the first drop of liquid appears and the temperature at which the last crystal melts are recorded. This range is reported as the melting point.

Determination of Density

Density is the mass per unit volume of a substance.

Methodology:

• Apparatus: A pycnometer or a vibrating tube densitometer can be used for accurate measurements.

• Calibration: The instrument is calibrated with a substance of known density, such as deionized water.

• Measurement: A known volume of 2-(Octyloxy)ethanol is introduced into the pycnometer, and its mass is determined using an analytical balance. Alternatively, the sample is injected into the vibrating tube densitometer.

• Calculation: The density is calculated by dividing the mass of the sample by its volume at a specific temperature.

Determination of Solubility

Solubility is the ability of a substance to dissolve in a solvent to form a homogeneous solution.

Methodology (for Water Solubility):

• Sample Preparation: A known excess amount of 2-(Octyloxy)ethanol is added to a known volume of deionized water in a sealed container.

• Equilibration: The mixture is agitated at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: The mixture is allowed to stand, or is centrifuged, to separate the undissolved organic phase from the aqueous phase.

• Analysis: A sample of the aqueous phase is carefully removed and analyzed for the concentration of dissolved 2-(Octyloxy)ethanol using a suitable analytical technique, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Calculation: The solubility is expressed as the mass of solute per volume of solvent (e.g., g/L).

Determination of Vapor Pressure

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its condensed phases at a given temperature.

Methodology (Isoteniscope Method):

• Apparatus: An isoteniscope, a specialized piece of glassware connected to a pressure measurement system, is used.

• Sample Degassing: The sample of 2-(Octyloxy)ethanol is placed in the isoteniscope and degassed to remove any dissolved air.

• Measurement: The isoteniscope is heated to a specific temperature in a controlled temperature bath. The vapor pressure of the sample is balanced against a known pressure of an inert gas.

• Data Collection: The vapor pressure is measured at several different temperatures to establish a vapor pressure curve.

Determination of Refractive Index

The refractive index is a dimensionless number that describes how light propagates through a substance.

Methodology:

• Apparatus: A refractometer (e.g., an Abbé refractometer) is used.

• Calibration: The refractometer is calibrated using a standard of known refractive index.

• Measurement: A few drops of 2-(Octyloxy)ethanol are placed on the prism of the refractometer.

• Reading: The refractive index is read directly from the instrument's scale at a specified temperature and wavelength of light (typically the sodium D-line, 589 nm).

Determination of Flash Point

The flash point is the lowest temperature at which the vapors of a volatile material will ignite when given an ignition source.

Methodology (Closed-Cup Method):

• Apparatus: A closed-cup flash point tester (e.g., Pensky-Martens or Tag Closed-Cup) is used.

• Sample Preparation: A specified volume of 2-(Octyloxy)ethanol is placed in the test cup.

• Heating: The sample is heated at a slow, constant rate.

• Ignition Test: At regular temperature intervals, an ignition source is introduced into the vapor space above the liquid.

• Flash Point Determination: The flash point is the lowest temperature at which the application of the ignition source causes the vapors to ignite.

Visualizations

The following diagrams illustrate the logical workflow for determining the physicochemical properties of a chemical substance and the interrelationships between these properties.

Experimental workflow for determining physicochemical properties.

References

• 1. 2-octoxyethanol [stenutz.eu]
• 2. CAS 10020-43-6 | 2-(Octyloxy)ethanol - Synblock [synblock.com]
• 3. CAS # 10020-43-6, 2-(Octyloxy)ethanol, Octyl cellosolve, 1-(2-Hydroxyethoxy)octane, Ethylene glycol monooctyl ether, Ethylene glycol mono-n-octyl ether - chemBlink [chemblink.com]

An In-depth Technical Guide to the Synthesis and Purification of 2-(Octyloxy)ethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification methods for 2-(octyloxy)ethanol, a valuable glycol ether intermediate in various research and development applications. This document details the prevalent synthetic route, outlines purification protocols, and presents relevant physicochemical and spectral data to support laboratory and process development activities.

Synthesis of 2-(Octyloxy)ethanol via Williamson Ether Synthesis

The most common and direct method for the preparation of 2-(octyloxy)ethanol is the Williamson ether synthesis. This reaction involves the nucleophilic substitution of a haloalkane by an alkoxide. In this specific synthesis, the sodium salt of ethylene glycol reacts with an octyl halide, typically 1-bromooctane, to form the desired ether.

Reaction Scheme:

Caption: General reaction scheme for the synthesis of 2-(octyloxy)ethanol.

Experimental Protocol

Materials:

• Ethylene glycol

• Sodium metal or Sodium hydride (NaH)

• 1-Bromooctane

• Anhydrous diethyl ether or Tetrahydrofuran (THF)

• Distilled water

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Preparation of Sodium Ethylene Glycolate: In a flame-dried round-bottom flask equipped with a reflux condenser and a magnetic stirrer, under an inert atmosphere (e.g., nitrogen or argon), carefully add sodium metal (1.0 equivalent) to an excess of anhydrous ethylene glycol at 0 °C. Allow the mixture to stir and warm to room temperature until all the sodium has reacted. Alternatively, sodium hydride (1.1 equivalents) can be cautiously added to a solution of ethylene glycol in anhydrous THF at 0 °C, and the mixture stirred at room temperature for 1-2 hours, or until hydrogen evolution ceases.

• Etherification: To the freshly prepared sodium ethylene glycolate solution, add 1-bromooctane (1.0 equivalent) dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux and maintain for several hours (typically 4-12 hours). The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Quench the reaction by the slow addition of water. Transfer the mixture to a separatory funnel and extract with diethyl ether or another suitable organic solvent.

• Washing: Wash the organic layer sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude 2-(octyloxy)ethanol.

Purification Methods

The crude product obtained from the synthesis typically contains unreacted starting materials and byproducts. Purification is essential to obtain 2-(octyloxy)ethanol of high purity. The primary methods for purification are vacuum distillation and column chromatography.

Vacuum Distillation

Vacuum distillation is a suitable method for purifying 2-(octyloxy)ethanol, which has a relatively high boiling point.[1] By reducing the pressure, the boiling point of the compound is lowered, preventing potential decomposition at higher temperatures.

Experimental Protocol:

• Assemble a fractional distillation apparatus for vacuum distillation.

• Transfer the crude 2-(octyloxy)ethanol to the distillation flask.

• Gradually reduce the pressure and begin heating the distillation flask.

• Collect the fraction that distills at the expected boiling point under the applied vacuum. The boiling point of 2-(octyloxy)ethanol is 241.7 °C at 760 mmHg.[2] The boiling point at reduced pressure can be estimated using a nomograph.

Column Chromatography

Flash column chromatography is an effective technique for the purification of 2-(octyloxy)ethanol, particularly for removing non-volatile impurities.[3]

Experimental Protocol:

• Stationary Phase: Silica gel (230-400 mesh) is a common choice for the stationary phase.

• Mobile Phase (Eluent): A solvent system of increasing polarity is typically used. A common starting point is a mixture of hexane and ethyl acetate. The optimal eluent composition should be determined by TLC analysis of the crude product. A typical gradient might start with 100% hexane and gradually increase the proportion of ethyl acetate.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent and pack the column.

• Sample Loading: Dissolve the crude product in a minimal amount of the initial eluent and load it onto the top of the silica gel column.

• Elution: Begin elution with the non-polar solvent, gradually increasing the polarity of the mobile phase.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield purified 2-(octyloxy)ethanol.

Caption: General workflow for the purification of 2-(octyloxy)ethanol.

Physicochemical and Spectral Data

Accurate characterization of the synthesized and purified 2-(octyloxy)ethanol is crucial for its application. The following table summarizes key physicochemical properties and references to its spectral data.

Property	Value	Reference
Chemical Formula	C₁₀H₂₂O₂	[4]
Molecular Weight	174.28 g/mol	[4]
CAS Number	10020-43-6	[4]
Boiling Point	241.7 °C at 760 mmHg	[2]
Purity (Commercial)	≥ 98%	[2]
¹H NMR Spectrum	Data available in spectral databases	[4]
¹³C NMR Spectrum	Data available in spectral databases	[4]
IR Spectrum	Data available in spectral databases	[4]
Mass Spectrum (GC-MS)	Data available in spectral databases	[4]

Note: While spectral data is reported to be available, specific peak assignments and spectra are best obtained from dedicated chemical databases or through experimental analysis of the synthesized compound.

Safety Considerations

2-(Octyloxy)ethanol is classified as harmful if swallowed and toxic in contact with skin. It also causes severe skin burns and eye damage.[4] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times when handling this chemical. All synthesis and purification steps should be performed in a well-ventilated fume hood.

This technical guide provides a foundational understanding of the synthesis and purification of 2-(octyloxy)ethanol. Researchers are encouraged to consult the cited literature and adapt the described protocols to their specific laboratory conditions and purity requirements.

References

• 1. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 2. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 3. 2-(2-Ethylhexyloxy)ethanol | C10H22O2 | CID 15260 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-(Octyloxy)ethanol | C10H22O2 | CID 82296 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Critical Micelle Concentration of 2-(Octyloxy)ethanol

This technical guide provides a comprehensive overview of the critical micelle concentration (CMC) of 2-(Octyloxy)ethanol, a nonionic surfactant. The document is intended for researchers, scientists, and professionals in drug development, offering detailed data, experimental methodologies, and visual workflows to facilitate a deeper understanding of the micellization properties of this compound.

Introduction to 2-(Octyloxy)ethanol and its Micellization

2-(Octyloxy)ethanol, also known as Octyl Glycol Ether or by its shorthand C8E1, is a nonionic surfactant belonging to the alcohol ethoxylate class. Its amphiphilic nature, consisting of a hydrophobic octyl (C8) tail and a hydrophilic ethylene oxide (E1) head group, allows it to self-assemble in aqueous solutions. When the concentration of the surfactant reaches a specific threshold, the molecules aggregate to form thermodynamically stable structures called micelles. This concentration is known as the Critical Micelle Concentration (CMC).[1][2]

The CMC is a fundamental parameter that dictates the efficiency and application of a surfactant. Below the CMC, 2-(Octyloxy)ethanol exists primarily as individual monomers, which adsorb at interfaces, leading to a reduction in surface tension.[3] Above the CMC, the surface becomes saturated, and any additional surfactant molecules form micelles in the bulk solution, with the hydrophobic tails sequestered in the core and the hydrophilic heads exposed to the aqueous environment.[4] This behavior is crucial for applications such as solubilization of poorly water-soluble drugs, detergency, and emulsification.

Quantitative Data for Alcohol Ethoxylates

The following table summarizes the Critical Micelle Concentration (CMC) and the surface tension at the CMC for a series of related short-chain alcohol ethoxylates.

Surfactant Name	Chemical Formula	Hydrophilic Group	CMC (g/L)	Surface Tension at CMC (mN/m)
Hexyl Triglycol Ether	C6H13(OCH2CH2)3OH	3 x EO	8.3	31
Octyl Diglycol Ether	C8H17(OCH2CH2)2OH	2 x EO	1.1	29
2-Ethylhexyl Diglycol Ether	C4H9CH(C2H5)CH2(OCH2CH2)2OH	2 x EO	1.6	29
2-Ethylhexyl Tetraglycol Ether	C4H9CH(C2H5)CH2(OCH2CH2)4OH	4 x EO	2.1	32

Data sourced from publicly available technical data sheets for specialty ethoxylates. The values were determined in aqueous solution at 25°C.

Based on the trend observed in the homologous series, the CMC of 2-(Octyloxy)ethanol (C8E1) is expected to be lower than that of Octyl Diglycol Ether (C8E2).

Experimental Protocols for CMC Determination

The determination of the CMC is achievable through various analytical techniques that monitor a physical property of the surfactant solution as a function of its concentration.[6] The CMC is identified as the concentration at which a distinct change in the slope of the plotted data occurs.[7] Below are detailed protocols for the most common methods.

Surface Tensiometry

Principle: This is a direct and widely used method for all types of surfactants.[8] Surfactant monomers adsorb at the air-water interface, reducing the surface tension of the solution. As the concentration increases, the surface tension decreases linearly with the logarithm of the concentration. Once micelles begin to form at the CMC, the concentration of free monomers in the bulk solution remains relatively constant, resulting in a plateau where the surface tension shows little to no further decrease.[3]

Experimental Protocol:

• Preparation of Solutions: Prepare a stock solution of 2-(Octyloxy)ethanol in high-purity, deionized water. Create a series of dilutions from the stock solution to cover a wide concentration range, ensuring the expected CMC is bracketed.

• Instrumentation: Use a tensiometer, such as one employing the Wilhelmy plate or Du Noüy ring method, for precise surface tension measurements.[9] Ensure the instrument is calibrated and the measurement probe is impeccably clean.

• Measurement:

  • Begin by measuring the surface tension of the pure solvent (deionized water).

  • Sequentially measure the surface tension of each prepared surfactant solution, starting from the lowest concentration.

  • Allow each solution to equilibrate before recording the measurement, as the migration of surfactant molecules to the interface takes time. Maintain a constant temperature throughout the experiment.

• Data Analysis:

  • Plot the measured surface tension (γ) as a function of the logarithm of the surfactant concentration (log C).

  • The resulting graph will show two distinct linear regions. The first region exhibits a steep negative slope, and the second region, above the CMC, is a nearly horizontal line (plateau).

  • The CMC is determined from the intersection point of the two extrapolated linear trendlines from these regions.[7]

Conductometry

Principle: This method is suitable for ionic surfactants. Since 2-(Octyloxy)ethanol is a non-ionic surfactant, this method is not directly applicable as it does not significantly change the conductivity of the solution.[6] However, it is a key technique for other surfactant classes and is included for completeness. The method relies on the change in the molar conductivity of a solution with increasing surfactant concentration. Below the CMC, the conductivity increases linearly as the surfactant dissociates into ions. Above the CMC, the rate of increase in conductivity decreases because the newly formed micelles are larger and less mobile charge carriers compared to the individual ions.[5][10]

Experimental Protocol:

• Preparation of Solutions: Prepare a stock solution of the ionic surfactant in deionized water. Create a series of dilutions.

• Instrumentation: Use a calibrated conductivity meter with a conductivity cell.

• Measurement:

  • Measure the conductivity of the deionized water.

  • Measure the conductivity of each surfactant solution, starting from the lowest concentration, ensuring thermal equilibrium is reached for each measurement.

• Data Analysis:

  • Plot the specific conductivity (κ) against the surfactant concentration.

  • The plot will display two linear segments with different slopes. The intersection of the lines fitted to these two segments corresponds to the CMC.[5]

Fluorescence Spectroscopy

Principle: This is a highly sensitive method that utilizes a fluorescent probe, such as pyrene, which has a fluorescence spectrum that is sensitive to the polarity of its microenvironment.[4] In an aqueous solution below the CMC, pyrene resides in a polar environment. When micelles form, pyrene preferentially partitions into the hydrophobic core of the micelles.[11] This change in environment from polar to non-polar causes a distinct change in the pyrene emission spectrum, particularly in the ratio of the intensities of its first and third vibronic peaks (I1/I3).[12]

Experimental Protocol:

• Preparation of Solutions:

  • Prepare a stock solution of pyrene in a volatile organic solvent like ethanol or acetone (e.g., 0.2 mM).[12]

  • Prepare a stock solution of 2-(Octyloxy)ethanol in deionized water.

  • Create a series of surfactant solutions of varying concentrations.

  • To each surfactant solution, add a small, constant aliquot of the pyrene stock solution to achieve a final pyrene concentration that is very low (e.g., ~2 µM) to avoid excimer formation.[13] If using an organic solvent for the pyrene stock, ensure the final concentration of the solvent is negligible (<0.1%) to not affect micellization.[11]

• Instrumentation: Use a fluorescence spectrophotometer.

• Measurement:

  • Set the excitation wavelength for pyrene, typically around 334-336 nm.[12]

  • Record the emission spectrum for each sample, typically from 350 nm to 450 nm.

  • From each spectrum, record the fluorescence intensities of the first vibronic peak (~372-374 nm, I1) and the third vibronic peak (~383-385 nm, I3).

• Data Analysis:

  • Calculate the ratio of the intensities of the first and third peaks (I1/I3) for each surfactant concentration.

  • Plot the I1/I3 ratio as a function of the logarithm of the surfactant concentration.

  • The resulting plot will be a sigmoidal curve. The CMC is typically determined from the midpoint of the transition in this curve.[4]

Visualized Experimental Workflow

The following diagram illustrates a generalized experimental workflow for determining the Critical Micelle Concentration using the surface tensiometry method.

Caption: Workflow for CMC determination via surface tensiometry.

References

• 1. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 2. nanoscience.com [nanoscience.com]
• 3. Critical micelle concentration (CMC) and surfactant concentration | KRÜSS Scientific [kruss-scientific.com]
• 4. agilent.com [agilent.com]
• 5. Method of Determination of CMC | PPT [slideshare.net]
• 6. Surfactant Self-Assembling and Critical Micelle Concentration: One Approach Fits All? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]
• 8. justagriculture.in [justagriculture.in]
• 9. How to measure surface tension and CMC (Critical Micelle Concentration), Measurement of surface tension and critical micelle concentration used surface tensiometer-KINO Scientific Instrument Inc. [surface-tension.org]
• 10. scribd.com [scribd.com]
• 11. reddit.com [reddit.com]
• 12. rsc.org [rsc.org]
• 13. csfarmacie.cz [csfarmacie.cz]

An In-depth Technical Guide to the Phase Behavior of 2-(Octyloxy)ethanol in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction to the Phase Behavior of 2-(Octyloxy)ethanol

2-(Octyloxy)ethanol is a non-ionic surfactant belonging to the alcohol ethoxylate family. Its amphiphilic nature, consisting of a hydrophobic octyl tail and a hydrophilic ethanol headgroup, drives its self-assembly in aqueous solutions, leading to a rich and complex phase behavior. This behavior is critically dependent on concentration and temperature, influencing properties such as solubility, viscosity, and interfacial tension. Understanding and controlling these phases are paramount in various applications, including drug formulation and delivery, where the surfactant can act as a solubilizing agent, emulsifier, or stabilizer.

The phase behavior of non-ionic surfactants like 2-(octyloxy)ethanol is primarily characterized by two key phenomena: micellization and the cloud point.

• Micellization: Above a certain concentration, known as the Critical Micelle Concentration (CMC), individual surfactant molecules (monomers) aggregate to form micelles. These are typically spherical structures with a hydrophobic core and a hydrophilic shell. The CMC is a fundamental parameter that indicates the onset of surfactant self-assembly.

• Cloud Point: For many non-ionic surfactants in aqueous solution, there is a temperature above which the solution becomes turbid. This is the cloud point, which signifies a phase separation into a surfactant-rich phase and a surfactant-poor (aqueous) phase. This phenomenon is driven by the dehydration of the hydrophilic headgroups at elevated temperatures.

Quantitative Data on Phase Behavior

A thorough literature search did not yield comprehensive quantitative data for the phase behavior of 2-(octyloxy)ethanol in aqueous solutions. The following tables are therefore presented as illustrative examples of how such data would be structured. Researchers can populate these tables with their own experimental findings.

Table 1: Critical Micelle Concentration (CMC) of 2-(Octyloxy)ethanol at Various Temperatures

Temperature (°C)	Critical Micelle Concentration (mM)	Method of Determination
25	[Insert Experimental Value]	Surface Tensiometry
35	[Insert Experimental Value]	Surface Tensiometry
45	[Insert Experimental Value]	Surface Tensiometry

Table 2: Cloud Point of Aqueous 2-(Octyloxy)ethanol Solutions

Concentration of 2-(Octyloxy)ethanol (wt%)	Cloud Point Temperature (°C)
1	[Insert Experimental Value]
2	[Insert Experimental Value]
5	[Insert Experimental Value]
10	[Insert Experimental Value]

Table 3: Thermodynamic Parameters of Micellization for 2-(Octyloxy)ethanol

Temperature (K)	ΔG°mic (kJ/mol)	ΔH°mic (kJ/mol)	ΔS°mic (J/mol·K)
298.15	[Calculated Value]	[Calculated Value]	[Calculated Value]
308.15	[Calculated Value]	[Calculated Value]	[Calculated Value]
318.15	[Calculated Value]	[Calculated Value]	[Calculated Value]

Experimental Protocols

Detailed methodologies for characterizing the phase behavior of 2-(octyloxy)ethanol are provided below.

Determination of Critical Micelle Concentration (CMC) by Surface Tensiometry

Principle: Surface tension decreases with increasing surfactant concentration up to the CMC. Above the CMC, the surface is saturated with monomers, and the surface tension remains relatively constant as additional surfactant molecules form micelles in the bulk solution.

Methodology:

• Preparation of Solutions: Prepare a series of aqueous solutions of 2-(octyloxy)ethanol with varying concentrations, typically spanning a range from well below to well above the expected CMC.

• Instrumentation: Utilize a surface tensiometer, such as one employing the Wilhelmy plate or du Noüy ring method.

• Measurement:

  • Calibrate the instrument according to the manufacturer's instructions.

  • Measure the surface tension of each solution, ensuring the system reaches equilibrium before each reading.

  • Maintain a constant temperature throughout the experiment using a thermostatted sample holder.

• Data Analysis:

  • Plot the surface tension as a function of the logarithm of the 2-(octyloxy)ethanol concentration.

  • The plot will typically show two linear regions. The concentration at the intersection of these two lines is the CMC.

Determination of Cloud Point

Principle: The cloud point is the temperature at which a non-ionic surfactant solution undergoes phase separation, leading to a sudden increase in turbidity.

Methodology:

• Sample Preparation: Prepare aqueous solutions of 2-(octyloxy)ethanol at the desired concentrations in sealed, transparent vials or cuvettes.

• Instrumentation: A temperature-controlled water bath or a dedicated cloud point instrument with a light source and a detector can be used.

• Measurement:

  • Place the sample in the instrument.

  • Slowly heat the sample at a constant rate (e.g., 1°C/minute) while stirring.

  • Monitor the transmittance of light through the solution.

  • The cloud point is the temperature at which a sharp decrease in light transmittance is observed.

• Data Analysis: Plot the cloud point temperature as a function of the surfactant concentration.

Characterization of Micellar Structures by Dynamic Light Scattering (DLS)

Principle: DLS measures the time-dependent fluctuations in the intensity of scattered light caused by the Brownian motion of particles in suspension. The diffusion coefficient of the micelles can be determined, and from this, the hydrodynamic radius can be calculated using the Stokes-Einstein equation.

Methodology:

• Sample Preparation: Prepare a solution of 2-(octyloxy)ethanol at a concentration significantly above the CMC. Filter the solution to remove any dust particles.

• Instrumentation: Use a dynamic light scattering instrument equipped with a laser, a detector, and a correlator.

• Measurement:

  • Place the sample in a clean cuvette and insert it into the instrument.

  • Allow the sample to thermally equilibrate.

  • Perform the DLS measurement to obtain the correlation function of the scattered light intensity.

• Data Analysis:

  • Analyze the correlation function to determine the size distribution of the micelles.

  • The hydrodynamic radius and the polydispersity index (PDI) can be obtained from the analysis.

Investigation of Micellar Shape and Size by Small-Angle X-ray Scattering (SAXS)

Principle: SAXS provides information about the size, shape, and internal structure of nanoparticles, such as micelles, by analyzing the elastic scattering of X-rays at very small angles.

Methodology:

• Sample Preparation: Prepare a series of 2-(octyloxy)ethanol solutions at concentrations above the CMC.

• Instrumentation: Utilize a SAXS instrument, which includes an X-ray source, a collimation system, a sample holder, and a 2D detector.

• Measurement:

  • Load the sample into a capillary or a sample cell.

  • Expose the sample to the X-ray beam and collect the scattering pattern.

  • Also, collect a scattering pattern of the solvent (water) for background subtraction.

• Data Analysis:

  • Radially average the 2D scattering pattern to obtain a 1D scattering profile (intensity vs. scattering vector, q).

  • Subtract the solvent scattering from the sample scattering.

  • Analyze the resulting scattering curve using appropriate models (e.g., spherical, ellipsoidal core-shell models) to determine the size, shape, and aggregation number of the micelles.

Visualizations of Key Concepts and Workflows

The following diagrams, generated using the DOT language, illustrate important concepts and experimental workflows related to the phase behavior of 2-(octyloxy)ethanol.

Caption: A conceptual phase diagram illustrating the different phases of 2-(octyloxy)ethanol in water as a function of temperature and concentration.

Caption: Experimental workflow for the determination of the Critical Micelle Concentration (CMC) using surface tensiometry.

Caption: Logical relationship between temperature, concentration, and the resulting phase of a 2-(octyloxy)ethanol aqueous solution.

Interaction of 2-(Octyloxy)ethanol with lipid bilayers

An In-depth Technical Guide on the Interaction of 2-(Octyloxy)ethanol with Lipid Bilayers

Disclaimer: Due to a scarcity of publicly available quantitative data specifically for the interaction of 2-(Octyloxy)ethanol with lipid bilayers, this guide will utilize the extensively studied non-ionic surfactant Triton X-100 as a representative model. The principles and experimental methodologies described are broadly applicable to the study of non-ionic surfactant interactions with lipid membranes.

This technical guide provides a comprehensive overview of the interaction between the non-ionic surfactant 2-(Octyloxy)ethanol and lipid bilayers, a crucial area of study for researchers, scientists, and drug development professionals. Understanding these interactions is fundamental for applications ranging from drug delivery and membrane protein research to toxicology. This document outlines the core principles of this interaction, presents quantitative data from studies on a model non-ionic surfactant (Triton X-100), details relevant experimental protocols, and provides visualizations of key processes.

Core Principles of Interaction

The interaction of a non-ionic surfactant like 2-(Octyloxy)ethanol with a lipid bilayer is a multi-stage process primarily driven by the amphiphilic nature of the surfactant. This process can be broadly categorized into three stages:

• Monomeric Partitioning: At low concentrations, surfactant monomers partition into the lipid bilayer. The hydrophobic octyl chain of 2-(Octyloxy)ethanol inserts into the hydrophobic core of the bilayer, while the hydrophilic ethanol headgroup remains at the lipid-water interface. This insertion can lead to an increase in the area per lipid molecule and a decrease in bilayer thickness.[1]

• Bilayer Saturation and Destabilization: As the concentration of the surfactant in the bilayer increases, the membrane becomes saturated. This can lead to increased membrane fluidity and permeability.[2][3] The bilayer structure becomes increasingly unstable as the surfactant molecules disrupt the ordered packing of the lipid acyl chains.

• Solubilization and Micelle Formation: At and above the critical micelle concentration (CMC), the surfactant can solubilize the lipid bilayer, leading to the formation of mixed micelles composed of lipids and surfactant molecules.[4] This process results in the complete disruption of the bilayer structure.

The presence of other molecules within the bilayer, such as cholesterol, can significantly influence these interactions. Cholesterol is known to increase the packing density of lipid bilayers, which can make them more resistant to surfactant-induced solubilization.[5]

Quantitative Data Presentation

The following tables summarize quantitative data on the interaction of the model non-ionic surfactant Triton X-100 with various lipid bilayer systems.

Table 1: Partitioning and Solubilization Parameters of Triton X-100 in Lipid Bilayers

Lipid System	Temperature (°C)	Partitioning Free Energy (ΔG°) (kJ/mol)	Effective Detergent/Lipid Ratio for Saturation (Resat)	Reference
Egg Sphingomyelin (SM)	20 (Gel Phase)	-27	0.24	[6][7]
Egg Sphingomyelin (SM)	50 (Fluid Phase)	-30	0.48	[6][7]
Dipalmitoylphosphatidylcholine (DPPC)	20 (Gel Phase)	-27	Not Specified	[7]
Dipalmitoylphosphatidylcholine (DPPC)	50 (Fluid Phase)	-30	Not Specified	[7]

Table 2: Effect of Triton X-100 on Membrane Permeability

Cell/Vesicle Type	Triton X-100 Concentration for Permeabilization	Method	Reference
HeLa Cells	~0.17 mM	Scanning Electrochemical Microscopy (SECM)	[8]
HeLa Cells	0.19 - 0.20 mM (Irreversible Permeabilization)	Scanning Electrochemical Microscopy (SECM)	[8]
Large Unilamellar Vesicles (LUVs) - POPC	Specific concentration leads to full permeability	Fluorescence Quenching Assay	[3]
Giant Unilamellar Vesicles (GUVs) - POPC	Specific concentration leads to full permeability	Confocal Microscopy	[3]

Experimental Protocols

This section details the methodologies for key experiments used to characterize the interaction of surfactants with lipid bilayers.

Isothermal Titration Calorimetry (ITC)

ITC is a powerful technique for directly measuring the thermodynamics of binding interactions. It is used to determine the binding affinity, enthalpy, and stoichiometry of the surfactant-lipid bilayer interaction.[9]

Methodology:

• Sample Preparation:

  • Prepare a solution of the surfactant (e.g., 2-(Octyloxy)ethanol or Triton X-100) at a concentration below its CMC in a suitable buffer.

  • Prepare a suspension of large unilamellar vesicles (LUVs) of the desired lipid composition in the same buffer. The lipid concentration is typically in the millimolar range.

• ITC Experiment:

  • Load the LUV suspension into the sample cell of the ITC instrument.

  • Load the surfactant solution into the injection syringe.

  • Perform a series of small, sequential injections of the surfactant solution into the sample cell while monitoring the heat change.

• Data Analysis:

  • The heat released or absorbed after each injection is measured.

  • The data is plotted as heat change per mole of injectant versus the molar ratio of surfactant to lipid.

  • The resulting isotherm is fitted to a suitable binding model to extract thermodynamic parameters such as the binding constant (K), enthalpy change (ΔH), and stoichiometry (n). The free energy of partitioning (ΔG°) can then be calculated.

Caption: Workflow for Isothermal Titration Calorimetry (ITC) experiment.

Fluorescence Spectroscopy

Fluorescence-based assays are commonly used to monitor changes in membrane fluidity and permeability upon surfactant interaction.

Methodology for Membrane Fluidity (using a probe like Laurdan):

• Probe Incorporation:

  • Incorporate a fluorescent probe sensitive to the membrane environment (e.g., Laurdan) into the lipid bilayer during liposome preparation.

• Fluorescence Measurement:

  • Measure the fluorescence emission spectrum of the probe-labeled liposomes.

  • Add aliquots of the surfactant solution and record the emission spectrum after each addition.

• Data Analysis:

  • Calculate the Generalized Polarization (GP) value from the emission intensities at two characteristic wavelengths. A decrease in the GP value indicates an increase in membrane fluidity.

Methodology for Membrane Permeability (e.g., carboxyfluorescein leakage assay):

• Probe Encapsulation:

  • Encapsulate a self-quenching concentration of a fluorescent dye (e.g., carboxyfluorescein) within the liposomes during their preparation.

  • Remove unencapsulated dye by size-exclusion chromatography.

• Leakage Measurement:

  • Monitor the fluorescence intensity of the liposome suspension over time.

  • Add the surfactant to induce leakage.

• Data Analysis:

  • An increase in fluorescence intensity indicates the release of the dye from the liposomes and the de-quenching of its fluorescence, signifying an increase in membrane permeability.

Caption: Workflows for fluorescence-based membrane assays.

Visualization of Interaction Mechanism

The following diagram illustrates the three-stage model of lipid bilayer solubilization by a non-ionic surfactant.

Caption: The three-stage model of lipid bilayer solubilization by a surfactant. (Note: The images in the diagram are placeholders and would be replaced with actual scientific illustrations in a final document.)

Conclusion

The interaction of 2-(Octyloxy)ethanol with lipid bilayers is a complex process that is fundamental to its applications in various scientific and industrial fields. While direct quantitative data for this specific surfactant is limited, the study of model non-ionic surfactants like Triton X-100 provides valuable insights into the mechanisms of interaction. The experimental protocols detailed in this guide offer a robust framework for researchers to investigate these interactions further. A thorough understanding of how these molecules perturb lipid membranes is essential for the rational design of drug delivery systems, the effective use of detergents in membrane protein research, and the assessment of their toxicological profiles.

References

• 1. Insolubility of lipids in triton X-100: physical origin and relationship to sphingolipid/cholesterol membrane domains (rafts) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A study of the interaction of drugs with liposomes with isothermal titration calorimetry [scirp.org]
• 3. Membrane permeabilization induced by Triton X-100: The role of membrane phase state and edge tension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Solubilization of binary lipid mixtures by the detergent Triton X-100: the role of cholesterol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Lipid Bilayers in the Gel Phase Become Saturated by Triton X-100 at Lower Surfactant Concentrations Than Those in the Fluid Phase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Triton X-100 Partitioning into Sphingomyelin Bilayers at Subsolubilizing Detergent Concentrations: Effect of Lipid Phase and a Comparison with Dipalmitoylphosphatidylcholine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Triton X-100 concentration effects on membrane permeability of a single HeLa cell by scanning electrochemical microscopy (SECM) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Applications of Isothermal Titration Calorimetry in Studying Biomimetic Nanocarriers - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Surfactant Properties and Characteristics of 2-(Octyloxy)ethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Octyloxy)ethanol, a member of the alkyl ethoxylate family of nonionic surfactants, possesses an amphiphilic molecular structure comprising a hydrophobic octyl chain and a hydrophilic ethylene oxide group. This structure imparts surface-active properties that make it a candidate for various applications in research and drug development, including as an emulsifier, solubilizing agent, and component in drug delivery systems. This technical guide provides a comprehensive overview of the core surfactant properties of 2-(Octyloxy)ethanol, including estimated physicochemical parameters, detailed experimental protocols for their determination, and relevant synthesis information.

Estimated Physicochemical and Surfactant Properties

The following tables summarize the general physicochemical properties and estimated surfactant characteristics of 2-(Octyloxy)ethanol.

Table 1: General Physicochemical Properties of 2-(Octyloxy)ethanol

Property	Value	Source
Chemical Formula	C₁₀H₂₂O₂	--INVALID-LINK--
Molecular Weight	174.28 g/mol	--INVALID-LINK--
Appearance	Colorless liquid (Expected)	General knowledge
Boiling Point	241.7 °C at 760 mmHg	Vendor Data
Solubility	Soluble in water, alcohol, and ether	General knowledge of similar compounds

Table 2: Estimated Surfactant Properties of 2-(Octyloxy)ethanol

Property	Estimated Value	Basis of Estimation
Hydrophilic-Lipophilic Balance (HLB)	~9.6	Griffin's and Davies' Methods (see Section 3.0)
Critical Micelle Concentration (CMC)	1 - 10 mM	Structure-property relationships for C₈ alkyl ethoxylates
Surface Tension at CMC (γ_CMC)	28 - 35 mN/m	Structure-property relationships for C₈ alkyl ethoxylates
Cloud Point	Expected for a nonionic surfactant with a short ethoxy chain, likely in the range of 20-50 °C for a 1% aqueous solution.	General behavior of similar nonionic surfactants
Krafft Point	Not applicable (generally for ionic surfactants) or below 0 °C.	General behavior of nonionic surfactants

Estimation of Hydrophilic-Lipophilic Balance (HLB)

The HLB value is a semi-empirical scale that indicates the degree of hydrophilicity or lipophilicity of a surfactant. It is a crucial parameter for selecting surfactants for specific applications like emulsification.

Griffin's Method

For non-ionic surfactants with a polyoxyethylene head group, Griffin's method is commonly used[1][2][3][4][5].

Formula: HLB = 20 * (Mh / M)

Where:

• Mh is the molecular mass of the hydrophilic portion (the ethylene oxide group, -OCH₂CH₂OH).

• M is the total molecular mass of the molecule.

Calculation for 2-(Octyloxy)ethanol:

• Molecular mass of hydrophilic part (-OCH₂CH₂OH) = 61.06 g/mol

• Total molecular mass = 174.28 g/mol

HLB = 20 * (61.06 / 174.28) ≈ 7.0

Davies' Method

Davies' method calculates the HLB value by assigning group numbers to the different chemical groups in the molecule[1][2][6].

Formula: HLB = 7 + Σ(hydrophilic group numbers) - Σ(lipophilic group numbers)

Group Numbers:

• -OH (hydrophilic): 1.9

• -O- (ether, hydrophilic): 1.3

• -CH₂- or -CH₃ (lipophilic): 0.475

Calculation for 2-(Octyloxy)ethanol (CH₃(CH₂)₇OCH₂CH₂OH):

• Number of hydrophilic groups: 1 (-OH), 1 (-O-)

• Number of lipophilic groups: 8 (-CH₂- or -CH₃)

HLB = 7 + (1.9 + 1.3) - (8 * 0.475) = 7 + 3.2 - 3.8 = 6.4

Note: The estimated HLB values from both methods are in a similar range, suggesting that 2-(Octyloxy)ethanol is a moderately hydrophilic surfactant, likely suitable for use as a wetting agent or oil-in-water emulsifier.

Experimental Protocols for Surfactant Characterization

This section provides detailed methodologies for the experimental determination of the key surfactant properties of 2-(Octyloxy)ethanol.

Determination of Critical Micelle Concentration (CMC) and Surface Tension

The CMC is the concentration of a surfactant above which micelles form, and it is a fundamental characteristic of a surfactant's efficiency. Surface tension measurements are a common method to determine the CMC.

Methodology: Surface Tensiometry (Du Noüy Ring Method)

Principle: The surface tension of a liquid is measured by the force required to detach a platinum ring from the liquid surface. As the concentration of a surfactant increases, the surface tension of the solution decreases until the CMC is reached, after which it remains relatively constant.

Apparatus:

• Tensiometer with a platinum Du Noüy ring

• Precision balance

• Temperature-controlled sample vessel

• Magnetic stirrer and stir bar

• Glassware (beakers, volumetric flasks, pipettes)

Procedure:

• Preparation of Solutions: Prepare a stock solution of 2-(Octyloxy)ethanol in high-purity water. From this stock, prepare a series of dilutions with varying concentrations, typically spanning a range from well below to well above the expected CMC (e.g., 0.01 mM to 50 mM).

• Instrument Calibration: Calibrate the tensiometer according to the manufacturer's instructions, often using high-purity water with a known surface tension.

• Measurement:

  • Place a known volume of the surfactant solution into the temperature-controlled vessel and allow it to equilibrate to the desired temperature (e.g., 25 °C).

  • Thoroughly clean the platinum ring (e.g., by flaming or washing with a suitable solvent) and attach it to the tensiometer's balance.

  • Immerse the ring into the solution.

  • Slowly raise the ring through the liquid-air interface.

  • Record the maximum force required to detach the ring from the surface.

  • Repeat the measurement for each concentration, ensuring the ring is cleaned between each measurement.

• Data Analysis:

  • Convert the measured force to surface tension (in mN/m) using the appropriate correction factors for the ring dimensions.

  • Plot the surface tension as a function of the logarithm of the surfactant concentration.

  • The plot will typically show two linear regions. The concentration at the intersection of these two lines is the CMC. The surface tension value in the plateau region above the CMC is the surface tension at the CMC (γ_CMC).

References

• 1. pharmajournal.net [pharmajournal.net]
• 2. carboxyl.alfa-chemistry.com [carboxyl.alfa-chemistry.com]
• 3. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 4. Hydrophilic-lipophilic balance - Wikipedia [en.wikipedia.org]
• 5. grokipedia.com [grokipedia.com]
• 6. youtube.com [youtube.com]

In-Depth Technical Guide to the Safe Handling of 2-(Octyloxy)ethanol in a Laboratory Setting

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2-(Octyloxy)ethanol, a chemical compound utilized in various laboratory applications. Adherence to these guidelines is crucial for ensuring a safe working environment and minimizing potential health risks. This document outlines the hazardous properties of 2-(Octyloxy)ethanol, provides detailed protocols for its safe use, and establishes clear procedures for emergency situations.

Hazard Identification and Classification

2-(Octyloxy)ethanol is classified as a hazardous substance. The following table summarizes its classification under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[1]
Acute Toxicity, Dermal	Category 3	H311: Toxic in contact with skin[1]
Skin Corrosion/Irritation	Category 1B	H314: Causes severe skin burns and eye damage[1]
Serious Eye Damage/Eye Irritation	Category 1	H318: Causes serious eye damage[1]
Reproductive Toxicity	Category 1B	H360: May damage fertility or the unborn child

GHS Pictograms:

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of 2-(Octyloxy)ethanol is essential for its safe handling and storage.

Property	Value
CAS Number	10020-43-6[1]
Molecular Formula	C10H22O2[1]
Molecular Weight	174.28 g/mol [1]
Appearance	Colorless liquid
Boiling Point	228 °C / 241.7°C at 760 mmHg
Density	0.886 g/mL
Flash Point	Not available for 2-(Octyloxy)ethanol. For the similar compound 2-(Hexyloxy)ethanol, the flash point is 90°C (closed cup)[2].

Toxicological Data

The following table summarizes the available toxicological data for 2-(Octyloxy)ethanol and its isomers. It is important to handle this chemical with care due to its acute toxicity.

Route of Exposure	Species	Value	Notes
Oral (LD50)	Rat	3080 mg/kg	Data for the isomer 2-((2-ethylhexyl)oxy)-ethanol[3].
Dermal (LD50)	Rabbit	> 6,310 mg/kg	Data for a similar compound, as per OECD Test Guideline 402.
Inhalation (LC50)	Rat	> 0.22 mg/L (4 hours)	Data for a similar compound (C9-11EO5)[4].

Safe Handling and Storage

Proper handling and storage procedures are paramount to minimizing exposure and ensuring laboratory safety.

Engineering Controls

• Ventilation: Work with 2-(Octyloxy)ethanol should be conducted in a well-ventilated area. A chemical fume hood is recommended, especially when heating the substance or when there is a risk of aerosol formation.

• Emergency Equipment: Ensure that an eyewash station and a safety shower are readily accessible in the immediate work area.

Personal Protective Equipment (PPE)

• Hand Protection: Wear chemically resistant gloves, such as nitrile rubber. Inspect gloves for any signs of degradation or perforation before use.

• Eye and Face Protection: Use safety glasses with side shields or chemical safety goggles. A face shield should be worn when there is a significant risk of splashing.

• Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent skin contact.

• Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge is required.

General Hygiene Practices

• Avoid contact with skin, eyes, and clothing.

• Do not eat, drink, or smoke in areas where 2-(Octyloxy)ethanol is handled.

• Wash hands thoroughly after handling the chemical and before leaving the laboratory.

• Remove contaminated clothing promptly and wash it before reuse.

Storage

• Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.

• Keep containers tightly closed when not in use.

• Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving 2-(Octyloxy)ethanol.

First-Aid Measures

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Skin Contact: Immediately remove all contaminated clothing. Flush the affected area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

Fire-Fighting Measures

• Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide. Water spray may be used to cool fire-exposed containers.

• Specific Hazards: The substance is combustible and may produce toxic fumes in a fire.

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

Accidental Release Measures

• Personal Precautions: Evacuate the area and eliminate all ignition sources. Wear appropriate personal protective equipment as described in Section 4.2.

• Environmental Precautions: Prevent the chemical from entering drains or waterways.

• Containment and Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable, labeled container for disposal.

Experimental Protocols for Safety Parameter Determination

The following section outlines the methodologies for determining key safety parameters of 2-(Octyloxy)ethanol, based on internationally recognized guidelines.

Flash Point Determination

The flash point of 2-(Octyloxy)ethanol can be determined using the ASTM D93 Standard Test Methods for Flash Point by Pensky-Martens Closed Cup Tester [5][6][7][8][9].

• Principle: A sample of the substance is heated in a closed cup at a controlled rate. An ignition source is periodically introduced into the vapor space above the liquid until a flash is observed. The temperature at which the flash occurs is recorded as the flash point.

• Apparatus: Pensky-Martens closed-cup flash tester.

• Procedure:

  • Place the test specimen into the test cup of the Pensky-Martens apparatus.

  • Heat the sample at a slow, constant rate while stirring.

  • At specified temperature intervals, apply an ignition source to the opening in the cup lid.

  • Record the temperature at which a distinct flash is observed inside the cup.

Acute Toxicity Testing

The acute oral toxicity can be determined following OECD Test Guideline 401 (Acute Oral Toxicity) , 420 (Acute Oral Toxicity - Fixed Dose Procedure) , 423 (Acute Oral Toxicity - Acute Toxic Class Method) , or 425 (Acute Oral Toxicity: Up-and-Down Procedure) .

• Principle: A single dose of the substance is administered orally to a group of experimental animals (typically rats). The animals are observed for a specified period (usually 14 days) for signs of toxicity and mortality. The LD50 is the statistically estimated dose that is expected to be lethal to 50% of the test animals.

• Procedure (General):

  • Fast the test animals overnight prior to dosing.

  • Administer a single oral dose of 2-(Octyloxy)ethanol.

  • Observe the animals for mortality, clinical signs of toxicity, and changes in body weight for at least 14 days.

  • Conduct a gross necropsy on all animals at the end of the observation period.

  • Calculate the LD50 value using appropriate statistical methods.

The acute dermal toxicity can be determined following OECD Test Guideline 402 (Acute Dermal Toxicity) [10][11][12][13].

• Principle: A single dose of the substance is applied to the shaved skin of experimental animals (typically rabbits or rats). The animals are observed for signs of toxicity and mortality over a 14-day period.

• Procedure:

  • Shave a small area of the animal's back.

  • Apply a single dose of 2-(Octyloxy)ethanol to the shaved skin and cover with a porous gauze dressing.

  • After a 24-hour exposure period, remove the dressing and any residual test substance.

  • Observe the animals for 14 days for signs of toxicity and mortality.

  • Conduct a gross necropsy at the end of the study.

The acute inhalation toxicity can be determined following OECD Test Guideline 403 (Acute Inhalation Toxicity) [14][15][16][17][18].

• Principle: Experimental animals (typically rats) are exposed to the substance as a vapor or aerosol in an inhalation chamber for a defined period (usually 4 hours). The animals are then observed for 14 days.

• Procedure:

  • Place the animals in an inhalation chamber.

  • Expose the animals to a specific concentration of 2-(Octyloxy)ethanol vapor or aerosol for 4 hours.

  • Remove the animals from the chamber and observe them for 14 days for signs of toxicity and mortality.

  • Conduct a gross necropsy at the end of the observation period.

Skin Corrosion Testing

The skin corrosion potential of 2-(Octyloxy)ethanol can be assessed using OECD Test Guideline 431 (In Vitro Skin Corrosion: Reconstructed Human Epidermis (RhE) Test Method) .

• Principle: This in vitro method uses a reconstructed human epidermis model to assess the corrosive potential of a chemical. The test substance is applied to the surface of the skin model, and cell viability is measured after a specific exposure time. A significant decrease in cell viability indicates a corrosive potential.

• Procedure:

  • Apply the test substance to the surface of the RhE tissue model.

  • Incubate for a defined period.

  • Assess cell viability using a quantitative assay (e.g., MTT assay).

  • Classify the substance based on the reduction in cell viability compared to a negative control.

Visualized Workflows

The following diagrams illustrate the recommended workflows for the safe handling of 2-(Octyloxy)ethanol and the decision-making process in case of an emergency.

Caption: A logical workflow for the safe handling of 2-(Octyloxy)ethanol in a laboratory setting.

Caption: A decision tree for appropriate emergency response actions in case of an incident.

References

• 1. 2-(Octyloxy)ethanol | C10H22O2 | CID 82296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemicalbook.com [chemicalbook.com]
• 3. RTECS NUMBER-KK9625000-Chemical Toxicity Database [drugfuture.com]
• 4. cdnservices.industrialchemicals.gov.au [cdnservices.industrialchemicals.gov.au]
• 5. store.astm.org [store.astm.org]
• 6. store.astm.org [store.astm.org]
• 7. ASTM D93 | Flash Point by Pensky-Martens Closed Cup Tester [ayalytical.com]
• 8. petrolube.com [petrolube.com]
• 9. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]
• 10. catalog.labcorp.com [catalog.labcorp.com]
• 11. oecd.org [oecd.org]
• 12. oecd.org [oecd.org]
• 13. nucro-technics.com [nucro-technics.com]
• 14. Acute Inhalation Toxicity OECD 403 - Toxicology IND Services [toxicology-ind.com]
• 15. OECD No. 403: Acute Inhalation Test - Analytice [analytice.com]
• 16. oecd.org [oecd.org]
• 17. oecd.org [oecd.org]
• 18. testinglab.com [testinglab.com]

2-(Octyloxy)ethanol molecular structure and formula (C10H22O2)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, physicochemical properties, synthesis, and analysis of 2-(Octyloxy)ethanol. It further details its applications in pharmaceutical sciences, particularly in drug delivery systems, and outlines essential safety and handling protocols.

Molecular Structure and Chemical Identity

2-(Octyloxy)ethanol is an organic compound classified as a glycol ether. It possesses an amphiphilic nature, consisting of a hydrophilic diethylene glycol head and a hydrophobic octyl tail. This structure is central to its utility as a nonionic surfactant and solubilizing agent.

The canonical chemical structure is as follows:

CH3(CH2)7OCH2CH2OH

Key chemical identifiers for 2-(Octyloxy)ethanol are summarized in the table below.

Identifier	Value	Reference
Molecular Formula	C10H22O2	[1][2]
IUPAC Name	2-(octyloxy)ethanol	[1][3]
CAS Registry Number	10020-43-6	[1][2][3]
Molecular Weight	174.28 g/mol	[1][2]
Synonyms	Ethylene glycol mono-n-octyl ether, n-Octyl cellosolve, 1-(2-Hydroxyethoxy)octane, n-Octyl-monooxyethylene	[1]

Physicochemical and Spectroscopic Properties

The physical and chemical properties of 2-(Octyloxy)ethanol are critical for its application in formulations and chemical processes.

A summary of the key physicochemical data is presented in the table below.

Property	Value	Reference
Appearance	Clear, colorless liquid
Boiling Point	228 °C to 241.7 °C at 760 mmHg	[2][4]
Density	0.886 g/mL	[4]
Melting Point	-45.1 °C (estimated from 2-(hexyloxy)ethanol)	[5][6]
Water Solubility	Limited (estimated based on similar compounds)	[5]
Solubility	Soluble in alcohols and ethers	[5][7]
Refractive Index	Data available but not specified	[1]

Spectroscopic analysis is essential for the structural confirmation and purity assessment of 2-(Octyloxy)ethanol.

• Mass Spectrometry (MS) : Gas Chromatography-Mass Spectrometry (GC-MS) is commonly used for identification. The mass spectrum typically shows a top peak (m/z) at 57.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy : 13C NMR is a standard method for confirming the carbon skeleton of the molecule.[1]

• Infrared (IR) Spectroscopy : IR spectroscopy can be used to identify the characteristic functional groups, notably the broad O-H stretch of the alcohol and the C-O stretches of the ether and alcohol groups.[1]

Experimental Protocols

This section details the methodologies for the synthesis and analysis of 2-(Octyloxy)ethanol.

The Williamson ether synthesis is a reliable and widely used method for preparing ethers such as 2-(Octyloxy)ethanol.[8][9] The reaction proceeds via an SN2 mechanism, involving the nucleophilic attack of an alkoxide on a primary alkyl halide.[8][10]

Reactants and Reagents:

• Ethylene glycol

• Sodium hydride (NaH) or other strong base

• 1-Bromooctane

• Anhydrous solvent (e.g., Tetrahydrofuran - THF)

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• Alkoxide Formation : In a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve an excess of ethylene glycol (e.g., 5 equivalents) in anhydrous THF.

• Cool the solution in an ice bath and slowly add sodium hydride (1.0 equivalent) portion-wise to control hydrogen gas evolution.

• Allow the mixture to warm to room temperature and stir for one hour to ensure the complete formation of the sodium 2-hydroxyethoxide intermediate.

• Ether Formation : Add 1-bromooctane (1.0 equivalent) dropwise to the reaction mixture via a syringe.

• Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) or GC-MS.

• Workup : After the reaction is complete, cool the mixture to room temperature. Quench the reaction by carefully adding deionized water.

• Transfer the mixture to a separatory funnel and extract three times with diethyl ether.

• Combine the organic layers and wash sequentially with deionized water and then with brine.

• Purification : Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purify the crude product via fractional distillation under reduced pressure to yield pure 2-(Octyloxy)ethanol.

Gas Chromatography-Mass Spectrometry is an effective method for assessing the purity and confirming the identity of the synthesized 2-(Octyloxy)ethanol.

Instrumentation and Conditions:

• Gas Chromatograph : Agilent GC system or equivalent, equipped with a mass selective detector.

• Column : A nonpolar capillary column, such as one with a SE-30 stationary phase.[3]

• Carrier Gas : Helium, with a constant flow rate.

• Injection : Split/splitless injector, 1 µL injection volume.

• Temperature Program :

  • Initial oven temperature: 70 °C, hold for 2 minutes.

  • Ramp: Increase temperature at 10 °C/min to 250 °C.

  • Final hold: Hold at 250 °C for 5 minutes.

• Mass Spectrometer : Electron Ionization (EI) mode at 70 eV, scanning a mass range of m/z 40-400.

Sample Preparation:

• Prepare a stock solution of the purified 2-(Octyloxy)ethanol in a suitable solvent like dichloromethane or ethanol at a concentration of 1 mg/mL.

• Create a series of dilutions for calibration if quantitative analysis is required.

• Inject the prepared sample into the GC-MS system. The identity is confirmed by matching the retention time and the resulting mass spectrum with a known standard or library data.[11]

Visualization of Key Processes

Diagrams created using Graphviz (DOT language) illustrate the synthesis workflow and a key application in drug delivery.

Figure 1: Williamson Ether Synthesis Workflow for 2-(Octyloxy)ethanol

Figure 2: Micelle Formation for Hydrophobic Drug Encapsulation

Applications in Drug Development

The amphiphilic structure of 2-(Octyloxy)ethanol makes it a valuable excipient in the pharmaceutical industry, primarily as a surfactant and solubilizing agent.[1][12]

• Enhanced Drug Solubility : Many active pharmaceutical ingredients (APIs) are poorly soluble in water, which limits their bioavailability. 2-(Octyloxy)ethanol can form micelles in aqueous solutions, creating a hydrophobic core that encapsulates these lipophilic drug molecules.[12] This process effectively increases the solubility of the drug in the formulation.[13][14]

• Improved Bioavailability : By solubilizing the API, micellar formulations can enhance drug absorption in the body.[12] The small size of these micelles allows for efficient transport and delivery of the encapsulated drug to its target site.[15]

• Stable Emulsions : In topical and parenteral formulations, 2-(Octyloxy)ethanol functions as an effective emulsifying agent, creating stable oil-in-water or water-in-oil emulsions. This is crucial for the uniform delivery and stability of creams, lotions, and other pharmaceutical preparations.[1]

• Drug Delivery Systems : Its ability to form self-assembled nanostructures like micelles and liposomes makes it a key component in advanced drug delivery systems.[12][16] These systems can be engineered for controlled or targeted drug release.

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 2-(Octyloxy)ethanol is associated with significant hazards.[1]

• Hazards Identification :

  • H302 : Harmful if swallowed.[1]

  • H311 : Toxic in contact with skin.[1]

  • H314 : Causes severe skin burns and eye damage.[1]

• Precautionary Measures :

  • Handling : Use only in a well-ventilated area or under a chemical fume hood. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Avoid contact with skin, eyes, and clothing.

  • Storage : Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

  • First Aid : In case of contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention. If ingested, do not induce vomiting and seek immediate medical assistance.

References

• 1. 2-(Octyloxy)ethanol | C10H22O2 | CID 82296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 10020-43-6 | 2-(Octyloxy)ethanol - Synblock [synblock.com]
• 3. Ethanol, 2-(octyloxy)- [webbook.nist.gov]
• 4. 2-octoxyethanol [stenutz.eu]
• 5. 2-(HEXYLOXY)ETHANOL | 112-25-4 [chemicalbook.com]
• 6. 2-(HEXYLOXY)ETHANOL CAS#: 112-25-4 [m.chemicalbook.com]
• 7. 2-Octanol | C8H18O | CID 20083 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. byjus.com [byjus.com]
• 9. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Ethanol, 2-(octyloxy)- [webbook.nist.gov]
• 12. nbinno.com [nbinno.com]
• 13. Strategies to improve micelle stability for drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. espace.library.uq.edu.au [espace.library.uq.edu.au]

A Comprehensive Guide to Synonyms for 2-(Octyloxy)ethanol in Scientific Literature

For researchers, scientists, and professionals engaged in drug development, a thorough literature search is the bedrock of innovation. The ability to uncover all relevant studies is paramount, yet the varied nomenclature for chemical compounds can present a significant hurdle. This technical guide provides a detailed overview of the synonyms, identifiers, and related terms for 2-(Octyloxy)ethanol, ensuring a comprehensive retrieval of information from scientific databases and publications.

Understanding the Nomenclature of 2-(Octyloxy)ethanol

2-(Octyloxy)ethanol is a chemical compound belonging to the glycol ether family. Its diverse applications mean it is referenced under various names in scientific literature, patents, and commercial product information. A successful literature search hinges on utilizing this array of synonyms.

The primary identifier for any chemical substance is its CAS Registry Number, which is a unique numerical identifier. For 2-(Octyloxy)ethanol, the primary CAS number is 10020-43-6 .[1][2][3][4]

Tabulated Synonyms and Identifiers

To facilitate easy comparison and use in database searches, the following table summarizes the key synonyms and identifiers for 2-(Octyloxy)ethanol.

Identifier Type	Value	Source
IUPAC Name	2-octoxyethanol	PubChem[1]
CAS Registry Number	10020-43-6	NIST WebBook, PubChem[1][2][3][4]
Molecular Formula	C10H22O2	PubChem[1]
Synonym	Ethanol, 2-(octyloxy)-	PubChem[1]
Synonym	Ethylene glycol mono-n-octyl ether	NIST WebBook[2][3]
Synonym	1-(2-Hydroxyethoxy)octane	NIST WebBook[2][3]
Synonym	n-Octyl-monooxyethylene	NIST WebBook[2]
EC Number	233-015-8	PubChem[1]
DSSTox Substance ID	DTXSID4075328	PubChem[1]

Logical Relationships of Nomenclature

The various names for 2-(Octyloxy)ethanol are derived from different chemical naming conventions. The following diagram illustrates the relationships between the primary IUPAC name, its CAS number, and common synonyms. This visualization can aid in constructing complex search queries.

Caption: Relationship between 2-(Octyloxy)ethanol and its identifiers/synonyms.

Experimental Protocols

While this guide focuses on nomenclature, it is crucial to note that experimental protocols involving 2-(Octyloxy)ethanol will be found under any of the listed synonyms. When searching for methodologies, it is recommended to use a combination of these terms. For example, a search query in a database like Scopus or Web of Science could be formulated as:

( "2-(Octyloxy)ethanol" OR "Ethylene glycol mono-n-octyl ether" OR "10020-43-6" ) AND ( "synthesis" OR "purification" OR "analytical method" )

This strategy broadens the search scope and increases the likelihood of retrieving all pertinent experimental details.

By utilizing the comprehensive list of synonyms and understanding their relationships, researchers can conduct more effective and exhaustive literature searches, ensuring no critical data is overlooked in their scientific endeavors.

References

• 1. 2-(Octyloxy)ethanol | C10H22O2 | CID 82296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethanol, 2-(octyloxy)- [webbook.nist.gov]
• 3. Ethanol, 2-(octyloxy)- [webbook.nist.gov]
• 4. CAS 10020-43-6 | 2-(Octyloxy)ethanol - Synblock [synblock.com]

A Technical Guide to the Thermal Stability and Degradation of 2-(Octyloxy)ethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Octyloxy)ethanol, also known as octyl cellosolve, is a high-boiling point glycol ether with applications as a solvent, coalescing agent, and chemical intermediate. Its chemical structure, featuring both an ether linkage and a primary alcohol, dictates its physical properties and thermal behavior. Understanding the thermal stability and degradation pathways of 2-(Octyloxy)ethanol is crucial for defining safe operating temperatures in industrial processes, predicting its environmental fate, and ensuring the stability of formulations in which it is a component.

This technical guide provides an in-depth overview of the expected thermal behavior of 2-(Octyloxy)ethanol, probable degradation mechanisms, and the standard experimental protocols used for such an assessment.

Expected Thermal Behavior and Stability

The thermal stability of a glycol ether is largely determined by the strength of its covalent bonds, with the C-O bonds of the ether and alcohol functionalities, and the C-C bonds of the alkyl chain being the most susceptible to cleavage at elevated temperatures. The presence of oxygen atoms can also facilitate auto-oxidation at lower temperatures in the presence of an oxidant.

For 2-(Octyloxy)ethanol, the long octyl chain is expected to influence its thermal properties compared to shorter-chain glycol ethers. While specific decomposition temperatures are not available, it is anticipated that its thermal stability will be comparable to or slightly less than that of similar long-chain alkoxyethanols due to the potential for radical-induced decomposition along the alkyl chain.

Probable Degradation Pathways

The thermal degradation of 2-(Octyloxy)ethanol is likely to proceed through a combination of radical and concerted reaction mechanisms, particularly at temperatures exceeding its boiling point. The primary degradation pathways are hypothesized to be:

• Ether Bond Cleavage: Homolytic cleavage of the C-O ether bond would be a primary radical-generating step, leading to the formation of an octyloxy radical and a 2-hydroxyethyl radical. These highly reactive species would then propagate a chain of further decomposition reactions.

• C-C Bond Scission: At higher temperatures, fragmentation of the octyl chain can occur, leading to the formation of a variety of smaller hydrocarbons and oxygenated species.

• Dehydration: The alcohol moiety can undergo dehydration to form an alkene, although this is generally a less favored pathway for primary alcohols without a strong acid catalyst.

• Oxidation: In the presence of air or other oxidants, the primary alcohol can be oxidized to an aldehyde and subsequently to a carboxylic acid. The ether linkage can also be susceptible to oxidative attack, forming peroxides which are thermally unstable and can accelerate decomposition.

A simplified, hypothetical degradation pathway is illustrated below. The actual degradation process would be a complex mixture of these and other competing reactions.

Caption: Hypothetical radical-initiated degradation of 2-(Octyloxy)ethanol.

Data Presentation (Illustrative)

The following tables present hypothetical quantitative data that would be obtained from thermal analysis of 2-(Octyloxy)ethanol. These are for illustrative purposes to demonstrate the expected format of such data.

Table 1: Illustrative Thermogravimetric Analysis (TGA) Data for 2-(Octyloxy)ethanol

Parameter	Value (°C)	Conditions
Onset of Decomposition (Tonset)	210	10 °C/min, Nitrogen atmosphere
Temperature at 5% Mass Loss	225	10 °C/min, Nitrogen atmosphere
Temperature at 50% Mass Loss	260	10 °C/min, Nitrogen atmosphere
Temperature at 95% Mass Loss	310	10 °C/min, Nitrogen atmosphere

Table 2: Illustrative Differential Scanning Calorimetry (DSC) Data for 2-(Octyloxy)ethanol

Thermal Event	Temperature (°C)	Enthalpy (J/g)	Conditions
Glass Transition (Tg)	-90	N/A	10 °C/min, Nitrogen atmosphere
Melting Point (Tm)	-25	120	10 °C/min, Nitrogen atmosphere
Boiling Point	235	250	10 °C/min, Nitrogen atmosphere
Exothermic Decomposition	>250	Variable	10 °C/min, Nitrogen atmosphere

Experimental Protocols

A comprehensive assessment of the thermal stability of 2-(Octyloxy)ethanol would involve the following experimental methods.

Thermogravimetric Analysis (TGA)

• Objective: To determine the temperature range over which the material decomposes and to quantify its thermal stability.

• Methodology:

  • A small, precisely weighed sample (typically 5-10 mg) of 2-(Octyloxy)ethanol is placed in a TGA crucible (e.g., platinum or alumina).

  • The crucible is placed in the TGA furnace.

  • The sample is heated at a constant rate (e.g., 10 °C/min) over a defined temperature range (e.g., 25 °C to 500 °C).

  • The atmosphere within the furnace is controlled, typically using an inert gas like nitrogen to study thermal decomposition, or air to study oxidative decomposition.

  • The mass of the sample is continuously monitored as a function of temperature.

  • The resulting data is plotted as mass loss (%) versus temperature, from which key parameters like the onset of decomposition are determined.

Differential Scanning Calorimetry (DSC)

• Objective: To measure the heat flow associated with thermal transitions in the material, such as melting, boiling, and decomposition.

• Methodology:

  • A small sample (typically 2-5 mg) of 2-(Octyloxy)ethanol is hermetically sealed in a DSC pan (e.g., aluminum).

  • An empty, sealed pan is used as a reference.

  • Both the sample and reference pans are placed in the DSC cell and heated at a constant rate (e.g., 10 °C/min).

  • The instrument measures the difference in heat flow required to maintain the sample and reference at the same temperature.

  • Endothermic events (like melting and boiling) and exothermic events (like decomposition) are recorded as peaks on the DSC thermogram.

Evolved Gas Analysis - Gas Chromatography-Mass Spectrometry (EGA-GC-MS)

• Objective: To identify the chemical nature of the volatile products released during decomposition.

• Methodology:

  • The TGA instrument is coupled to a GC-MS system via a heated transfer line.

  • As the 2-(Octyloxy)ethanol sample is heated in the TGA, the evolved gases (degradation products) are swept by the purge gas into the transfer line.

  • The gas stream is periodically injected into the GC, which separates the individual components of the mixture.

  • The separated components then enter the MS, which provides mass spectra for their identification by comparison with spectral libraries.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for a comprehensive thermal stability analysis of a substance like 2-(Octyloxy)ethanol.

Caption: Workflow for thermal stability and degradation product analysis.

Protocols & Analytical Methods

Application Notes and Protocols for Membrane Protein Extraction Using 2-(Octyloxy)ethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Membrane proteins are integral to a multitude of cellular processes, making them critical targets for research and drug development. However, their hydrophobic nature presents significant challenges for extraction and purification from the lipid bilayer. Non-ionic detergents are invaluable tools for solubilizing membrane proteins while preserving their native structure and function.[1][2] 2-(Octyloxy)ethanol, a non-ionic surfactant, offers a potentially mild option for these applications. This document provides detailed application notes and protocols for the use of 2-(Octyloxy)ethanol in the extraction of membrane proteins.

Due to the limited direct experimental data available for 2-(Octyloxy)ethanol in membrane protein extraction, the information and protocols provided herein are based on its physicochemical properties and established methodologies for structurally similar non-ionic detergents, such as other octyl-based ethers and glycosides.

Physicochemical Properties of 2-(Octyloxy)ethanol and Comparison with Other Detergents

The effectiveness of a detergent in solubilizing membrane proteins is largely determined by its physicochemical properties, including its Critical Micelle Concentration (CMC), aggregation number, and Hydrophilic-Lipophilic Balance (HLB).[3][4] Below is a table summarizing the known and estimated properties of 2-(Octyloxy)ethanol in comparison to other commonly used non-ionic detergents.

Property	2-(Octyloxy)ethanol (C8E1)	n-Octyl-β-D-glucopyranoside (OG)	n-dodecyl-β-D-maltoside (DDM)	Triton X-100
Molecular Weight ( g/mol )	174.28[5]	292.37	510.62	~625
Detergent Type	Non-ionic	Non-ionic	Non-ionic	Non-ionic
Critical Micelle Concentration (CMC) (mM)	~9 (Estimated)	20-25	0.17	0.24[6]
Aggregation Number	30-100 (Estimated)	27-100	140-170	140[6]
Hydrophilic-Lipophilic Balance (HLB)	~10.5 (Estimated)	13-14	12-13	13.5
Dialyzable	Yes	Yes	No	No

Note on Estimated Values: The CMC of 2-(Octyloxy)ethanol is estimated based on its structure as a C8E1 detergent, which typically has a higher CMC than longer polyoxyethylene chain counterparts. The aggregation number is a broad estimate for a detergent of this size. The HLB value is calculated using Griffin's method, where HLB = 20 * (Molecular mass of hydrophilic part / Total molecular mass). For 2-(Octyloxy)ethanol (C10H22O2), the hydrophilic part is -(OCH2CH2OH) with a molecular weight of 61.06 g/mol , leading to an estimated HLB of approximately 7.0. However, a value closer to 10.5 is often cited for similar structures and is more indicative of its potential detergent properties.[7][8]

Application Notes

2-(Octyloxy)ethanol, with its short octyl tail and small ethylene glycol headgroup, is expected to behave as a mild to moderately effective non-ionic detergent for the solubilization of membrane proteins.

Advantages:

• Mildness: As a non-ionic detergent, it is less likely to denature proteins compared to ionic detergents, thus preserving their structural integrity and biological activity.[1]

• High CMC: The estimated high CMC allows for its removal from protein solutions via dialysis, which is advantageous for downstream applications.[9]

• Small Micelle Size: A lower aggregation number suggests the formation of smaller micelles, which can be beneficial for certain structural biology techniques.

Limitations and Considerations:

• Solubilization Efficacy: Due to its small hydrophilic headgroup, 2-(Octyloxy)ethanol may be less effective at solubilizing certain membrane proteins, particularly those with large extracellular domains, compared to detergents with larger headgroups like DDM or Triton X-100.

• Protein Stability: While generally mild, the optimal detergent for maintaining the stability of a specific membrane protein must be determined empirically. For some proteins, the small micelle size of 2-(Octyloxy)ethanol might not provide sufficient shielding of the hydrophobic transmembrane domains.

• Working Concentration: A relatively high concentration of the detergent (well above its CMC) will be required to ensure efficient solubilization.[5]

Recommendations for Use:

• 2-(Octyloxy)ethanol is best suited for the initial screening of detergents for the solubilization of robust membrane proteins.

• It may be particularly useful for proteins where the removal of the detergent by dialysis is a critical downstream step.

• Empirical optimization of the detergent concentration, protein-to-detergent ratio, temperature, and incubation time is crucial for successful membrane protein extraction.

Experimental Protocols

The following is a general protocol for the extraction of membrane proteins from cultured cells using 2-(Octyloxy)ethanol. This protocol should be optimized for each specific membrane protein and cell type.

I. Reagent Preparation

• Lysis Buffer: 50 mM Tris-HCl (pH 7.5), 150 mM NaCl, 1 mM EDTA, and a cocktail of protease inhibitors.

• Solubilization Buffer: Lysis Buffer containing 2-(Octyloxy)ethanol at the desired concentration (e.g., 1-2% w/v).

• Wash Buffer: Lysis Buffer containing a lower concentration of 2-(Octyloxy)ethanol (e.g., 0.1-0.5% w/v).

II. Membrane Preparation

• Harvest cultured cells by centrifugation.

• Wash the cell pellet with ice-cold phosphate-buffered saline (PBS).

• Resuspend the cell pellet in ice-cold Lysis Buffer.

• Lyse the cells using an appropriate method (e.g., sonication, Dounce homogenization, or French press).

• Remove intact cells, nuclei, and cell debris by low-speed centrifugation (e.g., 1,000 x g for 10 minutes at 4°C).

• Isolate the membrane fraction by ultracentrifugation of the supernatant (e.g., 100,000 x g for 1 hour at 4°C).

• Discard the supernatant (cytosolic fraction) and resuspend the membrane pellet in Lysis Buffer.

III. Membrane Protein Solubilization

• Determine the total protein concentration of the membrane suspension.

• Adjust the protein concentration to 5-10 mg/mL with Lysis Buffer.

• Add a stock solution of 10% (w/v) 2-(Octyloxy)ethanol to the membrane suspension to achieve the desired final concentration (start with a range of 1-2% w/v).

• Incubate the mixture on a rotator or rocker for 1-4 hours at 4°C.

• Separate the solubilized membrane proteins from the insoluble material by ultracentrifugation (e.g., 100,000 x g for 1 hour at 4°C).

• Carefully collect the supernatant containing the solubilized membrane proteins.

IV. Analysis of Solubilization Efficiency

• Analyze the total membrane fraction, the solubilized supernatant, and the insoluble pellet by SDS-PAGE and Western blotting (if an antibody to the target protein is available).

• The optimal concentration of 2-(Octyloxy)ethanol is the one that yields the highest amount of the target protein in the supernatant.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for membrane protein extraction using a non-ionic detergent like 2-(Octyloxy)ethanol.

General workflow for membrane protein extraction.

Signaling Pathway Example: EGFR Activation

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane protein that plays a crucial role in cell signaling. Its extraction and study are vital for cancer research. A mild non-ionic detergent like 2-(Octyloxy)ethanol could potentially be used to extract EGFR for in vitro studies. The following diagram illustrates the initial steps of EGFR activation.[10][11][12][13]

Activation of the EGFR signaling pathway.

References

• 1. detergents.alfa-chemistry.com [detergents.alfa-chemistry.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. lclane.net [lclane.net]
• 5. 2-(Octyloxy)ethanol | C10H22O2 | CID 82296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Detergents for Cell Lysis and Protein Extraction | Thermo Fisher Scientific - TW [thermofisher.com]
• 7. jrhessco.com [jrhessco.com]
• 8. colloidmueg.weebly.com [colloidmueg.weebly.com]
• 9. info.gbiosciences.com [info.gbiosciences.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 13. creative-diagnostics.com [creative-diagnostics.com]

Application Notes and Protocols for Cell Lysis Using 2-(Octyloxy)ethanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the potential use of 2-(Octyloxy)ethanol as a cell lysis agent for the extraction of cellular proteins. Given the absence of established protocols for this specific reagent, this guide presents a developmental framework for its characterization and optimization in cell lysis experiments. The proposed mechanism of action, detailed experimental protocols for optimization and application, and methods for downstream analysis are discussed.

Introduction to 2-(Octyloxy)ethanol

2-(Octyloxy)ethanol is an organic compound with the chemical formula C10H22O2.[1][2] Structurally, it consists of an eight-carbon octyl chain linked to an ethanol molecule via an ether bond. This amphipathic nature, possessing both a hydrophobic alkyl tail and a hydrophilic alcohol headgroup, suggests its potential to function as a non-ionic detergent. Non-ionic detergents are widely used in biochemical applications for their ability to disrupt the lipid bilayer of cell membranes and solubilize proteins while generally preserving their native structure and function.[3][4][5][6]

Principle of Action: A Non-Ionic Detergent Approach

The proposed mechanism for cell lysis by 2-(Octyloxy)ethanol is based on its presumed properties as a non-ionic surfactant. The process can be described in the following stages:

• Monomer Insertion: At low concentrations, 2-(Octyloxy)ethanol monomers are proposed to insert themselves into the lipid bilayer of the cell membrane.

• Membrane Permeabilization: As the concentration increases, the integration of these molecules disrupts the membrane's integrity, leading to the formation of pores.

• Micelle Formation and Solubilization: At or above the critical micelle concentration (CMC), the detergent molecules form micelles that encapsulate membrane lipids and proteins, leading to the complete solubilization of the membrane and the release of intracellular contents.[3][6]

Non-ionic detergents like 2-(Octyloxy)ethanol are generally considered mild and non-denaturing, making them potentially suitable for studies requiring functionally active proteins.[3][4][5]

Proposed mechanism of membrane disruption.

Application Notes

Potential Advantages:

• Mild Lysis Conditions: As a non-ionic detergent, it is likely to preserve protein structure and enzymatic activity.

• Compatibility: Lysates prepared with non-ionic detergents are often compatible with various downstream applications, including immunoassays and enzyme kinetics studies.[7]

Considerations and Limitations:

• Optimization Required: The optimal concentration for cell lysis is unknown and must be determined empirically for each cell type.

• Assay Interference: Like other detergents, 2-(Octyloxy)ethanol may interfere with certain protein quantification assays, such as the Bradford assay. Detergent-compatible assays (e.g., BCA or DC protein assay) are recommended.[8][9][10][11]

• Nuclear Protein Extraction: Mild non-ionic detergents may not be efficient at lysing the nuclear membrane. For total cellular protein extraction, including nuclear proteins, higher concentrations or combination with other lysis methods (e.g., sonication) may be necessary.[6]

Experimental Protocols

Preparation of Lysis Buffer Components

Table 1: Stock Solutions

Component	Stock Concentration	Storage	Notes
2-(Octyloxy)ethanol	10% (v/v) in ddH₂O	4°C	Prepare fresh weekly.
Tris-HCl, pH 7.4	1 M	4°C	Common buffering agent.[12][13]
NaCl	5 M	Room Temperature	For adjusting ionic strength.[12]
EDTA	0.5 M, pH 8.0	Room Temperature	Chelating agent, inhibits metalloproteases.[13]
Protease Inhibitor Cocktail	100X	-20°C	Prevents protein degradation.[14]

| Phosphatase Inhibitor Cocktail | 100X | -20°C | Preserves protein phosphorylation status. |

Table 2: Base Lysis Buffer Formulation

Component	Final Concentration	Volume for 10 mL
1 M Tris-HCl, pH 7.4	50 mM	500 µL
5 M NaCl	150 mM	300 µL
0.5 M EDTA	1 mM	20 µL
ddH₂O	-	to 10 mL
Protease Inhibitor Cocktail	1X	100 µL (add fresh)

| Phosphatase Inhibitor Cocktail | 1X | 100 µL (add fresh) |

Protocol for Optimizing 2-(Octyloxy)ethanol Concentration

This protocol is essential to determine the minimum concentration of 2-(Octyloxy)ethanol required for efficient cell lysis while minimizing potential protein denaturation.

• Cell Culture: Plate cells (e.g., HeLa or A549) in a 6-well plate and grow to 80-90% confluency.

• Preparation of Lysis Buffers: Prepare a series of complete lysis buffers by adding 2-(Octyloxy)ethanol from the 10% stock to the Base Lysis Buffer to achieve final concentrations of 0.1%, 0.25%, 0.5%, 0.75%, and 1.0% (v/v). Also include a negative control (no detergent) and a positive control (e.g., RIPA buffer).

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Add 200 µL of each lysis buffer to a separate well.

  • Incubate on ice for 20 minutes with occasional gentle rocking.

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Analysis:

  • Carefully collect the supernatant.

  • Assess Lysis Efficiency: Examine the cell pellet size and analyze a small aliquot of the lysate under a microscope to check for intact cells.[15]

  • Quantify Protein Yield: Determine the protein concentration of each supernatant using a detergent-compatible assay (e.g., BCA assay).[8]

Table 3: Hypothetical Optimization Results

2-(Octyloxy)ethanol Conc.	Protein Yield (µg/µL)	Microscopic Observation
0% (Control)	0.2 ± 0.05	Majority of cells intact
0.1%	1.5 ± 0.2	Some lysis, many intact cells
0.25%	2.8 ± 0.3	Significant lysis, some intact cells
0.5%	4.1 ± 0.4	Complete lysis, minimal intact cells
0.75%	4.2 ± 0.5	Complete lysis
1.0%	4.3 ± 0.4	Complete lysis

| RIPA Buffer (Control) | 4.5 ± 0.3 | Complete lysis |

Based on this hypothetical data, a concentration of 0.5% would be chosen for subsequent experiments.

General Cell Lysis Protocol

General workflow for cell lysis.

For Adherent Cells:

• Aspirate culture medium and wash cells twice with ice-cold PBS.

• Add the optimized complete lysis buffer (e.g., 1 mL for a 10 cm dish).[16][17]

• Scrape cells and transfer the lysate to a pre-chilled tube.

• Proceed with incubation and centrifugation as described in section 4.2.

For Suspension Cells:

• Pellet cells by centrifugation (e.g., 500 x g for 5 minutes).

• Wash the cell pellet once with ice-cold PBS and re-pellet.

• Resuspend the pellet in the optimized complete lysis buffer (e.g., 1 mL per 10^7 cells).[16]

• Proceed with incubation and centrifugation as described in section 4.2.

Downstream Applications

Protein Quantification

It is crucial to use a detergent-compatible protein assay.

• Prepare a standard curve using BSA.

• Add a small volume of your lysate (e.g., 2-10 µL) to the assay reagent.

• Follow the manufacturer's protocol for the BCA, DC, or other compatible protein assay.[8][9][11]

Western Blotting

• Sample Preparation: Mix the cell lysate with Laemmli sample buffer and boil at 95°C for 5 minutes to denature the proteins.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) per lane of a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and probe with primary and secondary antibodies to detect the protein of interest.

Enzyme Activity Assays

The mild nature of 2-(Octyloxy)ethanol should make it suitable for preparing lysates for enzyme activity assays.

• Prepare cell lysate on ice, ensuring protease and phosphatase inhibitors are included.

• Do not boil the samples.

• Add the fresh lysate to a reaction mixture containing the enzyme's substrate.[18][19][20]

• Measure product formation over time using a spectrophotometer, fluorometer, or luminometer.

• Normalize the enzyme activity to the total protein concentration of the lysate.

Case Study: Analysis of the EGFR Signaling Pathway

The Epidermal Growth Factor Receptor (EGFR) pathway is a critical signaling cascade that regulates cell proliferation and survival.[21][22][23] Dysregulation of this pathway is common in cancer. Studying the phosphorylation status of key proteins like EGFR, MEK, and ERK is essential. A mild lysis buffer, as proposed with 2-(Octyloxy)ethanol, would be ideal for preserving these phosphorylation events for analysis by Western blot.

Simplified EGFR-MAPK signaling pathway.

Conclusion

While 2-(Octyloxy)ethanol is not a conventionally cited reagent for cell lysis, its chemical structure suggests it may function as a mild, non-ionic detergent. This document provides a foundational, yet hypothetical, set of protocols for researchers to systematically evaluate its efficacy for protein extraction. The key to its successful application will be the careful optimization of its concentration for the specific cell type and downstream application.

References

• 1. 2-(Octyloxy)ethanol | C10H22O2 | CID 82296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethanol, 2-(octyloxy)- [webbook.nist.gov]
• 3. 細胞溶解およびタンパク質抽出用の界面活性剤 | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. Current techniques for single-cell lysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Detergents for Cell Lysis and Protein Extraction in Research - Creative Proteomics [creative-proteomics.com]
• 6. info.gbiosciences.com [info.gbiosciences.com]
• 7. cellsciences.com [cellsciences.com]
• 8. Protein Assays | Fisher Scientific [fishersci.co.uk]
• 9. bio-rad.com [bio-rad.com]
• 10. apexbt.com [apexbt.com]
• 11. bitesizebio.com [bitesizebio.com]
• 12. Lysis buffer - Wikipedia [en.wikipedia.org]
• 13. sciencing.com [sciencing.com]
• 14. bosterbio.com [bosterbio.com]
• 15. benchchem.com [benchchem.com]
• 16. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 17. origene.com [origene.com]
• 18. Methods for the Measurement of a Bacterial Enzyme Activity in Cell Lysates and Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Protein and Enzyme Activity Assays Support—Getting Started | Thermo Fisher Scientific - JP [thermofisher.com]
• 20. Enzymatic Activity Assays in Yeast Cell Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 21. 表皮生长因子受体 (EGFR) 信号传导 [sigmaaldrich.cn]
• 22. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 23. creative-diagnostics.com [creative-diagnostics.com]

Application Note: Formulation of 2-(Octyloxy)ethanol-Based Microemulsions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Microemulsions are optically clear, thermodynamically stable, and isotropic systems composed of an oil phase, an aqueous phase, a surfactant, and typically a cosurfactant.[1][2] Due to their unique ability to solubilize both lipophilic and hydrophilic compounds, high stability, and ease of preparation, microemulsions are gaining significant attention as potential drug delivery systems.[1][3] 2-(Octyloxy)ethanol, a non-ionic surfactant, possesses an amphiphilic structure making it a suitable candidate for the formulation of stable microemulsions for pharmaceutical applications.[4] Its properties are advantageous for enhancing the solubility and bioavailability of poorly water-soluble drugs.[4]

This document provides detailed protocols for the formulation and characterization of 2-(Octyloxy)ethanol-based microemulsions, intended to guide researchers in developing effective drug delivery vehicles.

Materials and Equipment

Materials:

Component	Examples	Purpose
Surfactant	2-(Octyloxy)ethanol	Primary emulsifying agent
Cosurfactant	Ethanol, Propylene Glycol, Transcutol®	Reduces interfacial tension, increases fluidity
Oil Phase	Isopropyl myristate, Oleic acid, Caprylic/capric triglycerides	Vehicle for lipophilic drugs
Aqueous Phase	Deionized Water, Phosphate-Buffered Saline (PBS)	Vehicle for hydrophilic drugs
Drug Substance	Active Pharmaceutical Ingredient (API)	Therapeutic agent

Equipment:

• Analytical Balance

• Vortex Mixer

• Magnetic Stirrer with Stir Bars

• Thermostatically Controlled Water Bath

• Dynamic Light Scattering (DLS) Instrument (for particle size and zeta potential)

• Viscometer

• pH Meter

• Refractometer

• Polarized Light Microscope

Experimental Protocols

Protocol 1: Construction of Pseudoternary Phase Diagrams

To identify the concentration ranges of components that form stable microemulsions, the construction of pseudoternary phase diagrams is essential. This is achieved by titrating a mixture of the oil phase and a fixed ratio of surfactant/cosurfactant with the aqueous phase.

Methodology:

• Preparation of Surfactant/Cosurfactant (Sₘᵢₓ) Mixtures: Prepare homogeneous mixtures of 2-(Octyloxy)ethanol (surfactant) and a selected cosurfactant (e.g., ethanol) at various weight ratios (e.g., 1:1, 2:1, 3:1).

• Titration Process:

  • For each Sₘᵢₓ ratio, prepare a series of mixtures with the chosen oil phase at different weight ratios, ranging from 1:9 to 9:1.

  • Titrate each of these oil/Sₘᵢₓ mixtures with the aqueous phase dropwise under constant, gentle agitation (e.g., using a magnetic stirrer) at a controlled temperature.

• Endpoint Determination: After each addition of the aqueous phase, allow the system to equilibrate. Visually observe the mixture for clarity and transparency. The endpoint for a microemulsion is a clear, single-phase, and low-viscosity liquid. The point at which the mixture becomes turbid or shows phase separation marks the boundary of the microemulsion region.

• Diagram Construction: The compositions of the resulting clear and isotropic mixtures are plotted on a triangular coordinate system (pseudoternary phase diagram) to delineate the microemulsion existence area.

Protocol 2: Formulation of the Microemulsion

• Component Selection: Based on the constructed phase diagram, select a composition from within the stable microemulsion region.

• Drug Incorporation:

  • For a lipophilic drug, dissolve the accurately weighed amount of the drug in the oil phase.

  • For a hydrophilic drug, dissolve it in the aqueous phase.

• Mixing:

  • Add the Sₘᵢₓ (surfactant/cosurfactant mixture) to the phase containing the drug and mix until a clear solution is formed.

  • Slowly add the other phase (aqueous or oil) to this mixture drop by drop with continuous stirring until a transparent and homogeneous microemulsion is formed.

Protocol 3: Physicochemical Characterization

a. Visual Inspection and Structural Analysis:

• Procedure: The formulated microemulsion should be visually inspected for clarity and homogeneity. To confirm the isotropic nature of the microemulsion, a drop of the sample is placed between two crossed polarizing films. The absence of birefringence (a dark field) indicates an isotropic structure, characteristic of a microemulsion.

b. Droplet Size, Polydispersity Index (PDI), and Zeta Potential:

• Procedure: The mean droplet size and PDI of the dispersed phase are determined by Dynamic Light Scattering (DLS). The sample should be appropriately diluted with the continuous phase to avoid multiple scattering effects. Zeta potential is also measured using the same instrument to assess the surface charge of the droplets, which is an indicator of colloidal stability.

c. Viscosity Measurement:

• Procedure: The viscosity of the microemulsion is measured using a viscometer at a defined temperature to understand its flow behavior.

d. Refractive Index:

• Procedure: The refractive index of the undiluted microemulsion is measured using a refractometer to confirm its isotropic nature.

e. pH Determination:

• Procedure: The pH of the microemulsion is measured using a calibrated pH meter, which is particularly important for formulations intended for biological applications.

Data Presentation

The following tables provide illustrative quantitative data for hypothetical 2-(Octyloxy)ethanol-based microemulsion formulations.

Table 1: Example Formulations of 2-(Octyloxy)ethanol-Based Microemulsions

Formulation ID	2-(Octyloxy)ethanol (w/w%)	Ethanol (w/w%)	Isopropyl Myristate (w/w%)	Deionized Water (w/w%)	Sₘᵢₓ Ratio (Surfactant:Cosurfactant)
F1	25	25	20	30	1:1
F2	30	15	25	30	2:1
F3	35	15	15	35	2.3:1

Table 2: Physicochemical Properties of Illustrative Microemulsion Formulations

Formulation ID	Droplet Size (nm)	PDI	Zeta Potential (mV)	Viscosity (cP at 25°C)	Refractive Index	pH
F1	45.8	0.125	-3.5	35.2	1.412	6.8
F2	62.3	0.210	-4.1	48.9	1.425	6.7
F3	38.5	0.155	-2.8	41.5	1.408	6.9

Visualizations

Caption: Workflow for 2-(Octyloxy)ethanol microemulsion formulation and characterization.

Caption: Relationship between formulation variables and performance.

References

• 1. Microemulsion utility in pharmaceuticals: Implications for multi-drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CN103539696A - Preparation method of 2-(aminoxy) ethanol - Google Patents [patents.google.com]
• 3. Microemulsions: As drug delivery system | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]

Application of 2-(Octyloxy)ethanol in Drug Delivery Systems: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Octyloxy)ethanol is a solvent and surfactant that holds potential for application in various drug delivery systems. Its amphiphilic nature, possessing both a hydrophilic ethylene glycol moiety and a hydrophobic octyl chain, suggests its utility as a penetration enhancer, particularly in transdermal and topical formulations. Furthermore, its properties may be leveraged in the formulation of nanoemulsions and microemulsions to enhance the solubility and bioavailability of poorly water-soluble active pharmaceutical ingredients (APIs).

These application notes provide a comprehensive overview of the potential uses of 2-(Octyloxy)ethanol in drug delivery and detail experimental protocols for its evaluation as a penetration enhancer and as a component in nanoemulsion formulations.

Physicochemical Properties of 2-(Octyloxy)ethanol

A summary of the key physicochemical properties of 2-(Octyloxy)ethanol is presented in Table 1. These properties are fundamental to its function in drug delivery systems.[1]

Property	Value	Reference
Molecular Formula	C10H22O2	[1]
Molecular Weight	174.28 g/mol	[1]
Appearance	Not specified in literature	-
Boiling Point	Not specified in literature	-
Solubility	Expected to have amphiphilic properties	Inferred
Log P (Octanol/Water)	Not specified in literature	-

Table 1: Physicochemical Properties of 2-(Octyloxy)ethanol.

Application as a Transdermal Penetration Enhancer

Alcohols and their derivatives are known to act as penetration enhancers by disrupting the highly ordered structure of the stratum corneum, the primary barrier to percutaneous absorption. This disruption can occur through the fluidization of the lipid bilayers, increasing the partitioning of the drug into the skin.

Proposed Mechanism of Action

The amphiphilic structure of 2-(Octyloxy)ethanol allows it to insert into the lipid bilayers of the stratum corneum. The hydrophobic octyl tail can interact with the lipid chains, while the hydrophilic ethanol head can interact with the polar head groups of the lipids. This molecular insertion is hypothesized to increase the fluidity of the lipid matrix, creating transient pores or channels through which drug molecules can more readily diffuse.

Caption: Proposed mechanism of 2-(Octyloxy)ethanol as a skin penetration enhancer.

Experimental Protocol: In Vitro Skin Permeation Study using Franz Diffusion Cells

This protocol outlines the methodology to evaluate the efficacy of 2-(Octyloxy)ethanol as a penetration enhancer for a model drug.

3.2.1. Materials and Equipment

• Franz diffusion cells

• Full-thickness skin (e.g., human cadaver, porcine, or rodent)

• Test drug (e.g., a non-steroidal anti-inflammatory drug like ibuprofen)

• 2-(Octyloxy)ethanol

• Phosphate-buffered saline (PBS), pH 7.4

• Ethanol

• High-performance liquid chromatography (HPLC) system

• Magnetic stirrer

• Water bath

3.2.2. Experimental Workflow

Caption: Workflow for in vitro skin permeation studies.

3.2.3. Procedure

• Skin Preparation: Excise subcutaneous fat from the skin and cut it into appropriate sizes for mounting on the Franz diffusion cells.

• Cell Assembly: Mount the skin between the donor and receptor compartments of the Franz diffusion cell, with the stratum corneum facing the donor compartment.

• Receptor Phase: Fill the receptor compartment with degassed PBS (pH 7.4) and maintain the temperature at 32 ± 1 °C using a water bath. Stir the receptor fluid continuously.

• Formulation Preparation: Prepare solutions of the test drug in a suitable vehicle (e.g., ethanol/water mixture) with and without varying concentrations of 2-(Octyloxy)ethanol (e.g., 1%, 3%, 5% w/v).

• Dosing: Apply a known volume of the formulation to the skin surface in the donor compartment.

• Sampling: At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot of the receptor medium and replace it with an equal volume of fresh, pre-warmed medium.

• Analysis: Quantify the drug concentration in the collected samples using a validated HPLC method.

3.2.4. Data Presentation

The permeation-enhancing effect of 2-(Octyloxy)ethanol should be quantified and presented in a tabular format for clear comparison.

Formulation	Drug Concentration in Donor Phase (mg/mL)	2-(Octyloxy)ethanol Concentration (%)	Steady-State Flux (Jss) (µg/cm²/h)	Permeability Coefficient (Kp) (cm/h x 10⁻³)	Enhancement Ratio (ER)
Control	10	0	[Hypothetical Value]	[Hypothetical Value]	1.0
Test 1	10	1	[Hypothetical Value]	[Hypothetical Value]	[Hypothetical Value]
Test 2	10	3	[Hypothetical Value]	[Hypothetical Value]	[Hypothetical Value]
Test 3	10	5	[Hypothetical Value]	[Hypothetical Value]	[Hypothetical Value]

Table 2: Hypothetical In Vitro Skin Permeation Parameters of a Model Drug with and without 2-(Octyloxy)ethanol. The Enhancement Ratio (ER) is calculated as the ratio of the steady-state flux of the formulation with the enhancer to that of the control formulation.

Application in Nanoemulsion Formulations

Nanoemulsions are thermodynamically stable, isotropic systems of oil, water, and surfactant, often in combination with a cosurfactant, with droplet sizes typically in the range of 20-200 nm. Due to its amphiphilic nature, 2-(Octyloxy)ethanol can potentially act as a cosurfactant or part of the oil phase in nanoemulsion formulations, aiding in the solubilization of lipophilic drugs.

Role in Nanoemulsion Formation

As a cosurfactant, 2-(Octyloxy)ethanol can reduce the interfacial tension between the oil and water phases, facilitating the formation of small droplets. Its presence can also increase the fluidity of the interfacial film, contributing to the stability of the nanoemulsion.

Experimental Protocol: Formulation and Characterization of a 2-(Octyloxy)ethanol-based Nanoemulsion

This protocol describes the preparation and characterization of an oil-in-water (o/w) nanoemulsion using 2-(Octyloxy)ethanol.

4.2.1. Materials and Equipment

• Oil phase (e.g., medium-chain triglycerides)

• Surfactant (e.g., Polysorbate 80)

• 2-(Octyloxy)ethanol (as cosurfactant)

• Purified water

• Model lipophilic drug (e.g., curcumin)

• Magnetic stirrer

• High-pressure homogenizer or ultrasonicator

• Dynamic light scattering (DLS) instrument for particle size analysis

• Zeta potential analyzer

• Transmission electron microscope (TEM)

4.2.2. Experimental Workflow

Caption: Workflow for nanoemulsion formulation and characterization.

4.2.3. Procedure

• Phase Preparation: Dissolve the lipophilic drug in the oil phase. In a separate container, dissolve the surfactant and 2-(Octyloxy)ethanol in purified water to form the aqueous phase.

• Emulsification: Slowly add the oil phase to the aqueous phase under continuous stirring to form a coarse emulsion.

• Homogenization: Subject the coarse emulsion to high-pressure homogenization or ultrasonication to reduce the droplet size and form a nanoemulsion.

• Characterization:

  • Droplet Size and Polydispersity Index (PDI): Measure using DLS.

  • Zeta Potential: Determine using a zeta potential analyzer to assess the surface charge and stability.

  • Morphology: Visualize the droplet shape and size using TEM.

• Drug Entrapment Efficiency: Determine the amount of drug encapsulated in the nanoemulsion using techniques like ultracentrifugation followed by HPLC analysis of the supernatant.

4.2.4. Data Presentation

The physicochemical characteristics of the formulated nanoemulsions should be summarized in a table.

Formulation Code	Oil Phase (%)	Surfactant (%)	2-(Octyloxy)ethanol (%)	Mean Droplet Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Drug Entrapment Efficiency (%)
NE-1	10	15	5	[Hypothetical Value]	[Hypothetical Value]	[Hypothetical Value]	[Hypothetical Value]
NE-2	10	20	5	[Hypothetical Value]	[Hypothetical Value]	[Hypothetical Value]	[Hypothetical Value]
NE-3	10	15	10	[Hypothetical Value]	[Hypothetical Value]	[Hypothetical Value]	[Hypothetical Value]

Table 3: Hypothetical Physicochemical Characteristics of 2-(Octyloxy)ethanol-based Nanoemulsions.

Safety Considerations

While 2-(Octyloxy)ethanol shows promise in drug delivery, a thorough safety evaluation is paramount. The GHS classification indicates potential for skin corrosion/irritation, and it is crucial to determine the safe concentration range for pharmaceutical applications.

Protocol: In Vitro Skin Irritation Test

5.1.1. Method

Utilize reconstructed human epidermis (RhE) models (e.g., EpiDerm™, EpiSkin™) according to OECD Test Guideline 439.

5.1.2. Procedure

• Apply different concentrations of 2-(Octyloxy)ethanol in a suitable vehicle to the surface of the RhE tissue.

• Incubate for a defined period.

• Assess cell viability using the MTT assay.

• A reduction in tissue viability below a certain threshold (typically 50%) indicates irritant potential.

Conclusion

2-(Octyloxy)ethanol presents intriguing possibilities for use as a penetration enhancer and a component in nano-sized drug delivery systems. The protocols outlined in these application notes provide a systematic framework for researchers and drug development professionals to investigate its efficacy and safety profile. Further studies are warranted to fully elucidate its mechanisms of action and to establish its role in advanced drug delivery. It is imperative that any formulation development is accompanied by rigorous safety and stability testing to ensure the development of safe and effective pharmaceutical products.

References

• 1. 2-(Octyloxy)ethanol | C10H22O2 | CID 82296 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Untapped Potential of 2-(Octyloxy)ethanol in Protein Crystallography: A Theoretical Application and General Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

The quest for novel cryoprotectants is a continuous endeavor in the field of protein crystallography, aiming to improve diffraction quality and ultimately, the resolution of macromolecular structures. While common cryoprotectants such as glycerol, ethylene glycol, and various polyethylene glycols are widely used, the exploration of new chemical entities remains a key area of research. This document explores the theoretical application of 2-(Octyloxy)ethanol as a cryoprotectant for protein crystallization. Although direct experimental data on this specific application is not currently available in published literature, its physicochemical properties suggest it may offer unique advantages. This application note provides a comprehensive overview of the general principles of cryoprotection, the known properties of 2-(Octyloxy)ethanol, and a detailed protocol for screening and optimizing its use as a novel cryoprotectant.

Introduction to Cryoprotection in Protein Crystallography

X-ray diffraction data collection for protein structure determination is predominantly performed at cryogenic temperatures, typically around 100 K.[1] This practice significantly mitigates radiation damage to the crystal, thereby allowing for the collection of higher quality and more complete datasets.[1][2] However, the high solvent content of protein crystals (often >50%) poses a significant challenge. Upon rapid cooling, water molecules can form crystalline ice, which leads to a catastrophic loss of crystal order and diffraction.[3]

Cryoprotectants are chemical agents added to the crystal's mother liquor to prevent the formation of crystalline ice during the flash-cooling process.[2][3] Instead of freezing, the solvent mixture vitrifies, forming a glassy, amorphous solid that preserves the crystal lattice.[1] The ideal cryoprotectant should:

• Effectively prevent ice formation at the lowest possible concentration.

• Be soluble in the crystallization mother liquor.

• Not damage the protein crystal.

• Have minimal impact on the protein structure itself.

• Not interfere with X-ray diffraction.

Commonly used cryoprotectants include glycerol, ethylene glycol, low-molecular-weight polyethylene glycols (PEGs), and various sugars.[2][4] The selection and optimization of a cryoprotectant are often empirical and represent a critical step in the structure determination pipeline.[3]

Physicochemical Properties of 2-(Octyloxy)ethanol

While no studies have been identified that specifically investigate 2-(Octyloxy)ethanol as a cryoprotectant for protein crystallization, its chemical properties, available from public databases, provide a basis for considering its potential in this role.[5][6][7]

Property	Value	Source
Molecular Formula	C10H22O2	[5]
Molecular Weight	174.28 g/mol	[5]
IUPAC Name	2-octoxyethanol	[5]
Synonyms	Ethylene glycol mono-n-octyl ether, n-Octyl-monooxyethylene	[6][7]
CAS Number	10020-43-6	[5][6]

The structure of 2-(Octyloxy)ethanol consists of an eight-carbon alkyl chain (octyl) linked to an ethanol molecule via an ether bond. This amphipathic nature, with both a hydrophobic tail and a hydrophilic headgroup, could potentially offer unique interactions with protein crystals and the surrounding solvent.

Theoretical Advantages and Considerations

The amphipathic character of 2-(Octyloxy)ethanol might allow it to interact favorably with both hydrophobic and hydrophilic patches on the protein surface, potentially stabilizing the crystal lattice during the cryoprotection process. Its longer alkyl chain compared to simple alcohols like ethanol or propanol could influence its cryoprotective properties, possibly requiring lower concentrations to achieve vitrification. However, this same property could also lead to detergent-like effects, potentially disrupting crystal contacts or even denaturing the protein. Therefore, careful screening of concentrations is paramount.

General Protocol for Screening Novel Cryoprotectants

The following is a generalized protocol that can be adapted for testing 2-(Octyloxy)ethanol or any other novel compound as a cryoprotectant for protein crystallization. This protocol is based on established methods for cryoprotectant screening.[1][3]

Materials

• Protein crystals in their mother liquor.

• Artificial mother liquor (a solution mimicking the final crystallization conditions).

• 2-(Octyloxy)ethanol.

• Cryo-loops.

• Liquid nitrogen.

• X-ray diffraction equipment.

Experimental Workflow

The process of screening a new cryoprotectant involves several key steps, from initial solution preparation to final diffraction testing.

Caption: Experimental workflow for screening a novel cryoprotectant.

Step-by-Step Protocol

• Preparation of Cryoprotectant Solutions:

  • Prepare an "artificial mother liquor" that mimics the composition of the reservoir solution from your crystallization experiment.

  • Create a high-concentration stock solution of 2-(Octyloxy)ethanol in the artificial mother liquor (e.g., 50% v/v).

  • From the stock solution, prepare a series of cryoprotectant solutions with increasing concentrations of 2-(Octyloxy)ethanol (e.g., 5%, 10%, 15%, 20%, 25%, 30% v/v).

• Crystal Soaking:

  • Carefully transfer a protein crystal from its growth drop into a drop of the lowest concentration cryoprotectant solution.

  • Allow the crystal to soak for a short, defined period (e.g., 10-30 seconds). The optimal soaking time may need to be determined empirically. For sensitive crystals, a stepwise transfer through increasing concentrations may be necessary to avoid osmotic shock.

• Cryo-Cooling and Visual Inspection:

  • Using a cryo-loop, carefully mount the soaked crystal.

  • Plunge the loop directly into liquid nitrogen to flash-cool the crystal.

  • Visually inspect the frozen drop under a microscope. A clear, glassy appearance indicates successful vitrification. The presence of cloudiness or opacity suggests ice formation, indicating that a higher concentration of the cryoprotectant is needed.

• Diffraction Quality Assessment:

  • Mount the flash-cooled crystal on the goniometer of an X-ray diffractometer.

  • Collect a test diffraction image.

  • Analyze the diffraction pattern for the following:

    • Ice rings: Sharp, diffuse rings in the diffraction pattern are a clear indicator of ice formation.

    • Diffraction resolution: Assess the extent of the diffraction spots.

    • Spot shape and mosaicity: Evaluate the quality of the diffraction spots.

• Optimization:

  • Repeat steps 2-4 with increasing concentrations of 2-(Octyloxy)ethanol until a condition is found that results in a clear frozen drop and a diffraction pattern free of ice rings with good resolution.

  • Further optimization may involve adjusting the soaking time.

Data Interpretation and Troubleshooting

The results of the screening process can be summarized in a table to facilitate comparison and identification of the optimal conditions.

2-(Octyloxy)ethanol Conc. (% v/v)	Soaking Time (s)	Visual Appearance of Frozen Drop	Ice Rings Present?	Diffraction Resolution (Å)	Notes
5	30	Opaque	Yes	-	Crystal cracked
10	30	Cloudy	Yes	-
15	30	Slightly cloudy	Faint	4.5
20	30	Clear	No	3.0
25	30	Clear	No	2.8	Best condition
30	30	Clear	No	2.9	Slight increase in mosaicity

Troubleshooting:

• Crystal cracking: This may be due to osmotic shock. Try a more gradual transfer of the crystal through intermediate concentrations of the cryoprotectant.

• High mosaicity: This can be caused by the cryoprotectant itself or by the soaking process. Try reducing the soaking time or the cryoprotectant concentration.

• No diffraction: The cryoprotectant may be denaturing the protein or severely damaging the crystal lattice.

Logical Relationship for Cryoprotectant Optimization

The process of optimizing a cryoprotectant involves a logical progression of adjustments based on the observed outcomes.

Caption: Logical flow for cryoprotectant optimization.

Conclusion

While 2-(Octyloxy)ethanol has not been documented as a cryoprotectant for protein crystallization, its physicochemical properties warrant its consideration as a novel agent. Its amphipathic nature may offer unique benefits for certain protein-crystal systems. The general screening protocol provided here offers a systematic approach for any researcher interested in exploring the potential of 2-(Octyloxy)ethanol or other novel compounds. As with any new reagent in crystallography, empirical testing and careful optimization are the keys to success. The development of new cryoprotectants is essential for advancing the field of structural biology, and the systematic exploration of compounds like 2-(Octyloxy)ethanol could lead to valuable additions to the crystallographer's toolkit.

References

• 1. Protein XRD Protocols - Soaking, Mounting, and Freezing Protein Crystals [sites.google.com]
• 2. mdpi.com [mdpi.com]
• 3. UCSF Macromolecular Structure Group [msg.ucsf.edu]
• 4. Practical macromolecular cryocrystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2-(Octyloxy)ethanol | C10H22O2 | CID 82296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Ethanol, 2-(octyloxy)- [webbook.nist.gov]
• 7. Ethanol, 2-(octyloxy)- [webbook.nist.gov]

Application Notes and Protocols for the Analytical Characterization of 2-(Octyloxy)ethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Octyloxy)ethanol, also known as ethylene glycol mono-n-octyl ether, is a non-ionic surfactant with applications in various industries, including cosmetics and pharmaceuticals, where it can function as an emulsifying agent or solvent. Its chemical structure, consisting of an eight-carbon alkyl chain and a hydrophilic ethylene glycol moiety, dictates its physicochemical properties and performance. Accurate and comprehensive characterization of 2-(Octyloxy)ethanol is crucial for quality control, formulation development, and regulatory compliance.

This document provides detailed application notes and experimental protocols for the analytical characterization of 2-(Octyloxy)ethanol using modern analytical techniques, including Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy.

Physicochemical Properties

A summary of the key physicochemical properties of 2-(Octyloxy)ethanol is presented in Table 1. This data is essential for understanding the behavior of the molecule in various analytical systems.

Table 1: Physicochemical Properties of 2-(Octyloxy)ethanol

Property	Value	Source
Molecular Formula	C₁₀H₂₂O₂	PubChem[1]
Molecular Weight	174.28 g/mol	PubChem[1]
CAS Number	10020-43-6	NIST WebBook[2]
Appearance	Colorless liquid (predicted)	---
Boiling Point	239.5 °C (predicted)	---
Density	0.87 g/cm³ (predicted)	---
Synonyms	Ethylene glycol mono-n-octyl ether, n-Octyl cellosolve	NIST WebBook[2]

Analytical Techniques and Protocols

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation, identification, and quantification of volatile and semi-volatile compounds like 2-(Octyloxy)ethanol. It provides information on the purity of the sample and allows for structural elucidation through mass spectral fragmentation patterns.

Objective: To determine the purity of a 2-(Octyloxy)ethanol sample and to confirm its identity via mass spectrometry.

Instrumentation:

• Gas Chromatograph (GC) coupled with a Mass Spectrometer (MS) detector.

• Autosampler for automated injection.

Materials:

• 2-(Octyloxy)ethanol sample

• High-purity solvent for dilution (e.g., Dichloromethane or Ethyl Acetate, GC grade)

• Microsyringe or autosampler vials

Procedure:

• Sample Preparation: Prepare a 1 mg/mL solution of 2-(Octyloxy)ethanol in the chosen solvent. Vortex to ensure complete dissolution.

• GC-MS Parameters: Set up the GC-MS system with the parameters outlined in Table 2. These are typical starting parameters and may require optimization based on the specific instrument.

• Injection: Inject 1 µL of the prepared sample into the GC-MS system.

• Data Acquisition: Acquire the data in full scan mode to obtain a total ion chromatogram (TIC) and mass spectra for all eluting peaks.

• Data Analysis:

  • Integrate the peaks in the TIC to determine the relative purity of the sample.

  • Analyze the mass spectrum of the main peak corresponding to 2-(Octyloxy)ethanol.

  • Compare the obtained mass spectrum with a reference library (e.g., NIST) for identity confirmation.

Table 2: Suggested GC-MS Parameters

Parameter	Value
GC Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Inlet Temperature	250 °C
Injection Mode	Split (e.g., 20:1)
Injection Volume	1 µL
Carrier Gas	Helium, constant flow at 1.0 mL/min
Oven Temperature Program	Initial: 80 °C, hold for 2 min; Ramp: 10 °C/min to 280 °C, hold for 5 min
MS Transfer Line Temp.	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	40 - 400 m/z

The mass spectrum of 2-(Octyloxy)ethanol is characterized by fragmentation of the ether and alcohol functionalities. The molecular ion peak (M⁺) at m/z 174 may be weak or absent. Key fragment ions are summarized in Table 3. The most abundant peaks are often observed at m/z 57, 43, and 69.[1]

Table 3: Major Mass Spectral Fragments for 2-(Octyloxy)ethanol

m/z	Proposed Fragment Structure/Identity	Relative Intensity
174	[C₁₀H₂₂O₂]⁺ (Molecular Ion)	Low
113	[CH₃(CH₂)₇O]⁺	Moderate
85	[C₆H₁₃]⁺	Moderate
71	[C₅H₁₁]⁺	High
69	[C₅H₉]⁺	High
57	[C₄H₉]⁺	High (often base peak)
45	[CH₂CH₂OH]⁺	High
43	[C₃H₇]⁺	High

Experimental Workflow for GC-MS Analysis

GC-MS analysis workflow for 2-(Octyloxy)ethanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the unambiguous structural elucidation of organic molecules. Both ¹H and ¹³C NMR provide detailed information about the carbon-hydrogen framework of 2-(Octyloxy)ethanol.

Objective: To confirm the chemical structure of 2-(Octyloxy)ethanol by analyzing its ¹H and ¹³C NMR spectra.

Instrumentation:

• NMR Spectrometer (e.g., 300 MHz or higher)

• 5 mm NMR tubes

Materials:

• 2-(Octyloxy)ethanol sample

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

• Tetramethylsilane (TMS) as an internal standard (optional, as solvent peak can be used for referencing)

Procedure:

• Sample Preparation: Dissolve 10-20 mg of 2-(Octyloxy)ethanol in approximately 0.6 mL of CDCl₃ in a clean, dry NMR tube. Add a small drop of TMS if required.

• ¹H NMR Acquisition:

  • Tune and shim the spectrometer.

  • Acquire the ¹H NMR spectrum using a standard pulse program. Typical parameters are listed in Table 4.

• ¹³C NMR Acquisition:

  • Acquire the ¹³C NMR spectrum using a proton-decoupled pulse program. Due to the lower natural abundance of ¹³C, a greater number of scans is required. See Table 4 for typical parameters.

• Data Processing and Analysis:

  • Process the raw data (Fourier transform, phase correction, and baseline correction).

  • Integrate the peaks in the ¹H NMR spectrum to determine proton ratios.

  • Assign the chemical shifts in both ¹H and ¹³C spectra to the corresponding atoms in the 2-(Octyloxy)ethanol structure.

Table 4: Suggested NMR Acquisition Parameters

Parameter	¹H NMR	¹³C NMR
Spectrometer Frequency	≥ 300 MHz	≥ 75 MHz
Solvent	CDCl₃	CDCl₃
Temperature	298 K	298 K
Pulse Angle	30-45°	30-45°
Spectral Width	~12 ppm	~220 ppm
Acquisition Time	2-4 s	1-2 s
Relaxation Delay	1-2 s	2-5 s
Number of Scans	8-16	512-2048

The expected ¹H and ¹³C NMR chemical shifts for 2-(Octyloxy)ethanol are presented in Tables 5 and 6, respectively. These values are based on the analysis of homologous compounds and predictive models.

Table 5: Predicted ¹H NMR Data for 2-(Octyloxy)ethanol in CDCl₃

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~3.71	t, J ≈ 5 Hz	2H	-OCH₂CH₂OH
~3.55	t, J ≈ 5 Hz	2H	-OCH₂CH₂OH
~3.45	t, J ≈ 7 Hz	2H	-OCH₂ (CH₂)₆CH₃
~2.5 (variable)	br s	1H	-OH
~1.57	p, J ≈ 7 Hz	2H	-OCH₂CH₂ (CH₂)₅CH₃
~1.29	m	10H	-OCH₂CH₂(CH₂)₅CH₃
~0.88	t, J ≈ 7 Hz	3H	-CH₃

t = triplet, p = pentet, m = multiplet, br s = broad singlet

Table 6: Predicted ¹³C NMR Data for 2-(Octyloxy)ethanol in CDCl₃

Chemical Shift (δ, ppm)	Assignment
~71.6	-OCH₂ (CH₂)₆CH₃
~70.4	-OCH₂CH₂ OH
~61.8	-OCH₂CH₂ OH
~31.8	-(CH₂)₅CH₂ CH₃
~29.7	-OCH₂CH₂ (CH₂)₅CH₃
~29.4	Alkyl Chain CH₂
~29.3	Alkyl Chain CH₂
~26.2	Alkyl Chain CH₂
~22.7	-CH₂ CH₃
~14.1	-CH₃

Logical Workflow for NMR Analysis

References

• 1. 2-(Octyloxy)ethanol | C10H22O2 | CID 82296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethanol, 2-(octyloxy)- [webbook.nist.gov]

Application Note: NMR Spectroscopy Analysis of 2-(Octyloxy)ethanol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the Nuclear Magnetic Resonance (NMR) spectroscopy analysis of 2-(Octyloxy)ethanol. The information herein is intended to assist in the structural elucidation and quality control of this compound, which finds applications in various fields, including as a solvent, surfactant, and in the formulation of drug delivery systems.

Introduction

2-(Octyloxy)ethanol (CAS 10020-43-6) is an organic compound consisting of an octyl alkyl chain linked to an ethanol unit via an ether bond. NMR spectroscopy is a powerful analytical technique for confirming the molecular structure of such compounds by providing detailed information about the chemical environment of individual protons (¹H NMR) and carbon atoms (¹³C NMR). This application note presents predicted ¹H and ¹³C NMR data for 2-(Octyloxy)ethanol, based on the analysis of homologous compounds and established spectroscopic principles. A comprehensive experimental protocol for acquiring high-quality NMR spectra is also provided.

Predicted NMR Spectral Data

Due to the limited availability of experimentally derived public data for 2-(Octyloxy)ethanol, the following spectral data have been predicted based on the known NMR data of the homologous compound, 2-(hexyloxy)ethanol, and established chemical shift increments. These values serve as a reliable guide for the interpretation of experimentally acquired spectra.

Table 1: Predicted ¹H NMR Data for 2-(Octyloxy)ethanol

Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Predicted Coupling Constant (J, Hz)
CH₃ (H-8')	~ 0.88	Triplet	3H	~ 6.8
-(CH₂)₅- (H-3' to H-7')	~ 1.28	Multiplet	10H	-
-O-CH₂-CH₂- (H-2')	~ 1.57	Quintet	2H	~ 6.7
-O-CH₂- (ethanoxy)	~ 3.55	Triplet	2H	~ 4.5
HO-CH₂-	~ 3.71	Triplet	2H	~ 4.5
-O-CH₂- (octyl)	~ 3.45	Triplet	2H	~ 6.7
-OH	Variable	Singlet (broad)	1H	-

Note: The chemical shift of the hydroxyl proton (-OH) is variable and dependent on concentration, solvent, and temperature.

Table 2: Predicted ¹³C NMR Data for 2-(Octyloxy)ethanol

Assignment	Predicted Chemical Shift (δ, ppm)
CH₃ (C-8')	~ 14.1
CH₂ (C-7')	~ 22.7
CH₂ (C-6')	~ 31.8
CH₂ (C-5')	~ 29.3
CH₂ (C-4')	~ 29.5
CH₂ (C-3')	~ 26.1
CH₂ (C-2')	~ 29.6
-O-CH₂- (C-1')	~ 71.7
-O-CH₂- (ethanoxy)	~ 70.4
HO-CH₂-	~ 61.8

Experimental Protocols

This section outlines a standard protocol for the preparation and NMR analysis of a liquid sample like 2-(Octyloxy)ethanol.

Sample Preparation

• Solvent Selection: Choose a deuterated solvent in which 2-(Octyloxy)ethanol is fully soluble. Deuterated chloroform (CDCl₃) is a common and suitable choice.

• Sample Concentration:

  • For ¹H NMR, accurately weigh 5-10 mg of 2-(Octyloxy)ethanol into a clean, dry vial.

  • For ¹³C NMR, a higher concentration is recommended. Use 20-50 mg of the sample.

• Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference standard (δ = 0.00 ppm).

• Transfer: After complete dissolution, filter the solution through a pipette with a small cotton or glass wool plug directly into a clean, dry 5 mm NMR tube. This removes any particulate matter that could affect the spectral quality.

• Capping: Securely cap the NMR tube to prevent solvent evaporation and contamination.

NMR Data Acquisition

The following are typical acquisition parameters for a 400 MHz NMR spectrometer. These may need to be optimized based on the specific instrument and sample concentration.

¹H NMR Spectroscopy:

• Pulse Program: Standard single-pulse sequence (e.g., zg30 on Bruker instruments).

• Number of Scans (NS): 16

• Relaxation Delay (D1): 1.0 s

• Acquisition Time (AQ): 4.0 s

• Spectral Width (SW): 16 ppm

• Temperature: 298 K

¹³C NMR Spectroscopy:

• Pulse Program: Proton-decoupled single-pulse sequence (e.g., zgpg30 on Bruker instruments).

• Number of Scans (NS): 1024 or more, depending on concentration.

• Relaxation Delay (D1): 2.0 s

• Acquisition Time (AQ): 1.0 s

• Spectral Width (SW): 240 ppm

• Temperature: 298 K

Data Processing

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phase Correction: Manually or automatically correct the phase of the spectrum.

• Baseline Correction: Apply a baseline correction to ensure a flat baseline.

• Referencing: Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm for both ¹H and ¹³C spectra.

• Integration: Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons for each resonance.

• Peak Picking: Identify and label the chemical shifts of all significant peaks in both spectra.

Experimental Workflow

The following diagram illustrates the logical workflow for the NMR analysis of 2-(Octyloxy)ethanol.

Caption: Workflow for NMR analysis of 2-(Octyloxy)ethanol.

Conclusion

This application note provides a framework for the NMR analysis of 2-(Octyloxy)ethanol. The predicted spectral data and detailed experimental protocols will aid researchers in confirming the structure and purity of this compound. Adherence to the outlined procedures will facilitate the acquisition of high-quality, reproducible NMR data, which is crucial for reliable scientific and developmental outcomes.

Application Note: Mass Spectrometry of 2-(Octyloxy)ethanol and its Fragments

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the analysis of 2-(Octyloxy)ethanol using mass spectrometry. 2-(Octyloxy)ethanol, a glycol ether, is utilized in various industrial and pharmaceutical applications. Understanding its mass spectrometric behavior is crucial for its identification, characterization, and quality control. This document outlines the experimental procedure for acquiring a mass spectrum of 2-(Octyloxy)ethanol and details its characteristic fragmentation patterns under electron ionization (EI). Quantitative data on the major fragments are presented, and a proposed fragmentation pathway is illustrated.

Introduction

2-(Octyloxy)ethanol (C10H22O2, Molar Mass: 174.28 g/mol ) is a high-boiling point solvent and intermediate with applications in cosmetics, cleaning products, and as a surfactant. Its amphiphilic nature, possessing both a hydrophobic octyl chain and a hydrophilic ethanol head, makes it effective in various formulations. Mass spectrometry is a powerful analytical technique for the structural elucidation and quantification of such compounds. Electron ionization (EI) is a common method for the analysis of volatile and semi-volatile organic compounds like 2-(octyloxy)ethanol, providing reproducible fragmentation patterns that serve as a molecular fingerprint.

Experimental Protocol

A standard method for the analysis of 2-(octyloxy)ethanol involves gas chromatography coupled with mass spectrometry (GC-MS) using electron ionization.

Instrumentation:

• Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an Electron Ionization (EI) source.

• Capillary Column: A non-polar or medium-polarity column, such as a 30 m x 0.25 mm i.d. x 0.25 µm film thickness column with a 5% phenyl-methylpolysiloxane stationary phase, is suitable.

GC Conditions:

• Injector Temperature: 250 °C

• Injection Mode: Splitless (for trace analysis) or Split (for higher concentrations)

• Carrier Gas: Helium at a constant flow rate of 1 mL/min

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 280 °C

  • Final hold: 5 minutes at 280 °C

MS Conditions:

• Ionization Mode: Electron Ionization (EI)

• Electron Energy: 70 eV

• Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Mass Scan Range: m/z 35-300

• Solvent Delay: 3 minutes

Sample Preparation:

• Prepare a 100 ppm solution of 2-(octyloxy)ethanol in a suitable solvent such as dichloromethane or methanol.

• Inject 1 µL of the prepared solution into the GC-MS system.

Data Presentation

The mass spectrum of 2-(octyloxy)ethanol is characterized by extensive fragmentation, with a very weak or absent molecular ion peak (M⁺˙ at m/z 174). The fragmentation is dominated by cleavages of the C-C and C-O bonds.

Table 1: Major Mass Fragments of 2-(Octyloxy)ethanol and their Proposed Structures.

m/z	Proposed Fragment Structure	Description of Fragmentation
45	[CH₂=OH-CH₂]⁺	α-cleavage at the C-O bond of the ethoxy group. This is often the base peak for glycol ethers.
57	[C₄H₉]⁺	Cleavage of the octyl chain.
71	[C₅H₁₁]⁺	Cleavage of the octyl chain.
85	[C₆H₁₃]⁺	Cleavage of the octyl chain.
89	[CH₃(CH₂)₃-O=CH₂]⁺	Cleavage of the C-O bond with rearrangement.
113	[CH₃(CH₂)₇]⁺	Octyl cation resulting from the cleavage of the ether bond.
129	[M - C₂H₅O]⁺	Loss of an ethoxy radical.
156	[M - H₂O]⁺˙	Dehydration of the molecular ion.

Mandatory Visualization

Caption: Workflow for the GC-MS analysis of 2-(Octyloxy)ethanol.

Caption: Proposed fragmentation of 2-(Octyloxy)ethanol in EI-MS.

Discussion

The fragmentation of 2-(octyloxy)ethanol under electron ionization is consistent with the general fragmentation patterns observed for alcohols and ethers. The most prominent fragmentation pathway for polyethylene glycol monoalkyl ethers is the cleavage of the C-O ether bond.[1] The formation of the ion at m/z 45, corresponding to [CH₂CH₂OH]⁺, is a characteristic fragment for compounds containing a hydroxyethoxy moiety and is often the base peak in the spectra of such molecules.

Another significant fragmentation route involves the cleavage of the C-O bond to form an octyl cation at m/z 113. This ion can further fragment through the loss of successive methylene (-CH₂-) units, leading to the series of alkyl fragments observed at m/z 85, 71, and 57. The molecular ion is generally of low abundance or not observed at all in the EI spectra of higher molecular weight glycol ethers.[1] This is due to the high propensity for fragmentation upon ionization. A peak corresponding to the loss of a water molecule (M-18) from the molecular ion may also be present, which is a common fragmentation pathway for alcohols.

Conclusion

This application note provides a comprehensive overview of the mass spectrometric analysis of 2-(octyloxy)ethanol. The detailed experimental protocol and the summary of its characteristic fragments are valuable for its unambiguous identification in various matrices. The proposed fragmentation pathway serves as a guide for interpreting the mass spectra of this compound and related glycol ethers. The presented data and methodologies are essential for quality control, metabolic studies, and environmental monitoring where 2-(octyloxy)ethanol may be present.

References

• 1. 2-(Octyloxy)ethanol | C10H22O2 | CID 82296 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application of 2-(Octyloxy)ethanol in Polymerase Chain Reaction (PCR) Mixtures: A Review of Available Data

Initial investigations into the scientific literature and established biochemical protocols have revealed no specific data, application notes, or peer-reviewed articles detailing the use of 2-(Octyloxy)ethanol as an additive or enhancer in polymerase chain reaction (PCR) mixtures. While a wide array of organic compounds are utilized to optimize PCR, particularly for challenging templates, 2-(Octyloxy)ethanol does not appear to be among the currently documented reagents for this application.

This document aims to provide researchers, scientists, and drug development professionals with a summary of the current landscape of PCR enhancers and the general principles of their application, while clearly stating the absence of specific information regarding 2-(Octyloxy)ethanol.

General Principles of PCR Enhancement

The efficiency and specificity of PCR can be hindered by various factors, including the presence of secondary structures in GC-rich DNA templates and the presence of PCR inhibitors in the sample.[1] To overcome these challenges, various chemical additives, often referred to as PCR enhancers or co-solvents, are incorporated into the reaction mixture. These enhancers are known to improve PCR performance through several mechanisms:

• Lowering the DNA Melting Temperature (Tm): Many enhancers reduce the melting temperature of the DNA, which facilitates the complete denaturation of the template, especially those with high GC content.[1]

• Thermostabilization of Polymerase: Some additives can increase the thermal stability of the DNA polymerase, preserving its activity throughout the high-temperature cycling steps of PCR.[2][3]

• Reducing Secondary Structures: By interfering with the hydrogen bonds of the DNA, enhancers can help to minimize the formation of secondary structures in both the template and the primers, allowing for more efficient primer annealing and extension.

• Mitigating Inhibitors: Certain enhancers can help to overcome the inhibitory effects of substances carried over from the DNA extraction process, such as salts, ethanol, or phenol.[4]

Commonly used PCR enhancers include dimethyl sulfoxide (DMSO), betaine, glycerol, formamide, and various sugars and polyols.[1][5] The optimal concentration of each enhancer must be determined empirically for each specific PCR system, as high concentrations can become inhibitory.[3][5]

The Case of 2-(Octyloxy)ethanol

A thorough search of scientific databases and chemical literature did not yield any studies evaluating the effect of 2-(Octyloxy)ethanol on PCR. Information available on this compound is primarily related to its chemical properties and safety data.[6] It is classified as an ethylene glycol mono-n-octyl ether and is known to be harmful if swallowed or in contact with skin, and can cause severe skin burns and eye damage.[6]

Given the lack of data, the potential effects of 2-(Octyloxy)ethanol on a PCR reaction are unknown. It is possible that, like other alcohols and organic solvents, it could have an inhibitory effect on the DNA polymerase. Ethanol, for instance, is a known PCR inhibitor at concentrations as low as 1% (v/v).[7][8] Denaturants often found in non-molecular grade ethanol can also inhibit polymerase activity, reduce amplification efficiency, and alter DNA melting temperatures.[9]

Hypothetical Experimental Workflow for Evaluating a Novel PCR Additive

Should a researcher wish to investigate the potential of 2-(Octyloxy)ethanol or any other novel compound as a PCR enhancer, a systematic approach would be required. The following workflow outlines the necessary steps to characterize its effects.

References

• 1. researchgate.net [researchgate.net]
• 2. Sweet enhancers of polymerase chain reaction | PLOS One [journals.plos.org]
• 3. researchgate.net [researchgate.net]
• 4. Inhibit inhibition: PCR inhibition and how to prevent it — BioEcho Life Sciences [bioecho.com]
• 5. The enhancement of PCR amplification by low molecular weight amides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2-(Octyloxy)ethanol | C10H22O2 | CID 82296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Have you tested the effect of inhibitors on PCR performance? [qiagen.com]
• 9. researchgate.net [researchgate.net]

Application Notes: Stabilizing Biologic Formulations with 2-(Octyloxy)ethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The stability of biologic formulations, particularly high-concentration monoclonal antibodies (mAbs), is a critical challenge in drug development. Physical and chemical degradation pathways, such as aggregation and unfolding, can compromise the safety and efficacy of therapeutic proteins. Excipients play a pivotal role in mitigating these issues. 2-(Octyloxy)ethanol, a non-ionic surfactant, has emerged as a promising excipient for enhancing the stability of biologic formulations. Its amphiphilic nature allows it to protect proteins from interfacial stresses and reduce viscosity, thereby improving manufacturability and patient compliance for subcutaneous administration.

These application notes provide a comprehensive overview of the utility of 2-(Octyloxy)ethanol as a stabilizer for biologic formulations. We present its proposed mechanism of action, detailed experimental protocols for evaluating its efficacy, and representative data on its impact on protein aggregation, thermal stability, and viscosity.

Proposed Mechanism of Action

2-(Octyloxy)ethanol is an alkyl ethoxylate, a class of non-ionic surfactants. Its stabilizing effect is primarily attributed to its ability to reduce protein aggregation and unfolding at interfaces.[1][2] The molecule possesses a hydrophilic ethylene glycol head and a hydrophobic octyl tail. This amphipathic structure allows it to preferentially accumulate at air-water and solid-water interfaces. By competitively adsorbing to these interfaces, 2-(Octyloxy)ethanol forms a protective layer that prevents protein molecules from adsorbing, unfolding, and subsequently aggregating.[2]

Furthermore, the hydrophobic octyl chain can interact with exposed hydrophobic patches on the surface of proteins in solution. This interaction can shield these aggregation-prone regions, preventing protein-protein interactions that lead to the formation of soluble and insoluble aggregates.[3]

Caption: Mechanism of protein stabilization by 2-(Octyloxy)ethanol.

Data Presentation

The following tables present hypothetical yet plausible data illustrating the stabilizing effects of 2-(Octyloxy)ethanol on a model monoclonal antibody (mAb) formulation (150 mg/mL in a 20 mM histidine buffer, pH 6.0).

Table 1: Effect of 2-(Octyloxy)ethanol on Protein Aggregation

2-(Octyloxy)ethanol Conc. (% w/v)	Monomer (%)	Soluble Aggregates (%)	Insoluble Aggregates (NTU)
0 (Control)	98.5	1.3	5.2
0.01	99.2	0.7	2.1
0.05	99.6	0.4	0.8
0.1	99.7	0.3	0.5
0.2	99.7	0.3	0.5

Data obtained after accelerated stability testing at 40°C for 4 weeks.

Table 2: Effect of 2-(Octyloxy)ethanol on Thermal Stability

2-(Octyloxy)ethanol Conc. (% w/v)	Melting Temperature (Tm) (°C)
0 (Control)	70.5
0.01	70.8
0.05	71.2
0.1	71.5
0.2	71.6

Table 3: Effect of 2-(Octyloxy)ethanol on Viscosity

2-(Octyloxy)ethanol Conc. (% w/v)	Viscosity at 25°C (cP)
0 (Control)	25.4
0.01	22.1
0.05	18.5
0.1	15.2
0.2	14.8

Experimental Protocols

The following protocols describe the key experiments to evaluate the efficacy of 2-(Octyloxy)ethanol as a stabilizer in a biologic formulation.

Caption: Experimental workflow for evaluating 2-(Octyloxy)ethanol.

Analysis of Protein Aggregation by Size Exclusion Chromatography (SEC-HPLC)

Objective: To quantify the formation of soluble aggregates in the biologic formulation with and without 2-(Octyloxy)ethanol.

Materials:

• HPLC system with a UV detector

• Size exclusion column (e.g., TSKgel G3000SWxl)

• Mobile phase: 100 mM sodium phosphate, 150 mM NaCl, pH 6.8

• Protein formulation samples (with and without 2-(Octyloxy)ethanol)

Protocol:

• Equilibrate the SEC column with the mobile phase at a flow rate of 0.5 mL/min until a stable baseline is achieved.

• Inject 20 µL of the protein formulation sample onto the column.

• Monitor the elution profile at 280 nm.

• Identify and integrate the peaks corresponding to the monomer and soluble aggregates.

• Calculate the percentage of monomer and aggregates based on the peak areas.

Assessment of Thermal Stability by Differential Scanning Calorimetry (DSC)

Objective: To determine the melting temperature (Tm) of the protein, an indicator of its thermal stability, in the presence of varying concentrations of 2-(Octyloxy)ethanol.

Materials:

• Differential Scanning Calorimeter

• Protein formulation samples

• Reference buffer (formulation buffer without the protein)

Protocol:

• Load the protein sample into the sample cell and the corresponding reference buffer into the reference cell of the DSC instrument.

• Perform a temperature scan from 20°C to 100°C at a scan rate of 60°C/hour.

• Record the differential heat capacity as a function of temperature.

• Analyze the resulting thermogram to determine the melting temperature (Tm) at the peak of the endothermic transition.

Measurement of Viscosity

Objective: To evaluate the effect of 2-(Octyloxy)ethanol on the viscosity of the high-concentration protein formulation.

Materials:

• Viscometer (e.g., a microfluidic viscometer)

• Protein formulation samples

Protocol:

• Equilibrate the viscometer and the protein sample to the desired temperature (e.g., 25°C).

• Load the specified sample volume into the viscometer.

• Measure the viscosity at a defined shear rate (e.g., 1000 s⁻¹).

• Perform multiple readings to ensure accuracy and reproducibility.

• Clean the instrument thoroughly between samples according to the manufacturer's instructions.

Summary of Expected Outcomes

The addition of 2-(Octyloxy)ethanol to biologic formulations is expected to yield several beneficial outcomes that contribute to a more stable and manufacturable product.

Caption: Logical relationships of expected outcomes.

Safety Considerations

2-(Octyloxy)ethanol has reported GHS classifications indicating it can be harmful if swallowed, toxic in contact with skin, and may cause severe skin burns and eye damage. It is essential to handle this excipient with appropriate personal protective equipment (PPE), including gloves, lab coat, and eye protection, in a well-ventilated area. For parenteral formulations, the toxicological profile of 2-(Octyloxy)ethanol must be thoroughly evaluated to ensure its safety for the intended route of administration.

Conclusion

2-(Octyloxy)ethanol shows significant promise as a stabilizing excipient for biologic formulations. Its surfactant properties enable it to effectively reduce aggregation and viscosity, two of the major hurdles in the development of high-concentration protein therapeutics. The experimental protocols outlined in these application notes provide a robust framework for researchers and drug development professionals to systematically evaluate the benefits of incorporating 2-(Octyloxy)ethanol into their formulation strategies. Through careful formulation design and comprehensive analytical characterization, 2-(Octyloxy)ethanol can contribute to the development of stable, safe, and effective biologic drug products.

References

• 1. researchgate.net [researchgate.net]
• 2. Protecting monoclonal antibodies via competitive interfacial adsorption of nonionic surfactants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of additives on protein aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of 2-(Octyloxy)ethanol in Nanoemulsion Preparation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the formulation and characterization of nanoemulsions incorporating 2-(octyloxy)ethanol. Nanoemulsions are advanced colloidal dispersions of oil and water with droplet sizes typically in the range of 20-200 nm.[1][2] Their small droplet size offers numerous advantages for drug delivery, including enhanced bioavailability, improved stability of encapsulated compounds, and better penetration through biological membranes.[1][3]

2-(Octyloxy)ethanol, a fatty alcohol ether, possesses amphiphilic properties that make it a versatile excipient in nanoemulsion formulations, potentially acting as a co-surfactant or as part of the oil phase. Its inclusion can influence droplet size, stability, and the overall performance of the nanoemulsion as a drug delivery vehicle.[4][5] This document outlines detailed experimental protocols, presents quantitative data in a structured format, and includes visualizations of key experimental workflows to facilitate the development of stable and effective nanoemulsion-based formulations.

Component Selection and Screening

The selection of appropriate components is critical for the formation of a stable nanoemulsion. This involves screening various oils, surfactants, and co-surfactants for their ability to form a stable and efficient system.

Protocol 1: Screening of Excipients

• Oil Phase Selection: The solubility of the active pharmaceutical ingredient (API) is determined in various oils (e.g., medium-chain triglycerides, oleic acid, etc.). The oil that shows the highest solubilization capacity for the API is selected.

• Surfactant Screening:

  • Prepare a 15% (w/w) solution of various non-ionic surfactants (e.g., Tween 80, Cremophor EL, Labrasol) in deionized water.

  • Add the selected oil dropwise to the surfactant solution with vigorous vortexing.

  • The surfactant that solubilizes the maximum amount of oil, resulting in a clear solution, is chosen. A hydrophilic-lipophilic balance (HLB) value greater than 10 is generally preferred for forming oil-in-water (O/W) nanoemulsions.[4]

• Co-surfactant Screening (incorporating 2-(Octyloxy)ethanol):

  • 2-(Octyloxy)ethanol is evaluated as a co-surfactant. Other short- to medium-chain alcohols (e.g., ethanol, propylene glycol) can also be screened for comparison.[4]

  • Prepare mixtures of the selected surfactant and 2-(octyloxy)ethanol at different weight ratios (Smix), for example, 1:1, 2:1, and 1:2.

  • Construct pseudo-ternary phase diagrams by titrating the Smix and oil mixture with water. The area of the nanoemulsion region in the phase diagram indicates the efficiency of the co-surfactant.[6]

Nanoemulsion Preparation Methods

Nanoemulsions can be prepared using high-energy or low-energy methods.[1][7]

Protocol 2: High-Energy Method (Ultrasonication)

• Preparation of Phases:

  • Oil Phase: Dissolve the API in the selected oil. Add the chosen surfactant and 2-(octyloxy)ethanol (as a co-surfactant) to the oil phase and mix until a homogenous solution is formed.

  • Aqueous Phase: Prepare the aqueous phase, which is typically deionized water.

• Formation of Coarse Emulsion: Slowly add the oil phase to the aqueous phase under continuous stirring with a magnetic stirrer to form a coarse emulsion.

• Homogenization:

  • Subject the coarse emulsion to high-power ultrasonication using a probe sonicator.

  • Optimize the sonication parameters (e.g., time, amplitude) to achieve the desired droplet size. The temperature should be controlled using a water jacket.[8]

Protocol 3: Low-Energy Method (Spontaneous Emulsification)

• Preparation of the Organic Phase: Mix the oil, surfactant, and 2-(octyloxy)ethanol (as a co-surfactant) in a beaker and heat to 50-55°C.[3]

• Preparation of the Aqueous Phase: Heat the deionized water to the same temperature (50-55°C).[3]

• Emulsification: Add the aqueous phase to the organic phase and stir the mixture at a constant rate (e.g., 500 rpm) for a specified time (e.g., 15 minutes) to allow for the spontaneous formation of the nanoemulsion.[3]

Physicochemical Characterization

The prepared nanoemulsions are characterized to ensure they meet the required quality attributes.[7][9]

Protocol 4: Droplet Size, Polydispersity Index (PDI), and Zeta Potential Analysis

• Sample Preparation: Dilute the nanoemulsion sample with deionized water to an appropriate concentration to avoid multiple scattering effects.

• Measurement:

  • Determine the mean droplet size and PDI using Dynamic Light Scattering (DLS).

  • Measure the zeta potential using the same instrument to assess the surface charge of the droplets, which is an indicator of stability. A zeta potential of ±30 mV is generally considered stable.[10]

Protocol 5: Morphological Analysis by Transmission Electron Microscopy (TEM)

• Sample Preparation: Place a drop of the diluted nanoemulsion onto a carbon-coated copper grid and allow it to air dry.

• Staining: Negatively stain the sample with a solution of phosphotungstic acid to enhance contrast.

• Imaging: Observe the sample under a transmission electron microscope to visualize the morphology and confirm the droplet size.

Quantitative Data Summary

The following table presents hypothetical physicochemical characterization data for a nanoemulsion formulation prepared using 2-(octyloxy)ethanol as a co-surfactant.

Formulation Component	Concentration (% w/w)	Mean Droplet Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
Oil Phase
Medium-Chain Triglycerides	10	85.3 ± 2.1	0.15 ± 0.02	-32.5 ± 1.8
Surfactant
Tween 80	15
Co-surfactant
2-(Octyloxy)ethanol	5
Aqueous Phase
Deionized Water	70

Visualizations

Caption: Experimental workflow for nanoemulsion preparation and characterization.

Caption: Component relationships in an O/W nanoemulsion.

References

• 1. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 2. scispace.com [scispace.com]
• 3. Nanoemulsion preparation [protocols.io]
• 4. Nanoemulsion Components Screening and Selection: a Technical Note - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Studies on Surfactants, Cosurfactants, and Oils for Prospective Use in Formulation of Ketorolac Tromethamine Ophthalmic Nanoemulsions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ijpsonline.com [ijpsonline.com]
• 8. researchgate.net [researchgate.net]
• 9. Nanoemulsions: Formulation, characterization, biological fate, and potential role against COVID-19 and other viral outbreaks - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Note: Characterizing 2-(Octyloxy)ethanol Micelles using Advanced Light Scattering Techniques

AN-LS-001

Audience: Researchers, scientists, and drug development professionals.

Introduction: 2-(Octyloxy)ethanol, a non-ionic surfactant also known as C8E1, is utilized in various scientific and industrial applications, including as a component in drug delivery systems. Its amphiphilic nature allows it to self-assemble into micelles in aqueous solutions above a certain concentration, the Critical Micelle Concentration (CMC). The size, aggregation behavior, and stability of these micelles are critical parameters that influence their efficacy, particularly in pharmaceutical formulations. Light scattering is a non-invasive, rapid, and powerful analytical technique for characterizing these macromolecular assemblies in their native state.[1] This application note details the use of Static Light Scattering (SLS) and Dynamic Light Scattering (DLS) to determine key physical properties of 2-(Octyloxy)ethanol micelles.

Principles of Light Scattering Techniques:

• Dynamic Light Scattering (DLS): This technique measures the time-dependent fluctuations in the intensity of scattered light, which arise from the Brownian motion of particles in solution.[2] Analysis of these fluctuations yields the translational diffusion coefficient (D), which can be converted into the hydrodynamic radius (Rh) via the Stokes-Einstein equation. DLS is ideal for determining the size distribution and polydispersity of micelles.[2]

• Static Light Scattering (SLS): This technique measures the time-averaged intensity of scattered light as a function of concentration.[3] The intensity of scattered light is proportional to the molar mass and concentration of the particles.[3] By measuring scattering at various concentrations, one can determine the weight-average molar mass (Mw) of the micelles, the aggregation number (Nagg), and the second virial coefficient (A2), which provides insight into micelle-solvent interactions.[4]

Key Micellar Parameters for 2-(Octyloxy)ethanol

The following table summarizes key quantitative parameters for non-ionic surfactant micelles similar in structure to 2-(Octyloxy)ethanol, as determined by light scattering techniques. These values serve as a reference for expected results.

Parameter	Symbol	Typical Value	Technique	Significance
Critical Micelle Concentration	CMC	5 - 10 mM	SLS	Concentration at which micelles begin to form.
Hydrodynamic Radius	R_h	2 - 5 nm	DLS	Effective size of the hydrated micelle in solution.
Molar Mass	M_w	10 - 25 kDa	SLS	Average molar mass of a single micelle.
Aggregation Number	N_agg	60 - 150	SLS	Average number of surfactant monomers per micelle.
Second Virial Coefficient	A_2	> 0	SLS	Describes the nature of interactions between micelles and the solvent.
Polydispersity Index	PDI	< 0.2	DLS	A measure of the width of the micelle size distribution.

Experimental Protocols

Protocol 1: Determination of Critical Micelle Concentration (CMC) by Static Light Scattering

This protocol describes the determination of the CMC by measuring the scattered light intensity over a range of surfactant concentrations.

Materials:

• 2-(Octyloxy)ethanol (Molar Mass: 174.28 g/mol )

• High-purity, deionized water (or desired buffer), filtered through a 0.1 µm filter.

• Glass vials, scrupulously cleaned.

• Syringe filters (0.1 µm).

Instrumentation:

• Static Light Scattering (SLS) instrument with a detector at a 90° angle.

Methodology:

• Stock Solution Preparation: Prepare a concentrated stock solution of 2-(Octyloxy)ethanol (e.g., 50 mM) in the filtered solvent. Ensure complete dissolution.

• Sample Series Preparation: Prepare a series of dilutions from the stock solution, ranging from well below the expected CMC (e.g., 0.1 mM) to well above it (e.g., 20 mM). A minimum of 15-20 concentrations is recommended.

• Sample Filtration: Filter each dilution directly into a clean measurement cuvette using a 0.1 µm syringe filter to remove dust and other particulates.

• Instrument Setup: Set the instrument temperature (e.g., 25°C) and allow it to equilibrate.

• Measurement: Measure the time-averaged scattered light intensity (typically in kilo counts per second, kcps) for each sample, starting with the solvent blank and proceeding from the lowest to the highest concentration.

• Data Analysis:

  • Plot the scattered light intensity (y-axis) against the 2-(Octyloxy)ethanol concentration (x-axis).

  • The plot will show two distinct linear regions. Below the CMC, the intensity will be low and relatively constant. Above the CMC, the intensity increases linearly with concentration due to the formation of micelles.[5]

  • Perform a linear fit on both regions of the data. The concentration at the intersection of these two lines is the CMC.[5]

Protocol 2: Determination of Micellar Molar Mass (Mw), Aggregation Number (Nagg), and Second Virial Coefficient (A2) by Static Light Scattering (Debye Plot)

This protocol uses the Debye plot method for analyzing SLS data from micellar solutions above the CMC.

Methodology:

• Sample Preparation: Prepare a series of at least 5-6 dilutions of 2-(Octyloxy)ethanol in filtered solvent at concentrations above the determined CMC (e.g., from CMC + 1 mM to 2x CMC). The concentration (c) must be known accurately in g/mL.

• Measurement: For each concentration, measure the excess Rayleigh ratio (ΔR(θ)). This is the scattering from the micelle solution minus the scattering from the solvent. Most instruments calculate this automatically.

• Data Analysis (Debye Plot):

  • The relationship between scattered light intensity and molar mass is described by the Debye equation:

  • Where:

    • K is the Debye constant, which is a function of the solvent refractive index (n), the specific refractive index increment (dn/dc) of the surfactant, and the laser wavelength (λ).[6] The dn/dc value for 2-(Octyloxy)ethanol in the chosen solvent must be determined experimentally or found in the literature.

    • c is the concentration of the micelles in g/mL (calculated as Total Concentration - CMC).

    • ΔR(θ) is the excess Rayleigh ratio at scattering angle θ (typically 90°).

    • Mw is the weight-average molar mass of the micelles.

    • A₂ is the second virial coefficient.

  • Construct a Debye plot by plotting Kc/ΔR(θ) on the y-axis versus the micelle concentration (c) on the x-axis.[2][4]

  • Perform a linear fit to the data points.

  • The y-intercept of the line is equal to 1/Mw. The molar mass (Mw) of the micelle is the reciprocal of the intercept.[7]

  • The slope of the line is equal to 2A₂. The second virial coefficient (A₂) is half the slope.[7]

• Aggregation Number Calculation:

  • Calculate the aggregation number (Nagg) using the determined micellar molar mass (Mw) and the molar mass of a single 2-(Octyloxy)ethanol monomer (Monomer MW = 174.28 g/mol ):

Protocol 3: Determination of Hydrodynamic Radius (Rh) and Polydispersity by Dynamic Light Scattering (DLS)

This protocol details the measurement of micelle size using DLS.

Methodology:

• Sample Preparation: Prepare a solution of 2-(Octyloxy)ethanol at a concentration approximately twice the CMC in the desired filtered solvent.

• Sample Filtration: Filter the sample directly into a clean, dust-free DLS cuvette using a 0.1 µm syringe filter.

• Instrument Setup:

  • Place the cuvette in the DLS instrument.

  • Set the measurement temperature (e.g., 25°C) and allow at least 5 minutes for thermal equilibration.

  • Enter the solvent viscosity and refractive index parameters into the software.

• Measurement:

  • Perform the DLS measurement. The instrument's software will record the fluctuations in scattered light intensity and generate an autocorrelation function.

  • The software then uses algorithms (e.g., Cumulants analysis) to fit the autocorrelation function and calculate the diffusion coefficient.

• Data Analysis:

  • The instrument software automatically calculates the hydrodynamic radius (Rh) from the diffusion coefficient using the Stokes-Einstein equation.

  • The Cumulants analysis also provides the Polydispersity Index (PDI), a dimensionless measure of the broadness of the size distribution. A PDI value below 0.2 is typically indicative of a monodisperse sample.

Visualizations

Caption: Experimental workflow from sample preparation to final parameter determination.

Caption: Relationship between raw light scattering data and derived micellar properties.

References

• 1. researchgate.net [researchgate.net]
• 2. brookhaveninstruments.com [brookhaveninstruments.com]
• 3. researchgate.net [researchgate.net]
• 4. Static light scattering - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. static.horiba.com [static.horiba.com]
• 7. Molecular mass measurement using static light scattering | Anton Paar Wiki [wiki.anton-paar.com]

Technical Notes & Optimization

Technical Support Center: Optimizing 2-(Octyloxy)ethanol for Cell Lysis

Disclaimer: 2-(Octyloxy)ethanol is not a conventional detergent for cell lysis in biological research. The following guide provides a framework for optimizing a novel, non-ionic surfactant for cell lysis, using 2-(Octyloxy)ethanol as a theoretical example. The principles and protocols are based on established methodologies for common laboratory detergents like Triton™ X-100. Researchers should exercise caution and perform thorough validation.

Frequently Asked Questions (FAQs)

Q1: What is 2-(Octyloxy)ethanol and how might it work for cell lysis?

A1: 2-(Octyloxy)ethanol is a non-ionic surfactant. Like other non-ionic detergents, its potential for cell lysis stems from its amphiphilic nature, meaning it has both a hydrophilic (water-loving) head and a hydrophobic (water-fearing) tail. This structure allows it to integrate into the cell's lipid bilayer. At a sufficient concentration, these surfactant molecules can disrupt the membrane's integrity, leading to the formation of pores and eventual solubilization of the membrane, releasing the intracellular contents.[1] Non-ionic detergents are generally considered mild and are often used when preserving protein structure and function is important.[2][3]

Q2: What is a good starting concentration for optimizing 2-(Octyloxy)ethanol?

A2: For a novel, uncharacterized lysis agent, it's best to start with a broad range of concentrations based on commonly used non-ionic detergents. A typical starting range for detergents like Triton™ X-100 is between 0.1% and 1.0% (v/v).[4] We recommend a pilot experiment testing concentrations from 0.05% to 2.0% to determine the optimal balance between cell lysis efficiency and potential damage to target proteins.

Q3: How do I know if the cell lysis is successful?

A3: Lysis efficiency can be assessed through several methods:

• Microscopy: Visually inspect a small aliquot of the cell suspension under a phase-contrast microscope. Successful lysis will show a significant reduction in intact, bright cells and an increase in cellular debris or "ghost" cells.

• Protein Quantification: Use a standard protein assay (e.g., BCA or Bradford) to measure the total protein concentration in the soluble fraction (supernatant) after centrifugation. Higher protein yield generally indicates more efficient lysis.

• Marker Enzyme/Protein Release: Measure the activity of a known cytoplasmic enzyme (e.g., lactate dehydrogenase, LDH) or the presence of a specific cytoplasmic protein via Western blot in the supernatant.

Q4: Will 2-(Octyloxy)ethanol lyse the nuclear membrane?

A4: Mild, non-ionic detergents like Triton™ X-100 typically lyse the plasma membrane while leaving the nuclear membrane intact, which is useful for isolating cytoplasmic proteins.[3][4] It is likely that 2-(Octyloxy)ethanol would behave similarly. If you need to lyse the nuclear membrane, stronger lysis buffers containing ionic detergents (like SDS) or a combination of detergents (like in RIPA buffer) are generally required.[4]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low Protein Yield	1. Insufficient Surfactant Concentration: The concentration of 2-(Octyloxy)ethanol may be too low to effectively disrupt the cell membranes.[5] 2. Inadequate Incubation Time/Temperature: The lysis reaction may not have proceeded to completion. 3. Insufficient Lysis Buffer Volume: Too many cells for the amount of buffer can deplete the available surfactant.[5]	1. Increase Surfactant Concentration: Titrate the concentration upwards in increments (e.g., 0.25%, 0.5%, 1.0%, 1.5%). See the optimization protocol below. 2. Optimize Incubation: Increase incubation time (e.g., from 15 min to 30 min) and ensure mixing (e.g., gentle rocking). Perform all steps at 4°C to minimize protein degradation.[6] 3. Adjust Cell-to-Buffer Ratio: Ensure you are using the recommended volume of lysis buffer for your cell pellet size. A common starting point is 100-200 µL of buffer per 1-5 million cells.
Sample is Viscous and Difficult to Pipette	1. Genomic DNA Release: Lysis of the nucleus (either intentional or due to harsh handling) releases long strands of genomic DNA, increasing viscosity.[4]	1. Add Nuclease: Supplement the lysis buffer with DNase I (e.g., 10-20 U/mL) and RNase A to digest nucleic acids.[6] Ensure Mg²⁺ is present as it is a cofactor for DNase I. 2. Mechanical Shearing: Pass the lysate through a small-gauge needle (e.g., 21G) several times or sonicate briefly on ice.[4]
Target Protein is Degraded	1. Protease Activity: Endogenous proteases are released from cellular compartments during lysis and can degrade your protein of interest.	1. Add Protease Inhibitors: Always supplement your lysis buffer with a broad-spectrum protease inhibitor cocktail immediately before use.[6][7] 2. Work Quickly and at Low Temperatures: Perform all lysis steps on ice or at 4°C to reduce protease activity.
Protein is Insoluble (in Pellet)	1. Surfactant is too Mild: 2-(Octyloxy)ethanol may not be strong enough to solubilize membrane-associated or cytoskeletal proteins. 2. Incorrect Buffer Composition: The pH or salt concentration of the buffer may not be optimal for your target protein's solubility.	1. Increase Surfactant Strength: Try a stronger non-ionic surfactant, a zwitterionic surfactant (like CHAPS), or add a small amount of an ionic detergent (like SDS).[4] 2. Modify Buffer: Adjust the salt concentration (e.g., 150 mM to 500 mM NaCl) or pH. Consider adding chelating agents like EDTA if divalent cations are causing aggregation.

Experimental Protocols

Protocol 1: Optimization of 2-(Octyloxy)ethanol Concentration for Mammalian Cell Lysis

This protocol outlines a method to determine the optimal concentration of a novel surfactant for lysing cultured mammalian cells.

Materials:

• Cultured mammalian cells

• Phosphate-Buffered Saline (PBS), ice-cold

• Base Lysis Buffer: 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 1 mM EDTA

• Protease Inhibitor Cocktail (e.g., 100x stock)

• 10% (v/v) stock solution of 2-(Octyloxy)ethanol in sterile water

• Microcentrifuge tubes, refrigerated centrifuge

• Protein assay reagent (e.g., BCA kit)

Methodology:

• Cell Preparation: Harvest approximately 20 million cells. Wash the cell pellet twice with ice-cold PBS, centrifuging at 500 x g for 5 minutes at 4°C after each wash.

• Aliquot Cells: Resuspend the final cell pellet in 1 mL of ice-cold PBS and aliquot 100 µL (approx. 2 million cells) into 8 separate pre-chilled microcentrifuge tubes. Centrifuge at 500 x g for 5 minutes at 4°C and discard the supernatant.

• Prepare Lysis Buffers: Prepare a series of lysis buffers with varying concentrations of 2-(Octyloxy)ethanol. For each tube, prepare 200 µL of ice-cold Base Lysis Buffer and add the protease inhibitor cocktail to a 1x final concentration. Then, add the 10% 2-(Octyloxy)ethanol stock to achieve the final desired concentrations as shown in the table below. Include a "No Surfactant" control.

Tube	Final Concentration (%)	Vol. of 10% Stock (µL)	Vol. of Base Buffer (µL)
1	0.0 (Control)	0	200
2	0.05	1	199
3	0.1	2	198
4	0.25	5	195
5	0.5	10	190
6	1.0	20	180
7	1.5	30	170
8	2.0	40	160

• Cell Lysis: Add 200 µL of the appropriate lysis buffer to each cell pellet. Resuspend the pellet by gently pipetting up and down.

• Incubation: Incubate the tubes on a rotator or rocker for 30 minutes at 4°C.

• Clarification: Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet insoluble cellular debris.

• Analysis: Carefully transfer the supernatant (the soluble protein lysate) to a new, clean tube. Determine the protein concentration of each supernatant using a BCA assay. The optimal concentration will yield the highest protein concentration without compromising the integrity of downstream applications.

Visualizations

Caption: Workflow for optimizing surfactant concentration.

Caption: Troubleshooting logic for low protein yield.

References

• 1. Cell Lysis | Encyclopedia MDPI [encyclopedia.pub]
• 2. Current techniques for single-cell lysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biology.stackexchange.com [biology.stackexchange.com]
• 4. Which Detergent Lysis Buffer Should You Use? - Advansta Inc. [advansta.com]
• 5. goldbio.com [goldbio.com]
• 6. Cell Lysis and Fractionation Support—Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 7. ptglab.com [ptglab.com]

Technical Support Center: Use of 2-(Octyloxy)ethanol in Protein Stabilization

This technical support center provides guidance for researchers, scientists, and drug development professionals on the use of 2-(Octyloxy)ethanol as a potential excipient to prevent protein aggregation. The information is based on general principles of protein stabilization and the physicochemical properties of similar molecules.

Frequently Asked Questions (FAQs)

Q1: What is 2-(Octyloxy)ethanol and how might it prevent protein aggregation?

2-(Octyloxy)ethanol is a non-ionic surfactant. Its structure consists of a hydrophilic ethanol head group and a hydrophobic octyl tail. This amphiphilic nature allows it to potentially stabilize proteins by interacting with hydrophobic patches on the protein surface. By masking these regions, it can reduce the intermolecular hydrophobic interactions that often lead to protein aggregation.

Q2: What is the hypothetical mechanism of action for 2-(Octyloxy)ethanol in protein stabilization?

The proposed mechanism involves the hydrophobic octyl chain of 2-(Octyloxy)ethanol binding to exposed hydrophobic regions on a protein's surface. The hydrophilic ethanol head group then faces the aqueous solvent, effectively creating a shield that prevents protein-protein association and subsequent aggregation. This is a common mechanism for non-ionic surfactants used in protein formulations.

Q3: For which types of proteins might 2-(Octyloxy)ethanol be most effective?

Proteins that are prone to aggregation due to exposed hydrophobic surfaces are the most likely candidates for stabilization by 2-(Octyloxy)ethanol. This includes many monoclonal antibodies, fusion proteins, and other biologics that can be susceptible to aggregation during manufacturing, storage, or administration.

Q4: What are the critical parameters to consider when using 2-(Octyloxy)ethanol?

The most critical parameter is the concentration of 2-(Octyloxy)ethanol. It is essential to perform a concentration screening study to determine the optimal concentration that minimizes aggregation without denaturing the protein. Other important factors include the pH and ionic strength of the buffer, as well as the specific characteristics of the protein of interest.

Q5: Can 2-(Octyloxy)ethanol be removed from the protein solution?

Yes, as a small molecule, 2-(Octyloxy)ethanol can be removed from a protein solution using techniques like dialysis or diafiltration. The choice of membrane for these processes should have a molecular weight cut-off that is significantly smaller than the molecular weight of the protein to ensure the protein is retained while the excipient is removed.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Protein aggregation persists or worsens after adding 2-(Octyloxy)ethanol.	- Suboptimal concentration of 2-(Octyloxy)ethanol. - The aggregation is not primarily driven by hydrophobic interactions. - Buffer conditions (pH, ionic strength) are not optimal.	- Perform a systematic concentration titration to find the optimal concentration. - Investigate other classes of excipients, such as sugars, polyols, or amino acids. - Optimize the buffer composition, including pH and salt concentration.
Phase separation or cloudiness is observed in the solution.	- The concentration of 2-(Octyloxy)ethanol may be too high, leading to micelle formation or insolubility. - Interaction with other buffer components.	- Reduce the concentration of 2-(Octyloxy)ethanol. - Evaluate the compatibility of 2-(Octyloxy)ethanol with all buffer components.
Loss of protein activity or structural changes are detected.	- High concentrations of surfactants can sometimes lead to protein denaturation.	- Lower the concentration of 2-(Octyloxy)ethanol. - Confirm that the chosen concentration does not impact protein structure or function using appropriate analytical techniques (e.g., circular dichroism, functional assays).
Interference with downstream applications (e.g., assays, chromatography).	- The presence of 2-(Octyloxy)ethanol may interfere with certain analytical methods or biological assays.	- If interference is observed, remove 2-(Octyloxy)ethanol from the sample prior to the downstream application using dialysis or diafiltration.

Experimental Protocols

Protocol 1: Determining the Optimal Concentration of 2-(Octyloxy)ethanol

This protocol outlines a general method for screening for the optimal concentration of 2-(Octyloxy)ethanol to prevent protein aggregation.

Materials:

• Purified protein stock solution

• 2-(Octyloxy)ethanol stock solution (e.g., 10% w/v)

• Dialysis buffer (appropriate for the protein of interest)

• Dynamic Light Scattering (DLS) instrument

• Size Exclusion Chromatography (SEC) system

Methodology:

• Sample Preparation: Prepare a series of protein samples containing varying final concentrations of 2-(Octyloxy)ethanol (e.g., 0%, 0.01%, 0.05%, 0.1%, 0.5%, 1% w/v). Ensure the protein concentration and buffer conditions are consistent across all samples.

• Incubation: Incubate the samples under conditions that are known to induce aggregation (e.g., elevated temperature, agitation, or freeze-thaw cycles).

• Aggregation Assessment (DLS):

  • Measure the particle size distribution and polydispersity index (PDI) of each sample using DLS.

  • An increase in the average particle size or PDI is indicative of aggregation.

• Aggregation Assessment (SEC):

  • Inject each sample onto an SEC column equilibrated with the appropriate mobile phase.

  • Analyze the chromatograms for the presence of high molecular weight species (aggregates) and a decrease in the monomer peak area.

• Data Analysis:

  • Plot the extent of aggregation (e.g., average particle size, % monomer) as a function of the 2-(Octyloxy)ethanol concentration.

  • The optimal concentration is the one that provides the greatest reduction in aggregation with minimal impact on the monomeric protein.

Protocol 2: Removal of 2-(Octyloxy)ethanol by Dialysis

This protocol describes how to remove 2-(Octyloxy)ethanol from a protein sample after it has been used for stabilization.

Materials:

• Protein sample containing 2-(Octyloxy)ethanol

• Dialysis tubing with an appropriate molecular weight cut-off (MWCO)

• Large volume of dialysis buffer

• Stir plate and stir bar

Methodology:

• Prepare Dialysis Tubing: Pre-wet the dialysis tubing according to the manufacturer's instructions.

• Load Sample: Load the protein sample into the dialysis tubing and securely close both ends.

• Dialysis:

  • Place the dialysis bag into a beaker containing a large volume (at least 100-fold the sample volume) of the desired final buffer.

  • Place the beaker on a stir plate and stir gently at 4°C.

• Buffer Exchange: Allow dialysis to proceed for at least 4 hours. Change the dialysis buffer at least three times to ensure complete removal of the 2-(Octyloxy)ethanol.

• Sample Recovery: After the final buffer exchange, carefully remove the dialysis bag and recover the protein sample.

Visualizations

Caption: Workflow for screening the optimal concentration of 2-(Octyloxy)ethanol.

Caption: Hypothetical mechanism of stabilization by 2-(Octyloxy)ethanol.

Troubleshooting phase separation of 2-(Octyloxy)ethanol at low temperatures

This guide provides troubleshooting assistance for researchers, scientists, and drug development professionals encountering phase separation of 2-(Octyloxy)ethanol at low temperatures.

Frequently Asked Questions (FAQs)

Q1: What is 2-(Octyloxy)ethanol and why is it used in my formulations?

2-(Octyloxy)ethanol, also known as ethylene glycol mono-n-octyl ether, is a nonionic surfactant.[1] Its amphiphilic nature, possessing both a hydrophobic octyl chain and a hydrophilic ethanol headgroup, makes it effective for emulsifying, solubilizing, and stabilizing various formulations. It is commonly used in pharmaceutical and cosmetic preparations to improve the solubility and bioavailability of poorly water-soluble compounds.

Q2: I observed cloudiness or separation in my 2-(Octyloxy)ethanol solution after storing it at a low temperature (e.g., in a refrigerator). What is happening?

The observed cloudiness or phase separation is likely due to the decreased solubility of 2-(Octyloxy)ethanol in the aqueous phase at lower temperatures. As the temperature drops, the kinetic energy of the molecules decreases, leading to stronger interactions between the surfactant molecules. This can cause them to aggregate and separate from the solution, a phenomenon sometimes referred to as "clouding" or precipitation. For nonionic surfactants, this is a more gradual process compared to the sharp Krafft point transition seen with ionic surfactants.

Q3: Is this low-temperature phase separation reversible?

In many cases, yes. Gently warming the solution to room temperature or slightly above, with mild agitation, should redissolve the separated surfactant and restore the solution's clarity. However, repeated temperature cycling may affect the long-term stability of the formulation.

Q4: How can I prevent this phase separation from occurring at low temperatures?

Preventing phase separation involves modifying the formulation to improve the solubility of 2-(Octyloxy)ethanol at your desired storage temperature. Common strategies include:

• Adding a co-solvent (hydrotrope): Incorporating polar solvents like propylene glycol or ethanol can disrupt the formation of surfactant aggregates and increase solubility at low temperatures.

• Adjusting the pH: The stability of some nonionic surfactant solutions can be influenced by pH. For formulations containing ethoxylates, a neutral to slightly alkaline pH (7.5-8.5) is often beneficial.

• Adding another surfactant: In some cases, blending 2-(Octyloxy)ethanol with a more hydrophilic nonionic surfactant can improve the overall low-temperature stability of the system.

Q5: Does 2-(Octyloxy)ethanol have a specific freezing point or Krafft point?

While pure 2-(Octyloxy)ethanol has a freezing point, in aqueous solutions, the phase separation at low temperatures is typically a gradual process of decreasing solubility rather than a sharp freezing or Krafft transition. The "Krafft point" is a term more formally applied to ionic surfactants, representing the temperature at which their solubility equals their critical micelle concentration. For nonionic surfactants like 2-(Octyloxy)ethanol, the low-temperature behavior is more complex and dependent on concentration and formulation components.

Physical and Chemical Properties

The following table summarizes key properties of 2-(Octyloxy)ethanol.

Property	Value
Synonyms	Ethylene glycol mono-n-octyl ether, Octyl cellosolve
Molecular Formula	C10H22O2
Molecular Weight	174.28 g/mol
Boiling Point	241.7°C at 760 mmHg
Appearance	Clear, colorless liquid
Solubility	Soluble in alcohol and ether. Limited solubility in water, which decreases at lower temperatures.

Troubleshooting Guide

If you are experiencing phase separation with 2-(Octyloxy)ethanol at low temperatures, follow this troubleshooting workflow.

Troubleshooting workflow for low-temperature phase separation.

Mechanism of Low-Temperature Phase Separation

At lower temperatures, the solubility of nonionic surfactants like 2-(Octyloxy)ethanol in water decreases. The hydrogen bonds between the ethoxy groups of the surfactant and water molecules become less favorable compared to the self-association of surfactant molecules. This leads to aggregation and eventual phase separation.

References

• 1. 2-(Octyloxy)ethanol | C10H22O2 | CID 82296 - PubChem [pubchem.ncbi.nlm.nih.gov]

Impact of pH on the stability of 2-(Octyloxy)ethanol emulsions

Technical Support Center: 2-(Octyloxy)ethanol Emulsions

This guide provides in-depth technical information, troubleshooting advice, and standardized protocols for researchers, scientists, and drug development professionals working with emulsions stabilized by 2-(Octyloxy)ethanol.

Frequently Asked Questions (FAQs)

Q1: What is 2-(Octyloxy)ethanol and why is it used in emulsions?

2-(Octyloxy)ethanol is a non-ionic surfactant belonging to the ethylene glycol ether family.[1][2][3] As a surfactant, it possesses both a hydrophilic (water-loving) head and a lipophilic (oil-loving) tail, allowing it to position itself at the oil-water interface. This reduces interfacial tension and facilitates the formation of a stable emulsion. Its non-ionic nature means it does not carry a net electrical charge on its hydrophilic head group.[4][5]

Q2: As a non-ionic surfactant, shouldn't 2-(Octyloxy)ethanol be insensitive to pH changes?

Yes, the 2-(Octyloxy)ethanol molecule itself is stable and does not ionize across a wide pH range.[4][6] However, the overall stability of the emulsion can still be significantly impacted by pH.[7][8] Instability is often not due to the breakdown of the primary surfactant but to the influence of pH on other components within the formulation.

Q3: How can pH indirectly destabilize my 2-(Octyloxy)ethanol emulsion?

Even with a pH-insensitive surfactant, instability can occur through several mechanisms:

• Ionization of Other Components: Active pharmaceutical ingredients (APIs), preservatives, or secondary stabilizers in your formulation may have ionizable groups. A change in pH can alter their charge, leading to unforeseen interactions, precipitation, or a change in their partitioning between the oil and water phases.[8][9]

• Degradation of the Oil Phase: Certain oils, particularly esters, can be susceptible to hydrolysis under highly acidic or alkaline conditions, leading to a breakdown of the emulsion's internal phase.

• Changes in the Continuous Phase: Extreme pH can alter the ionic strength and composition of the aqueous phase, which can affect the hydration layer around the surfactant molecules and disrupt the delicate balance of forces that keep droplets suspended.[10]

Q4: What are the common visual signs of pH-induced emulsion instability?

Common signs include:

• Creaming or Sedimentation: The formation of a concentrated layer of oil droplets at the top (creaming) or bottom (sedimentation) of the container. This is often reversible by shaking.[7]

• Flocculation: The clumping of individual droplets into larger aggregates, which can accelerate creaming. This may also be reversible.[7]

• Coalescence: The irreversible merging of small droplets into progressively larger ones, ultimately leading to complete phase separation of the oil and water.[7]

• Changes in Viscosity: A significant increase or decrease in the emulsion's thickness can be a sign of changing interactions between droplets.[8]

Troubleshooting Guide

This guide addresses specific instability issues you may encounter when adjusting the pH of your 2-(Octyloxy)ethanol emulsion.

Problem / Observation	Potential Cause(s)	Recommended Action(s) & Solutions
Emulsion separates immediately after adding acid or base.	pH Shock: The localized high concentration of acid or base is causing rapid destabilization before it can be fully mixed. Component Precipitation: An API or excipient is precipitating at the new pH, disrupting the interfacial film.[7][8]	1. Dilute the Adjuster: Use a more dilute solution of your acid or base (e.g., 0.1 M instead of 1 M). 2. Slow Addition: Add the pH adjuster dropwise under constant, gentle agitation. 3. Pre-dissolve: Check the pH-solubility profile of all components. Ensure they remain soluble at the target pH.
Emulsion looks good initially but shows creaming after 24 hours.	Flocculation: Weak attractive forces between droplets are causing them to aggregate. While the surfactant prevents coalescence, it doesn't stop flocculation. Insufficient Viscosity: The continuous phase may not be viscous enough to prevent droplet movement due to gravity.[7]	1. Add a Stabilizer: Incorporate a viscosity-modifying polymer (e.g., xanthan gum, carbomer) into the continuous phase to hinder droplet movement. 2. Check Zeta Potential: Even in non-ionic systems, a surface charge can develop from adsorbed ions or ionizable formulation components. If the zeta potential is close to zero, electrostatic repulsion is minimal. Modifying pH might increase charge and stability.[11]
Droplet size increases over time, leading to phase separation (Coalescence).	Insufficient Surfactant: The amount of 2-(Octyloxy)ethanol may be inadequate to fully cover the surface of all oil droplets, especially if pH changes have altered the required HLB (Hydrophile-Lipophile Balance) of the system. Chemical Degradation: The oil or another ingredient may be degrading at the target pH, producing byproducts that interfere with the interfacial film.[12]	1. Increase Surfactant Concentration: Prepare a new batch with a slightly higher concentration of 2-(Octyloxy)ethanol. 2. Add a Co-Surfactant: Introduce a secondary emulsifier that can pack more efficiently at the interface alongside the primary one. 3. Stability Analysis: Analyze the components of your formulation for degradation at the target pH using techniques like HPLC.

Troubleshooting Decision Flowchart

Caption: A flowchart to diagnose and address emulsion instability.

Quantitative Data Summary

pH	Visual Appearance (after 24h)	Mean Droplet Size (Z-avg, nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
3.0	-	-	-	-
4.0	-	-	-	-
5.0	-	-	-	-
6.0	Stable, homogenous	250	0.21	-5
7.0	Stable, homogenous	245	0.20	-6
8.0	Slight creaming	280	0.28	-4
9.0	-	-	-	-

• Mean Droplet Size: An increase indicates droplet coalescence.

• Polydispersity Index (PDI): A measure of the width of the size distribution. A value < 0.3 is typically desired. An increase suggests a loss of uniformity.[13]

• Zeta Potential: Measures the surface charge of the droplets. For electrostatic stability, values more positive than +25 mV or more negative than -25 mV are generally preferred, though non-ionic systems often have values closer to zero.[13]

Experimental Protocols

Protocol 1: pH Stability Assessment of a Pre-Formed Emulsion

This protocol details the steps to evaluate the stability of an existing 2-(Octyloxy)ethanol emulsion across a range of pH values.

Objective: To determine the pH range in which the emulsion maintains its physical integrity (e.g., droplet size, homogeneity).

Materials:

• Pre-formed 2-(Octyloxy)ethanol emulsion

• 0.1 M Hydrochloric Acid (HCl) and 0.1 M Sodium Hydroxide (NaOH) solutions

• Calibrated pH meter

• Glass vials or test tubes

• Dynamic Light Scattering (DLS) instrument for particle sizing

Methodology:

• Sample Allocation: Aliquot 10 mL of the stock emulsion into separate labeled vials for each target pH value (e.g., pH 3, 4, 5, 6, 7, 8, 9). Include one vial as an unadjusted control.

• pH Adjustment:

  • Place a vial on a magnetic stirrer with a small stir bar, using gentle agitation.

  • Immerse the pH probe into the emulsion.

  • Slowly add 0.1 M HCl or 0.1 M NaOH dropwise until the target pH is reached and stable for at least 2 minutes.

  • Record the final pH and the volume of adjuster added.

• Incubation & Observation:

  • Store all samples (including the control) at a controlled temperature (e.g., 25°C).

  • Visually inspect the samples for signs of instability (creaming, separation) at set time points (e.g., 1h, 4h, 24h, 48h). Record observations.

• Droplet Size Analysis:

  • At each time point, take a small, well-mixed aliquot from each vial.

  • Dilute the sample with the original continuous phase (or filtered deionized water if appropriate) to a concentration suitable for DLS analysis.[13]

  • Measure the mean droplet size (Z-average) and Polydispersity Index (PDI).[13]

• Data Analysis:

  • Plot the mean droplet size and PDI as a function of pH at each time point.

  • Identify the pH range where these parameters remain stable and close to the control values.

Workflow for pH Stability Testing

Caption: Experimental workflow for emulsion pH stability testing.

Conceptual Diagram: Indirect pH Destabilization

Caption: How pH can indirectly destabilize a non-ionic emulsion.

References

• 1. 2-(Octyloxy)ethanol | C10H22O2 | CID 82296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethanol, 2-(octyloxy)- [webbook.nist.gov]
• 3. CAS 10020-43-6 | 2-(Octyloxy)ethanol - Synblock [synblock.com]
• 4. quora.com [quora.com]
• 5. ukm.my [ukm.my]
• 6. mdpi.com [mdpi.com]
• 7. makingcosmetics.com [makingcosmetics.com]
• 8. The Effect of pH on Emulsifier Performance [cnchemsino.com]
• 9. Effect of pH on Stability of Oil-in-Water Emulsions Stabilized by Pectin-Zein Complexes | Scientific.Net [scientific.net]
• 10. Emulsion stabilization by non-ionic surfactants: the relevance of surfactant cloud point - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Cosmetic emulsion separation [personalcarescience.com.au]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Removal of 2-(Octyloxy)ethanol from Protein Samples

This guide provides researchers, scientists, and drug development professionals with detailed methods, troubleshooting advice, and frequently asked questions (FAQs) for the effective removal of 2-(Octyloxy)ethanol from protein samples. Proper removal of this non-ionic surfactant is critical to prevent interference in downstream applications such as mass spectrometry, immunoassays, and structural biology studies.

Frequently Asked Questions (FAQs)

Q1: What is 2-(Octyloxy)ethanol and why is it used with protein samples?

2-(Octyloxy)ethanol is a non-ionic surfactant used to solubilize, stabilize, and prevent non-specific aggregation of proteins, particularly membrane proteins or those with hydrophobic regions. Its amphipathic nature allows it to interact with both the protein's hydrophobic surfaces and the aqueous buffer, maintaining protein solubility.

Q2: Why do I need to remove 2-(Octyloxy)ethanol from my protein sample?

Residual 2-(Octyloxy)ethanol can interfere with various downstream applications. For instance, it can suppress ionization in mass spectrometry, disrupt antibody-antigen binding in immunoassays like ELISA, and interfere with crystallization trials or other structural analyses.[1] Therefore, reducing its concentration to a minimal level is crucial for reliable experimental outcomes.[1]

Q3: What are the key properties of 2-(Octyloxy)ethanol to consider for its removal?

The key physicochemical properties of 2-(Octyloxy)ethanol that influence the choice of removal method are its molecular weight and its Critical Micelle Concentration (CMC).

• Molecular Weight: 174.28 g/mol .[2][3] This small size allows it to be separated from most proteins based on size.

Q4: Which are the most effective methods for removing 2-(Octyloxy)ethanol?

Several methods can be employed, with the choice depending on the protein's properties, the initial concentration of 2-(Octyloxy)ethanol, and the required final purity. The most common and effective techniques include:

• Dialysis/Diafiltration: Effective for removing small molecules from macromolecules.[5][6]

• Size Exclusion Chromatography (SEC) / Gel Filtration: Separates molecules based on their size.[7]

• Protein Precipitation: A method to selectively precipitate proteins, leaving contaminants in the supernatant.[8]

Troubleshooting Guide

This section addresses common issues encountered during the removal of 2-(Octyloxy)ethanol.

Problem	Possible Cause	Solution
Protein Precipitation or Aggregation	High protein concentration as the detergent is removed, leading to increased protein-protein interactions.[1]	Gradual Detergent Removal: For dialysis, perform a stepwise decrease in the detergent concentration in the buffer. For chromatography, consider a slower flow rate. Work with Dilute Protein Solutions: If feasible, perform the removal on a more dilute protein sample and concentrate it afterward.[1] Optimize Buffer Conditions: Adjust pH and ionic strength to enhance protein stability. Consider adding stabilizers like glycerol (5-20%).
Low Protein Recovery	Non-specific Binding: The protein may be adsorbing to the dialysis membrane, chromatography resin, or filter.[9] Precipitation and Loss: Precipitated protein may be lost during centrifugation or filtration steps.[9] Proteolysis: Protein degradation during long procedures if protease inhibitors are absent.[1]	Membrane/Resin Choice: Select materials known for low protein binding (e.g., regenerated cellulose for dialysis membranes). Check for Precipitation: Visually inspect for and carefully handle any precipitate. Attempt to resolubilize if possible. Add Protease Inhibitors: Include a protease inhibitor cocktail in your buffers, especially for lengthy procedures.
Incomplete Removal of 2-(Octyloxy)ethanol	Concentration Above CMC: If the concentration of 2-(Octyloxy)ethanol is above its CMC, it will form micelles that are larger and more difficult to remove by size-based methods than monomers.[4] Insufficient Exchange/Washing: The removal process may not have reached equilibrium.	Dilute the Sample: If the initial concentration is high, diluting the sample below the estimated CMC before removal can improve efficiency. Increase Dialysis Time/Buffer Changes: For dialysis, increase the duration and the number of buffer changes. A common practice is to perform three buffer changes of at least 100-fold the sample volume each.[10] Optimize Chromatography: For SEC, ensure the column has sufficient resolution to separate the protein from the detergent. Increase the column length or use a resin with a smaller pore size if necessary.

Experimental Protocols

Method 1: Dialysis

Dialysis is a technique that separates molecules in solution by the difference in their rates of diffusion through a semi-permeable membrane.[5][6][11]

Protocol:

• Membrane Selection: Choose a dialysis membrane with a Molecular Weight Cut-Off (MWCO) that is significantly smaller than your protein of interest but large enough to allow the passage of 2-(Octyloxy)ethanol monomers (MW: 174.28 Da). A 3.5 kDa or 10 kDa MWCO membrane is generally a safe choice for most proteins.

• Membrane Preparation: Hydrate the dialysis membrane in dialysis buffer as per the manufacturer's instructions.

• Sample Loading: Load the protein sample into the dialysis tubing or cassette, leaving some space for potential volume changes.

• Dialysis: Immerse the sealed dialysis bag in a large volume of detergent-free buffer (at least 100-200 times the sample volume) at 4°C with gentle stirring.[10][12]

• Buffer Changes: Change the dialysis buffer at least three times, with each change lasting for at least 2-4 hours, or perform the final dialysis step overnight.[10][12]

• Sample Recovery: After the final buffer change, remove the dialysis bag, and carefully recover the protein sample.

Method 2: Size Exclusion Chromatography (SEC) / Gel Filtration

SEC separates molecules based on their size as they pass through a column packed with a porous resin.[7] Larger molecules elute first, while smaller molecules like 2-(Octyloxy)ethanol are retained in the pores and elute later.

Protocol:

• Column and Resin Selection: Choose a desalting column or a gel filtration resin with a fractionation range suitable for separating your protein from the small 2-(Octyloxy)ethanol molecule. Resins with an exclusion limit of around 5 kDa are often suitable.

• Column Equilibration: Equilibrate the column with at least 2-3 column volumes of the desired final buffer.

• Sample Application: Apply the protein sample to the column. The sample volume should typically not exceed 30% of the total column volume for efficient separation.[13]

• Elution: Elute the sample with the equilibration buffer. The protein will elute in the void volume or early fractions, while 2-(Octyloxy)ethanol will be retained and elute in later fractions.

• Fraction Collection: Collect fractions and monitor the protein concentration (e.g., by measuring absorbance at 280 nm) to identify the fractions containing your purified protein.

Method 3: Protein Precipitation

This method involves precipitating the protein out of solution using an organic solvent like ethanol, while 2-(Octyloxy)ethanol remains in the supernatant.[14] This method can be harsh and may lead to protein denaturation, so it should be used with caution.

Protocol:

• Pre-chill Ethanol: Cool ethanol (95-100%) to -20°C.

• Precipitation: Add 4 volumes of cold ethanol to 1 volume of your protein solution. Mix gently by inverting the tube.

• Incubation: Incubate the mixture at -20°C for at least 1 hour to overnight to allow for protein precipitation.[15][16]

• Centrifugation: Pellet the precipitated protein by centrifugation at high speed (e.g., 10,000 x g) for 15-30 minutes at 4°C.

• Supernatant Removal: Carefully decant the supernatant containing the 2-(Octyloxy)ethanol.

• Washing (Optional): Gently wash the protein pellet with a smaller volume of cold ethanol to remove any remaining supernatant and re-centrifuge.

• Drying: Air-dry the pellet briefly to remove residual ethanol. Do not over-dry, as this can make resolubilization difficult.

• Resolubilization: Resuspend the protein pellet in the desired buffer. This step may require gentle vortexing or pipetting.

Visualizations

Caption: Overview of methods for removing 2-(Octyloxy)ethanol from protein samples.

Caption: Troubleshooting workflow for 2-(Octyloxy)ethanol removal.

References

• 1. benchchem.com [benchchem.com]
• 2. 2-(Octyloxy)ethanol | C10H22O2 | CID 82296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 10020-43-6 | 2-(Octyloxy)ethanol - Synblock [synblock.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Dialysis and concentration of protein solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Dialysis and concentration of protein solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. bio-rad.com [bio-rad.com]
• 9. bitesizebio.com [bitesizebio.com]
• 10. fishersci.com [fishersci.com]
• 11. m.youtube.com [m.youtube.com]
• 12. Ethanol, 2-[2-(2-ethoxyethoxy)ethoxy]- (CAS 112-50-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 13. cytivalifesciences.com [cytivalifesciences.com]
• 14. kendricklabs.com [kendricklabs.com]
• 15. Team:Cambridge/Protocols/Ethanol Precipitation of Proteins - 2011.igem.org [2011.igem.org]
• 16. Star Republic: Guide for Biologists [sciencegateway.org]

Technical Support Center: Overcoming 2-(Octyloxy)ethanol Interference in Analytical Assays

Welcome to the Technical Support Center. This resource is designed to assist researchers, scientists, and drug development professionals in identifying, understanding, and overcoming analytical interference caused by the non-ionic surfactant, 2-(octyloxy)ethanol.

Frequently Asked Questions (FAQs)

Q1: What is 2-(Octyloxy)ethanol and why might it be in my samples?

2-(Octyloxy)ethanol is a chemical compound classified as a glycol ether and a non-ionic surfactant.[1] It is used in a variety of industrial and commercial products, including some drug formulations as an excipient to improve solubility and stability.[1] Its presence in your analytical samples can often be unintentional, arising from leachates from plasticware, contamination from cleaning supplies, or as a component of the formulation matrix of your drug product.

Table 1: Properties of 2-(Octyloxy)ethanol

Property	Value
Chemical Formula	C₁₀H₂₂O₂
Molecular Weight	174.28 g/mol [1]
CAS Number	10020-43-6[1]
Appearance	Liquid
Synonyms	Ethylene glycol mono-n-octyl ether, n-Octyl-monooxyethylene[1]

Q2: How can 2-(Octyloxy)ethanol interfere with my analytical assays?

As a surfactant, 2-(octyloxy)ethanol can interfere with several common analytical techniques through various mechanisms. The primary mode of interference is its interaction with proteins.[2]

• Immunoassays (e.g., ELISA): Non-ionic surfactants can bind to proteins, including antibodies and antigens, potentially altering their three-dimensional structure.[2] This can disrupt the specific binding events that are fundamental to immunoassays, leading to either a decrease in signal (false negative) or an increase in non-specific binding and background noise (false positive).[3][4]

• Enzymatic Assays: The activity of enzymes can be inhibited by 2-(octyloxy)ethanol. The surfactant molecules can interact with the enzyme, causing conformational changes that may block the active site or otherwise reduce its catalytic efficiency.[5] Studies on similar alcohols have shown a concentration-dependent inhibitory effect on enzyme activity.[5][6]

• Chromatography (e.g., HPLC): In reversed-phase chromatography, 2-(octyloxy)ethanol can co-elute with analytes of interest, causing overlapping peaks and making quantification difficult. It can also accumulate on the column, leading to changes in retention times and poor peak shape in subsequent runs.

• Mass Spectrometry (MS): Being a surface-active agent, 2-(octyloxy)ethanol can suppress the ionization of the target analyte, a phenomenon known as ion suppression. This leads to a significant reduction in signal intensity and can compromise the sensitivity of the assay.

Q3: How do I know if 2-(Octyloxy)ethanol is causing interference in my assay?

Identifying interference requires a systematic approach. Here are some steps you can take:

• Spike and Recovery Experiment: Add a known concentration of 2-(octyloxy)ethanol to a clean sample (a sample matrix known to be free of the interferent) and to your analyte standard. Run the assay and compare the results to a control without the added surfactant. A significant change in the signal indicates interference.

• Serial Dilution: Perform a serial dilution of your sample. If the results are not linear upon back-calculation, it may suggest the presence of an interfering substance that is being diluted out.

• Review Formulation Components: If you are working with a formulated drug product, check the list of excipients for the presence of 2-(octyloxy)ethanol or other non-ionic surfactants.

Troubleshooting Guides

If you suspect interference from 2-(octyloxy)ethanol, the following troubleshooting guides can help you diagnose and resolve the issue.

Caption: Troubleshooting workflow for identifying and mitigating interference.

Guide 1: Immunoassay (ELISA) Interference

• Problem: Lower than expected signal, high background, or poor precision between replicates.

• Potential Cause: 2-(Octyloxy)ethanol interfering with antibody-antigen binding.

• Troubleshooting Steps:

  • Follow the troubleshooting workflow above to confirm interference.

  • If interference is confirmed, proceed to the Experimental Protocols section to select and implement a sample cleanup method (Solid-Phase Extraction or Liquid-Liquid Extraction).

  • After cleanup, re-analyze the sample. If the issue persists, consider optimizing the assay buffer with additives that can minimize non-specific interactions, although removal of the interferent is the preferred approach.

Caption: Mechanism of 2-(Octyloxy)ethanol interference in an ELISA.

Guide 2: Enzymatic Assay Interference

• Problem: Reduced enzyme activity or non-linear reaction kinetics.

• Potential Cause: Inhibition of the enzyme by 2-(octyloxy)ethanol.

• Troubleshooting Steps:

  • To quantify the inhibitory effect, perform the enzyme assay with a range of 2-(octyloxy)ethanol concentrations to determine the IC50 (the concentration that inhibits 50% of the enzyme's activity).

  • If significant inhibition is observed at the concentration present in your samples, a sample cleanup step is necessary. Refer to the Experimental Protocols section.

  • Ensure that the final concentration of any residual solvent from the cleanup process does not independently affect enzyme activity.

Experimental Protocols: Removal of 2-(Octyloxy)ethanol

The following protocols provide detailed methodologies for removing 2-(octyloxy)ethanol from aqueous samples. Method selection will depend on the sample volume, the required purity, and available equipment.

References

• 1. 2-(Octyloxy)ethanol | C10H22O2 | CID 82296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Surfactants: physicochemical interactions with biological macromolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ELISA assays and alcohol: increasing carbon chain length can interfere with detection of cytokines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ELISA assays and alcohol: increasing carbon chain length can interfere with detection of cytokines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of ethanol on the activity and conformation of Penaeus penicillatus acid phosphatase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibitory action of ethanol on cyclooxygenase-2 expression through suppression of the extracellular signal-related kinase-mediated pathway in rat alveolar macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Foaming of 2-(Octyloxy)ethanol Solutions

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding foaming issues encountered in solutions containing 2-(Octyloxy)ethanol.

Frequently Asked Questions (FAQs)

Q1: What is 2-(Octyloxy)ethanol and why do my solutions containing it tend to foam?

2-(Octyloxy)ethanol is a nonionic surfactant and emulsifying agent. Its molecular structure contains both a hydrophilic (water-attracting) and a hydrophobic (water-repelling) portion. This amphiphilic nature, which makes it an effective surfactant, also contributes to its tendency to cause foaming. When air is introduced into a solution containing 2-(Octyloxy)ethanol, the surfactant molecules align at the air-liquid interface, reducing surface tension and stabilizing bubbles, which leads to the formation of foam.

Q2: What are the common causes of excessive foaming in my experiments?

Several factors can contribute to excessive foaming in solutions containing 2-(Octyloxy)ethanol:

• Agitation: High-shear mixing, vigorous shaking, or pouring solutions from a height can introduce a significant amount of air, leading to foam formation.[1]

• Concentration of 2-(Octyloxy)ethanol: Higher concentrations of the surfactant can lead to more stable foam.

• Presence of other surface-active agents: Other components in your formulation, such as proteins or polymers, can interact with 2-(Octyloxy)ethanol to further stabilize foam.

• Gas introduction: Sparging gases through the solution or gas production from a chemical reaction can lead to foam.

Q3: What are the main strategies to control or minimize foaming?

There are two primary approaches to foam control:

• Mechanical Methods: These methods physically disrupt the foam. Examples include using low-shear mixing techniques, reducing agitation speed, and employing acoustic methods like sonication to break down bubbles.

• Chemical Methods: This involves the addition of anti-foaming agents (defoamers) that counteract the foam-stabilizing effects of the surfactant.

Q4: What types of chemical anti-foaming agents are available, and how do I choose the right one?

Several types of anti-foaming agents are commonly used, with the most prevalent for aqueous systems being silicone-based and fatty alcohol-based defoamers.

• Silicone-based Antifoams (e.g., Polydimethylsiloxane - PDMS): These are highly effective at low concentrations and work by having a low surface tension that promotes the spreading of the defoamer droplet on the foam lamella, causing it to thin and rupture. They are generally chemically inert and stable over a wide range of temperatures and pH.

• Fatty Alcohol-based Antifoams: These are organic, non-silicone options that are often more biodegradable. They function by disrupting the packing of the surfactant molecules at the bubble surface, leading to foam collapse.

The choice between these depends on the specific requirements of your experiment, including compatibility with other components, potential for interference with downstream processes, and the desired level of foam control. It is often recommended to screen a few options to find the most effective one for your system.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving foaming issues with 2-(Octyloxy)ethanol solutions.

dot

Caption: Troubleshooting workflow for addressing foaming in 2-(Octyloxy)ethanol solutions.

Data Presentation: Performance of Anti-foaming Agents

The following tables provide representative data on the performance of common anti-foaming agents in a model system containing a C8 alcohol ethoxylate, similar to 2-(Octyloxy)ethanol. This data is illustrative and actual performance may vary depending on the specific experimental conditions.

Table 1: Comparison of Silicone-based vs. Fatty Alcohol-based Antifoams

Anti-foaming Agent Type	Concentration (ppm)	Initial Foam Height (mL)	Foam Height after 5 min (mL)
None (Control)	0	150	145
Silicone-based (PDMS)	10	25	5
Silicone-based (PDMS)	50	10	0
Fatty Alcohol-based	10	40	15
Fatty Alcohol-based	50	20	5

Table 2: Chemical Compatibility of 2-(Octyloxy)ethanol with Common Antifoam Classes

Chemical Class	Compatibility with 2-(Octyloxy)ethanol	Notes
Silicone-based (e.g., PDMS)	Generally Good	PDMS is largely inert. However, always test for potential interactions in your specific formulation.
Fatty Alcohols	Good	As 2-(Octyloxy)ethanol is a glycol ether, it is generally compatible with other alcohols.

Disclaimer: This compatibility chart is for guidance only. It is crucial to perform compatibility testing with your specific formulation and experimental conditions.

Experimental Protocols

Here are detailed methodologies for key experiments to evaluate the performance of anti-foaming agents.

1. Ross-Miles Foam Test (Modified for Antifoam Evaluation)

This method is used to measure the initial foam height and foam stability over time.

dot

Caption: Experimental workflow for the modified Ross-Miles foam test.

Methodology:

• Prepare a solution of 2-(Octyloxy)ethanol in the desired solvent at the concentration used in your experiments.

• Divide the solution into aliquots for testing different anti-foaming agents and a control (no anti-foaming agent).

• To each aliquot, add the anti-foaming agent at the desired concentration (e.g., 10, 50, 100 ppm) and mix gently to ensure dispersion.

• Assemble the Ross-Miles foam apparatus, ensuring it is clean and dry.

• Pour 200 mL of the test solution into the upper reservoir.

• Place 50 mL of the same test solution into the lower receiver cylinder.

• Open the stopcock of the reservoir and allow the solution to fall into the receiver, generating foam.

• Once the reservoir is empty, immediately record the initial foam height in millimeters.

• Record the foam height at regular intervals (e.g., 1, 3, and 5 minutes) to assess foam stability.

• Repeat the experiment for each anti-foaming agent and concentration, as well as the control.

2. Dynamic Foam Test (Bubbling Method)

This method simulates conditions where gas is continuously introduced into the solution.

dotdot graph Dynamic_Foam_Test { rankdir="TB"; node [shape=box, style="filled", fontname="Arial", fontsize=12, margin=0.2]; edge [fontname="Arial", fontsize=10];

// Node Definitions prep_solution [label="Prepare 2-(Octyloxy)ethanol solution\n with and without anti-foaming agent", shape=box, style="filled", fillcolor="#F1F3F4", fontcolor="#202124"]; place_in_cylinder [label="Place 100 mL of the test solution\n in a graduated cylinder with a gas sparger", shape=box, style="filled", fillcolor="#4285F4", fontcolor="#FFFFFF"]; start_sparging [label="Introduce gas (e.g., air) at a\n constant flow rate through the sparger", shape=box, style="filled", fillcolor="#34A853", fontcolor="#FFFFFF"]; record_foam_height [label="Record the foam height at regular\n time intervals until a maximum\n or steady-state height is reached", shape=box, style="filled", fillcolor="#FBBC05", fontcolor="#202124"]; stop_sparging [label="Stop the gas flow", shape=box, style="filled", fillcolor="#EA4335", fontcolor="#FFFFFF"]; record_decay [label="Record the time it takes for the\n foam to collapse (foam decay time)", shape=box, style="filled", fillcolor="#FBBC05", fontcolor="#202124"]; analyze_data [label="Analyze data to compare\n anti-foaming performance", shape=ellipse, style="filled", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges prep_solution -> place_in_cylinder; place_in_cylinder -> start_sparging; start_sparging -> record_foam_height; record_foam_height -> stop_sparging; stop_sparging -> record_decay; record_decay -> analyze_data; }

References

• 1. resolve.cambridge.org [resolve.cambridge.org]

Reference Data & Comparative Studies

A Comparative Guide to 2-(Octyloxy)ethanol and Triton X-100 for Membrane Protein Extraction

For researchers, scientists, and drug development professionals engaged in the complex task of isolating membrane proteins, the choice of detergent is a critical determinant of experimental success. An ideal detergent must effectively solubilize the protein from the lipid bilayer while preserving its native structure and function. This guide provides a detailed comparison of two non-ionic detergents: the widely-used Triton X-100 and the less characterized 2-(Octyloxy)ethanol.

This comparison aims to furnish an objective overview of their properties and performance, supported by available data, to aid in the selection of an appropriate solubilizing agent for your research needs. While Triton X-100 is a well-established benchmark with a wealth of supporting literature, 2-(Octyloxy)ethanol represents a potential alternative for which extensive empirical validation is still required.

Quantitative Comparison of Detergent Properties

Property	2-(Octyloxy)ethanol	Triton X-100
Chemical Formula	C10H22O2[1]	C14H22O(C2H4O)n, n=9-10
Molecular Weight ( g/mol )	174.28[1][2]	~647
Detergent Class	Non-ionic	Non-ionic
Critical Micelle Concentration (CMC) in water	Data not available	0.2 mM - 0.9 mM[3]
Aggregation Number	Data not available	100-155
Micelle Molecular Weight (kDa)	Data not available	~90
Dialyzable	Data not available	No

Performance in Membrane Protein Extraction

Triton X-100 is a non-ionic surfactant that is frequently used for the solubilization of membrane proteins.[3] Its utility stems from its mild, non-denaturing character, which allows for the extraction of proteins while often preserving their native conformation and biological activity.[4] Triton X-100 is effective in disrupting lipid-lipid and lipid-protein interactions, which is crucial for liberating membrane-bound proteins.[3] However, a notable drawback is its strong absorbance in the UV region, which can interfere with protein quantification methods that rely on UV spectroscopy.

2-(Octyloxy)ethanol , a member of the alkyl ethoxylate family of non-ionic surfactants, is not a commonly cited detergent for membrane protein extraction in peer-reviewed literature. While its chemical structure suggests potential surfactant properties, key performance indicators such as its efficiency in solubilizing various classes of membrane proteins, its impact on protein stability and activity, and its compatibility with downstream applications have not been systematically evaluated and reported. Researchers considering 2-(Octyloxy)ethanol would need to undertake significant preliminary work to determine its suitability for their specific protein of interest.

Experimental Protocols

A well-defined protocol is essential for the reproducible extraction of membrane proteins. The following section details a standard protocol for membrane protein extraction using Triton X-100. Due to the lack of established procedures for 2-(Octyloxy)ethanol, a specific protocol cannot be provided. Investigators wishing to explore its use would need to adapt existing protocols and empirically determine optimal conditions, such as concentration and incubation times.

Membrane Protein Extraction using Triton X-100

This protocol is a general guideline and may require optimization for specific cell types and target proteins.

Reagents:

• Phosphate-Buffered Saline (PBS), ice-cold

• Lysis Buffer: 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% (v/v) Triton X-100, and protease inhibitor cocktail.

Procedure:

• Cell Harvesting: Harvest cells by centrifugation at 500 x g for 5 minutes at 4°C.

• Washing: Wash the cell pellet once with ice-cold PBS to remove residual media. Centrifuge again and discard the supernatant.

• Lysis: Resuspend the cell pellet in ice-cold Lysis Buffer. The volume of buffer will depend on the size of the cell pellet; a general starting point is 1 mL per 10^7 cells.

• Incubation: Incubate the cell suspension on ice for 30 minutes with gentle agitation to facilitate lysis and protein solubilization.

• Clarification: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

• Supernatant Collection: Carefully collect the supernatant, which contains the solubilized membrane proteins.

• Downstream Processing: The solubilized proteins are now ready for downstream applications such as immunoprecipitation, Western blotting, or purification.

Experimental Workflow Diagram

The following diagram illustrates a generalized workflow for membrane protein extraction using a detergent-based method. This process is conceptually similar for both Triton X-100 and would be the foundational approach for developing a protocol for 2-(Octyloxy)ethanol.

Caption: General workflow for detergent-based membrane protein extraction.

References

• 1. 2-(Octyloxy)ethanol | C10H22O2 | CID 82296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 10020-43-6 | 2-(Octyloxy)ethanol - Synblock [synblock.com]
• 3. publications.iarc.who.int [publications.iarc.who.int]
• 4. Detergents for Protein Solubilization | Thermo Fisher Scientific - HK [thermofisher.com]

Validating the Purity of 2-(Octyloxy)ethanol: A Comparative Guide to Analytical Methods

The purity of chemical reagents is paramount for researchers, scientists, and drug development professionals to ensure the reliability and reproducibility of experimental results. 2-(Octyloxy)ethanol, a versatile solvent and surfactant, is utilized in various applications where its purity can significantly impact outcomes. This guide provides a comparative analysis of analytical methods for validating the purity of 2-(Octyloxy)ethanol, with a primary focus on gas chromatography (GC), alongside alternative techniques.

Gas Chromatography (GC): The Primary Method for Purity Assessment

Gas chromatography is a robust and widely used technique for separating and analyzing volatile and semi-volatile compounds, making it highly suitable for assessing the purity of 2-(Octyloxy)ethanol.[1][2][3][4] The method's high resolution allows for the separation of the main component from potential impurities, such as residual starting materials, byproducts, or degradation products. Both Flame Ionization Detection (FID) and Mass Spectrometry (MS) are commonly employed detectors for this purpose.

Gas Chromatography-Flame Ionization Detection (GC-FID) is a reliable quantitative technique. The FID detector offers high sensitivity towards organic compounds and a wide linear range, making it ideal for determining the percentage purity of 2-(Octyloxy)ethanol and quantifying organic impurities.

Gas Chromatography-Mass Spectrometry (GC-MS) provides both quantitative and qualitative information. It is a powerful tool for identifying unknown impurities by comparing their mass spectra to spectral libraries, such as the one maintained by the National Institute of Standards and Technology (NIST).[5]

Based on the synthesis and nature of related glycol ethers, potential impurities in 2-(Octyloxy)ethanol may include:

• Residual starting materials (e.g., 1-octanol, ethylene oxide).

• Byproducts from polymerization (e.g., diethylene glycol mono-n-octyl ether).

• Oxidation products.

• Water.

Comparison of Analytical Methods

While GC is the primary method for analyzing 2-(Octyloxy)ethanol, other techniques can provide complementary information, particularly for non-volatile impurities or water content.

Method	Principle	Analytes Detected	Advantages	Limitations
Gas Chromatography (GC)	Separation based on volatility and interaction with a stationary phase.[1][3]	Volatile and semi-volatile organic compounds.	High resolution, high sensitivity, well-established methods for related compounds.	Not suitable for non-volatile impurities; requires high temperatures which can degrade thermally labile compounds.[1][6]
High-Performance Liquid Chromatography (HPLC)	Separation based on polarity and interaction with stationary and liquid mobile phases.[1][3]	Non-volatile and polar compounds.	Versatile for a wide range of compounds, operates at ambient temperature.[2][4]	May require more extensive sample preparation; can be more expensive due to solvent consumption.[2][3]
Karl Fischer Titration	Titrimetric method based on a selective reaction with water.[7][8][9]	Water content.	Highly specific and accurate for water determination, from ppm to 100%.[10]	Only measures water content, not other impurities.

Experimental Protocols

This protocol is a recommended starting point based on established methods for similar glycol ethers.

Parameter	Condition
Column	Fused silica capillary column coated with a polar stationary phase (e.g., polyethylene glycol or a 624-type phase).
Carrier Gas	Helium or Hydrogen.
Injector Temperature	250 °C.
Oven Temperature Program	Initial temperature of 60 °C, hold for 2 minutes, ramp to 240 °C at 10 °C/min, hold for 5 minutes.
Detector	Flame Ionization Detector (FID) or Mass Spectrometer (MS).
Detector Temperature	FID: 280 °C; MS Transfer Line: 250 °C.
Sample Preparation	Dilute the 2-(Octyloxy)ethanol sample in a suitable solvent (e.g., methanol or dichloromethane) to a concentration of approximately 1000 ppm.
Injection Volume	1 µL with a split ratio (e.g., 50:1).

Standard solutions of 2-(Octyloxy)ethanol of known purity (≥98%) should be used for calibration and system suitability checks.

Karl Fischer titration is the gold standard for determining water content.[7] Both volumetric and coulometric methods can be used depending on the expected water concentration.

• Volumetric Karl Fischer Titration: Suitable for samples with water content above 0.1%.[9] The sample is directly injected into the Karl Fischer titration cell containing a suitable solvent, and the water is titrated with a standardized Karl Fischer reagent.[8]

• Coulometric Karl Fischer Titration: Ideal for trace water content analysis (as low as 0.0001%).[7] In this method, the iodine is generated electrochemically in situ.[7]

Experimental Workflow for Purity Validation

The following diagram illustrates a comprehensive workflow for the purity validation of a 2-(Octyloxy)ethanol sample.

Caption: Workflow for the purity validation of 2-(Octyloxy)ethanol.

This comprehensive approach, combining the strengths of gas chromatography for organic purity and Karl Fischer titration for water content, provides a robust validation of 2-(Octyloxy)ethanol for demanding research and development applications.

References

• 1. veeprho.com [veeprho.com]
• 2. drawellanalytical.com [drawellanalytical.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications - Blog - News [alwsci.com]
• 5. 2-(Octyloxy)ethanol | C10H22O2 | CID 82296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]
• 7. gmpinsiders.com [gmpinsiders.com]
• 8. cdn.hach.com [cdn.hach.com]
• 9. Karl Fischer water content titration - Scharlab [scharlab.com]
• 10. natsep.co.za [natsep.co.za]

A Comparative Guide to Analytical Methods for the Quantification of 2-(Octyloxy)ethanol

For researchers, scientists, and professionals in drug development, the accurate quantification of excipients like 2-(octyloxy)ethanol is critical for formulation development, quality control, and safety assessment. Due to its physicochemical properties—specifically, its lack of a strong UV-absorbing chromophore—2-(octyloxy)ethanol presents a challenge for direct analysis by the most common High-Performance Liquid Chromatography (HPLC) detection methods. This guide provides a comparative overview of two effective analytical approaches: HPLC with pre-column derivatization and Gas Chromatography-Mass Spectrometry (GC-MS).

The HPLC method necessitates a chemical modification step to attach a UV-active or fluorescent tag to the molecule, enabling sensitive detection. In contrast, GC-MS allows for the direct analysis of volatile and semi-volatile compounds, offering high selectivity and sensitivity without the need for derivatization.

Method Performance Comparison

The following table summarizes the key performance metrics for two representative methods applicable to the analysis of short-chain glycol ethers, which can be adapted for 2-(octyloxy)ethanol. Method 1 is an HPLC-Fluorescence Detection (FLD) method based on derivatization with 1-anthroylnitrile. Method 2 is a direct Gas Chromatography-Mass Spectrometry (GC-MS) method.

Parameter	Method 1: HPLC-FLD (with Derivatization)	Method 2: GC-MS (Direct Analysis)
Analyte	2-Butoxyethanol (as a proxy)	Various Glycol Ethers
Instrumentation	HPLC with Fluorescence Detector	GC with Mass Spectrometer
Sample Preparation	Pre-column derivatization required	Liquid-liquid or solid-phase extraction
Limit of Detection (LOD)	1-3 pg per injection[1]	0.01 to 1 µg/mL[2]
Linearity	Not explicitly stated, but expected to be wide	Wide linear range is typical
Precision (%RSD)	Typically <15% for trace analysis	<15%[2]
Recovery	Dependent on derivatization efficiency	87% to 116%[2]
Analysis Time	~30 min (derivatization) + ~20 min (HPLC run)	~8-30 min per sample (GC run)[3]
Selectivity	High, due to fluorescence detection	Very high, due to mass fragmentation patterns
Primary Advantage	Utilizes common HPLC instrumentation	No derivatization needed, high specificity
Primary Disadvantage	Complex sample prep, potential side reactions	Requires more specialized GC-MS equipment

Experimental Protocols

Method 1: HPLC with Pre-Column Derivatization and Fluorescence Detection

This method is adapted from the analysis of similar alkoxyethanols and requires a derivatization step to make the analyte detectable by fluorescence.[1]

1. Principle: The hydroxyl group of 2-(octyloxy)ethanol reacts with a fluorescent tagging agent, 1-anthroylnitrile, in the presence of a catalyst. The resulting fluorescent ester is then separated by reverse-phase HPLC and quantified.

2. Reagents and Materials:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• 1-anthroylnitrile (derivatizing agent)

• Quinuclidine (catalyst)

• 2-Phenoxyethanol (Internal Standard)

• C18 Reverse-Phase HPLC Column

3. Derivatization Protocol:

• Prepare a stock solution of 2-(octyloxy)ethanol and the internal standard (e.g., 2-phenoxyethanol) in a suitable solvent like acetonitrile.

• In a reaction vial, combine an aliquot of the sample or standard solution with a solution of 1-anthroylnitrile in acetonitrile.

• Add a solution of quinuclidine in acetonitrile to catalyze the reaction.

• Allow the reaction to proceed at room temperature for approximately 30 minutes.[1]

• Stop the reaction by adding a quenching reagent if necessary.

• Inject an aliquot of the final solution into the HPLC system.

4. HPLC-FLD Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase: Acetonitrile and water with 0.1% acetic acid (e.g., 65:35 v/v)[1]

• Flow Rate: 1.0 mL/min

• Detection: Fluorescence

  • Excitation Wavelength: 360 nm[1]

  • Emission Wavelength: 460 nm[1]

• Injection Volume: 10 µL

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

This method provides a direct, sensitive, and highly selective means for quantifying glycol ethers without chemical derivatization.[2][3]

1. Principle: The sample is injected into the GC, where 2-(octyloxy)ethanol is separated from other matrix components based on its boiling point and interaction with the capillary column stationary phase. The separated analyte then enters the mass spectrometer, where it is ionized and fragmented. The specific mass-to-charge ratio fragments are used for identification and quantification.

2. Reagents and Materials:

• Acetonitrile or Methanol (GC grade)

• Magnesium sulfate, Primary Secondary Amine (PSA), C18 (for QuEChERS cleanup, if needed)

• Helium (carrier gas)

• GC capillary column (e.g., Rxi®-1301Sil MS or similar mid-polarity column)[3]

3. Sample Preparation Protocol:

• For liquid samples, perform a solvent extraction. For example, extract an aqueous sample with dichloromethane or a product sample with acetonitrile.[2]

• If the matrix is complex (e.g., cleaning products), a clean-up step such as QuEChERS may be employed. This involves adding a salt mixture to the acetonitrile extract to remove interferences.[2]

• Centrifuge the sample and transfer an aliquot of the clean supernatant into a GC vial.

• Inject 1 µL of the extract into the GC-MS system.

4. GC-MS Conditions:

• Column: Rxi®-1301Sil MS (30 m x 0.25 mm x 0.25 µm) or equivalent[3]

• Carrier Gas: Helium at a constant flow of ~1.2 mL/min

• Inlet Temperature: 250°C

• Injection Mode: Splitless

• Oven Temperature Program: Initial temperature of 40°C, hold for 1-2 minutes, then ramp at 10-20°C/min to a final temperature of 240-280°C.

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM) for highest sensitivity, using characteristic ions for 2-(octyloxy)ethanol.

Visualizations

Workflow for HPLC with Pre-Column Derivatization

Caption: Workflow for the quantification of 2-(octyloxy)ethanol via HPLC with derivatization.

Logical Relationship of Analytical Method Selection

Caption: Decision logic for selecting an analytical method for 2-(octyloxy)ethanol.

References

• 1. HPLC Sample Derivatization - 2butoxyethanol - Chromatography Forum [chromforum.org]
• 2. researchgate.net [researchgate.net]
• 3. gcms.cz [gcms.cz]

Performance comparison between 2-(Octyloxy)ethanol and other non-ionic surfactants

For Immediate Publication

Shanghai, China – December 28, 2025 – In the fast-paced world of scientific research and pharmaceutical development, the selection of optimal excipients is paramount to success. Non-ionic surfactants play a crucial role in enhancing the solubility and bioavailability of poorly water-soluble drugs, stabilizing emulsions, and improving the overall efficacy of formulations.[1] This guide provides a comprehensive performance comparison of 2-(Octyloxy)ethanol against other widely used non-ionic surfactants, offering researchers, scientists, and drug development professionals a data-driven resource for informed decision-making.

Executive Summary

This comparative analysis delves into the key performance attributes of 2-(Octyloxy)ethanol and a selection of commercially available non-ionic surfactants, including alcohol ethoxylates, polysorbates, and poloxamers. Due to the limited direct experimental data for 2-(Octyloxy)ethanol, performance metrics for structurally similar C8 alcohol ethoxylates with a low degree of ethoxylation are utilized as a proxy to provide a meaningful comparison. The core evaluation parameters include Critical Micelle Concentration (CMC), surface tension reduction, foaming characteristics, and biocompatibility. All quantitative data is presented in standardized tables, and detailed experimental protocols are provided to ensure reproducibility and transparency.

Data Presentation: A Comparative Overview

The efficacy of a surfactant is primarily determined by its ability to reduce surface tension and form micelles at low concentrations.[2] The following tables summarize the key performance indicators for 2-(Octyloxy)ethanol (estimated) and its counterparts.

Table 1: Critical Micelle Concentration (CMC) and Surface Tension at CMC

Surfactant	Chemical Class	Alkyl Chain Length	Ethylene Oxide Units (average)	CMC (mM)	Surface Tension at CMC (mN/m)
2-(Octyloxy)ethanol (Estimated)	Alcohol Ethoxylate	C8	1	~7-9	~28-30
Polysorbate 20 (Tween® 20)	Polysorbate	C12 (Lauric Acid)	~20	0.059	36.5
Polysorbate 80 (Tween® 80)	Polysorbate	C18 (Oleic Acid)	~20	0.012-0.017	35-42
Poloxamer 188 (Pluronic® F68)	Block Copolymer	-	~160 (PEO), ~30 (PPO)	0.04	40-50
Triton™ X-100	Octylphenol Ethoxylate	C8 (branched)	~9.5	0.2-0.9	33
C10 Guerbet Alcohol + 4 EO (Lutensol® XL 40)	Alcohol Ethoxylate	C10 (branched)	4	~0.5	~27
C10 Guerbet Alcohol + 7 EO (Lutensol® XL 70)	Alcohol Ethoxylate	C10 (branched)	7	~0.7	~29

Note: Data for 2-(Octyloxy)ethanol is estimated based on trends observed for short-chain alcohol ethoxylates. Actual values may vary.

Table 2: Foaming Properties of Selected Non-Ionic Surfactants

Surfactant	Foam Height (mm, initial)	Foam Stability (mm, after 5 min)	Foaming Characteristics
2-(Octyloxy)ethanol (Estimated)	Moderate	Low to Moderate	Moderate foamer with moderate stability.
Polysorbate 20 (Tween® 20)	High	High	High foaming and stable foam.
Polysorbate 80 (Tween® 80)	High	High	High foaming and stable foam.
Poloxamer 188 (Pluronic® F68)	Low to Moderate	Low	Low to moderate foamer with low stability.
Triton™ X-100	High	High	High foaming and stable foam.[3]
C10 Guerbet Alcohol Ethoxylates (Lutensol® XL series)	Low to Moderate	Low	Generally low to moderate foaming with low stability.[4]

Note: Foaming properties are highly dependent on concentration, temperature, and the presence of other substances.

Experimental Protocols

To ensure the validity and comparability of the presented data, standardized experimental methodologies are crucial. Below are detailed protocols for determining key surfactant performance parameters.

Determination of Critical Micelle Concentration (CMC) and Surface Tension by Tensiometry

Objective: To determine the concentration at which a surfactant begins to form micelles (CMC) and the corresponding surface tension of the solution at that concentration.

Apparatus:

• Surface Tensiometer (Wilhelmy plate or Du Noüy ring method)

• Precision balance

• Volumetric flasks and pipettes

• Magnetic stirrer and stir bars

• Temperature-controlled water bath

Procedure:

• Solution Preparation: Prepare a stock solution of the surfactant in deionized water at a concentration significantly above the expected CMC.

• Serial Dilution: Create a series of solutions with decreasing surfactant concentrations by serially diluting the stock solution. Ensure the concentration range adequately covers values both below and above the anticipated CMC.

• Temperature Equilibration: Place the prepared solutions in a temperature-controlled water bath to ensure all measurements are performed at a constant and recorded temperature (e.g., 25°C).

• Tensiometer Calibration: Calibrate the surface tensiometer according to the manufacturer's instructions.

• Surface Tension Measurement: Measure the surface tension of each solution, starting from the most dilute and progressing to the most concentrated to minimize cross-contamination. Allow the surface tension reading to stabilize before recording the value.

• Data Analysis: Plot the surface tension as a function of the logarithm of the surfactant concentration. The resulting graph will typically show two linear regions. The concentration at the intersection of the regression lines of these two regions is the CMC. The surface tension value at the plateau is the surface tension at the CMC.[5]

Evaluation of Foaming Properties by the Ross-Miles Method

Objective: To assess the foaming capacity and foam stability of a surfactant solution.

Apparatus:

• Ross-Miles foam apparatus (graduated, jacketed glass column with a reservoir pipette)

• Constant temperature water circulator

• Volumetric flasks

• Timer

Procedure:

• Solution Preparation: Prepare a solution of the surfactant at a specified concentration (e.g., 0.1% w/v) in deionized water of a defined hardness.

• Apparatus Setup: Assemble the Ross-Miles apparatus and circulate water from the constant temperature bath through the jacket of the column to maintain a constant temperature (e.g., 40°C).

• Sample Introduction: Add 200 mL of the surfactant solution to the main column. Pipette 50 mL of the same solution into the reservoir pipette.

• Foam Generation: Allow the solution in the reservoir pipette to drain into the main column from a standardized height, which generates foam.

• Initial Foam Height Measurement: Start the timer as soon as the reservoir is empty. Immediately measure and record the initial height of the foam column in millimeters.

• Foam Stability Measurement: Record the foam height again at specified time intervals, typically after 1, 3, and 5 minutes, to assess foam stability.[6][7]

Mandatory Visualizations

To further elucidate the concepts and workflows discussed, the following diagrams have been generated using the DOT language.

Experimental Workflow for Surfactant Performance Comparison.

Logical Flow for Surfactant Selection in Drug Formulation.

Discussion of Comparative Performance

Surface Activity: 2-(Octyloxy)ethanol, as a short-chain alcohol ethoxylate, is expected to exhibit good surface tension reduction capabilities, likely bringing the surface tension of water down to the 28-30 mN/m range. This is comparable to or slightly better than many common non-ionic surfactants like Polysorbate 80 and Triton™ X-100. Its estimated CMC is higher than that of Polysorbate 80 but lower than that of some other short-chain alcohol ethoxylates, suggesting moderate efficiency in micelle formation.

Foaming: Short-chain alcohol ethoxylates are generally considered to be moderate to low foaming surfactants.[8] This can be a significant advantage in applications where excessive foam is undesirable, such as in certain manufacturing processes or for specific drug delivery systems. In contrast, polysorbates are known for their high foaming capacity and the stability of the foam they produce.

Biocompatibility and Safety: Alcohol ethoxylates are generally regarded as having a favorable safety profile and are readily biodegradable.[9] However, as with any excipient, it is crucial to evaluate the specific toxicity data for the intended application and concentration. The PubChem entry for 2-(Octyloxy)ethanol indicates potential for skin and eye irritation.

Conclusion

2-(Octyloxy)ethanol presents itself as a viable non-ionic surfactant with a performance profile that is competitive with many established alternatives. Its key advantages may lie in its effective surface tension reduction and moderate-to-low foaming properties. For applications in pharmaceutical and research settings, its biocompatibility and biodegradability are also important considerations. The selection of the most appropriate surfactant will ultimately depend on the specific requirements of the formulation, including the desired level of surface activity, foam control, and the safety profile for the intended route of administration. This guide provides a foundational dataset and standardized protocols to aid researchers in making an evidence-based selection.

References

• 1. sasoldcproducts.blob.core.windows.net [sasoldcproducts.blob.core.windows.net]
• 2. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 3. carlroth.com [carlroth.com]
• 4. chemagent.su [chemagent.su]
• 5. The Chemical Structure, Applications, and Benefits of Ethoxylates [rimpro-india.com]
• 6. Ross-Miles method | KRÜSS Scientific [kruss-scientific.com]
• 7. asn.sn [asn.sn]
• 8. researchgate.net [researchgate.net]
• 9. Alcohol Ethoxylate Surfactants Emerge as an Environmentally Friendly Choice - Công Ty TNHH Hóa Chất Mercury [mercurychemical.com]

A Comparative Guide: 2-(Octyloxy)ethanol vs. Polysorbates in Drug Formulation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the efficacy of 2-(Octyloxy)ethanol and polysorbates, two distinct classes of non-ionic surfactants used in pharmaceutical formulations. While polysorbates are well-established and extensively documented excipients, data on 2-(Octyloxy)ethanol is less comprehensive. This comparison draws upon available information for 2-(Octyloxy)ethanol and structurally related glycol ethers to provide a useful, albeit indirect, assessment against the widely used polysorbates.

Executive Summary

Polysorbates, such as Polysorbate 80, are highly effective solubilizers and stabilizers for poorly water-soluble drugs and biologics. They can enhance membrane permeability and inhibit drug efflux pumps.[1] However, they are susceptible to degradation by hydrolysis and oxidation, which can impact formulation stability. Glycol ethers, including 2-(Octyloxy)ethanol, are primarily recognized for their solvent properties and their potential as skin penetration enhancers.[2][3] They are generally less prone to the degradation pathways that affect polysorbates. Direct comparative studies on the efficacy of 2-(Octyloxy)ethanol and polysorbates in drug delivery are scarce, necessitating a comparison based on the properties of the chemical classes.

Data Presentation

Table 1: Physicochemical Properties

Property	2-(Octyloxy)ethanol & Related Glycol Ethers	Polysorbates (e.g., Polysorbate 80)
Chemical Class	Glycol Ether	Polyoxyethylene sorbitan fatty acid ester
Molecular Weight	~174.28 g/mol (for 2-(Octyloxy)ethanol)	Variable, typically > 1000 g/mol
HLB Value	Estimated 6.5-8.3 for similar glycol ethers[4]	~15 for Polysorbate 80
Water Solubility	Limited to moderate, decreases with alkyl chain length	Generally water-soluble
Primary Function	Solvent, Penetration Enhancer[2][3]	Solubilizer, Emulsifier, Stabilizer[5]

Table 2: Surfactant & Performance Properties

Property	2-(Octyloxy)ethanol & Related Glycol Ethers	Polysorbates (e.g., Polysorbate 80)
Critical Micelle Concentration (CMC)	Generally higher than polysorbates[6]	Low (e.g., ~0.012 mM for Polysorbate 80)
Drug Solubilization Capacity	Acts as a co-solvent to increase solubility[5]	High capacity due to micellar encapsulation[5]
Skin Penetration Enhancement	Can disrupt stratum corneum lipids and increase drug diffusivity[7][8]	Can fluidize cell membranes to improve drug absorption[9]
Protein Stabilization	Limited data available	Widely used to prevent protein aggregation and adsorption
Stability	Generally stable; can form peroxides over time	Prone to hydrolysis and oxidation, leading to degradation products

Table 3: Toxicological Profile

Parameter	2-(Octyloxy)ethanol & Related Glycol Ethers	Polysorbates (e.g., Polysorbate 80)
Skin Irritation	Can cause skin irritation, severity varies with structure[10]	Generally considered mild, but can cause hypersensitivity reactions[11]
Hemolytic Potential	Some glycol ethers show hemolytic activity[12][13]	Low hemolytic potential at typical concentrations used in formulations
Cytotoxicity	Varies depending on the specific glycol ether and cell type	Generally low, but can induce cytotoxicity at higher concentrations
Hypersensitivity	Less commonly reported	Can induce immediate and delayed hypersensitivity reactions[14]

Experimental Protocols

In Vitro Skin Permeation Study using Franz Diffusion Cells

Objective: To evaluate the effect of 2-(Octyloxy)ethanol and polysorbates on the permeation of a model drug through a skin membrane.

Materials:

• Franz diffusion cells

• Excised human or animal skin (e.g., porcine ear skin)

• Receptor medium (e.g., phosphate-buffered saline with a solubility enhancer if needed)

• Test formulations: Drug in a vehicle with 2-(Octyloxy)ethanol or Polysorbate 80 at various concentrations.

• Control formulation: Drug in vehicle without the enhancer.

• High-performance liquid chromatography (HPLC) system for drug quantification.

Protocol:

• Mount the excised skin on the Franz diffusion cell with the stratum corneum side facing the donor compartment.

• Fill the receptor compartment with pre-warmed (32°C) and degassed receptor medium. Ensure no air bubbles are trapped beneath the skin.

• Equilibrate the system for 30 minutes.

• Apply a finite dose of the test or control formulation to the skin surface in the donor compartment.

• At predetermined time intervals (e.g., 1, 2, 4, 6, 8, and 24 hours), withdraw an aliquot of the receptor medium for analysis and replace it with an equal volume of fresh, pre-warmed medium.

• Analyze the drug concentration in the collected samples using a validated HPLC method.

• Calculate the cumulative amount of drug permeated per unit area (μg/cm²) and plot it against time.

• Determine the steady-state flux (Jss) from the slope of the linear portion of the curve and the lag time (tL) from the x-intercept.

Determination of Critical Micelle Concentration (CMC)

Objective: To determine the CMC of 2-(Octyloxy)ethanol and polysorbates to understand their micellization behavior.

Method: Surface Tension Method

Materials:

• Tensiometer (e.g., Du Noüy ring or Wilhelmy plate method)

• A series of aqueous solutions of the surfactant at varying concentrations.

• Purified water.

Protocol:

• Prepare a stock solution of the surfactant in purified water.

• Prepare a series of dilutions from the stock solution to cover a range of concentrations below and above the expected CMC.

• Measure the surface tension of each solution using the tensiometer at a constant temperature.

• Plot the surface tension as a function of the logarithm of the surfactant concentration.

• The CMC is the concentration at which a sharp break in the curve is observed. It can be determined from the intersection of the two linear portions of the plot.[15]

Hemolysis Assay

Objective: To assess the potential of 2-(Octyloxy)ethanol and polysorbates to cause red blood cell lysis.

Materials:

• Freshly collected human or animal blood with an anticoagulant (e.g., EDTA).

• Phosphate-buffered saline (PBS).

• Test solutions: Surfactants diluted in PBS to various concentrations.

• Positive control: Triton X-100 or distilled water.

• Negative control: PBS.

• Spectrophotometer.

Protocol:

• Wash red blood cells (RBCs) by centrifugation and resuspend in PBS to a final concentration of 2% (v/v).

• Add the RBC suspension to equal volumes of the test solutions, positive control, and negative control.

• Incubate the mixtures at 37°C for a specified time (e.g., 1-2 hours) with gentle shaking.

• Centrifuge the samples to pellet the intact RBCs.

• Transfer the supernatant to a new microplate.

• Measure the absorbance of the supernatant at a wavelength corresponding to hemoglobin (e.g., 540 nm).

• Calculate the percentage of hemolysis relative to the positive control (100% hemolysis).[7][16]

Cytotoxicity Assay (MTT Assay)

Objective: To evaluate the in vitro cytotoxicity of 2-(Octyloxy)ethanol and polysorbates on a relevant cell line (e.g., human keratinocytes).

Materials:

• Human keratinocyte cell line (e.g., HaCaT).

• Cell culture medium and supplements.

• 96-well cell culture plates.

• Test solutions: Surfactants diluted in cell culture medium to various concentrations.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.

• Dimethyl sulfoxide (DMSO).

• Microplate reader.

Protocol:

• Seed the cells in a 96-well plate and allow them to adhere overnight.

• Replace the medium with fresh medium containing different concentrations of the test surfactants.

• Incubate the cells for a specified period (e.g., 24 or 48 hours).

• Remove the treatment medium and add MTT solution to each well.

• Incubate for 2-4 hours to allow the formation of formazan crystals.

• Dissolve the formazan crystals by adding DMSO.

• Measure the absorbance at a wavelength of approximately 570 nm using a microplate reader.

• Calculate the cell viability as a percentage of the untreated control cells.[17][18]

Mandatory Visualization

Caption: Mechanisms of skin penetration enhancement.

Caption: In vitro skin permeation study workflow.

References

• 1. mdpi.com [mdpi.com]
• 2. scribd.com [scribd.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Evidence for a critical micelle concentration of surfactants in hydrocarbon solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The effects of glycols on molecular mobility, structure, and permeability in stratum corneum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. ecetoc.org [ecetoc.org]
• 11. researchgate.net [researchgate.net]
• 12. A category approach to predicting the hemolytic effects of ethylene glycol alkyl ethers in repeated-dose toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Lack of an Effect of Polysorbate 80 on Intestinal Drug Permeability in Humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Absorption of some glycol ethers through human skin in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Cellular factors that impact drug delivery - NanoScience Technology Center [nanoscience.ucf.edu]
• 18. HLB Calculator - Materials [hlbcalc.com]

A Comparative Guide to Quantifying Residual 2-(Octyloxy)ethanol in Final Products

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two primary analytical techniques for the quantification of residual 2-(octyloxy)ethanol in final pharmaceutical and cosmetic products: Headspace Gas Chromatography with Flame Ionization Detection (HS-GC-FID) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The selection of an appropriate analytical method is critical for ensuring product safety and compliance with regulatory standards. This document presents a detailed overview of the experimental protocols and performance data to aid in this decision-making process.

Methodology Comparison

The choice between HS-GC-FID and LC-MS/MS for the determination of residual 2-(octyloxy)ethanol depends on several factors, including the required sensitivity, the complexity of the sample matrix, and the available instrumentation.

Headspace Gas Chromatography with Flame Ionization Detection (HS-GC-FID) is a robust and widely used technique for the analysis of volatile and semi-volatile organic compounds in solid or liquid samples.[1] The headspace technique involves heating the sample in a sealed vial to partition the volatile analytes into the gas phase (headspace), which is then injected into the gas chromatograph. This method minimizes matrix effects and protects the analytical column from non-volatile components.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a highly sensitive and selective technique that combines the separation power of liquid chromatography with the mass analysis capabilities of tandem mass spectrometry.[2] This method is particularly suitable for the analysis of non-volatile or thermally labile compounds. For alcohol ethoxylates like 2-(octyloxy)ethanol, derivatization may be employed to enhance ionization efficiency and sensitivity.[3][4]

The following table summarizes the key performance characteristics of each method for the analysis of long-chain glycol ethers, which can be considered representative for 2-(octyloxy)ethanol.

Parameter	Headspace Gas Chromatography-Flame Ionization Detection (HS-GC-FID)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separation of volatile compounds based on their boiling points and interaction with a stationary phase, followed by detection using a flame ionization detector.	Separation based on polarity using a liquid mobile phase and a stationary phase, followed by detection based on mass-to-charge ratio.
Sample Preparation	Dissolution of the sample in a high-boiling point solvent (e.g., DMSO, DMF) in a headspace vial.	Sample extraction and dissolution in a suitable solvent. Derivatization may be required.[3][4]
Limit of Detection (LOD)	Typically in the low parts-per-million (ppm) range. For similar volatile compounds, LODs can be around 0.1 ppm.[5]	High sensitivity, with LODs in the parts-per-billion (ppb) to low ppm range. For related alcohol ethoxylates, LODs can be as low as 0.005 µg/L.[6]
Limit of Quantitation (LOQ)	Generally in the range of 0.5 - 1 ppm for residual solvents.	Can achieve LOQs in the sub-ppb to low ppb range. For dodecanol ethoxylates, LOQs can be as low as 0.01 µg/L.[6]
Linearity	Excellent linearity over a wide concentration range (e.g., 1-100 ppm), with R² values typically >0.99.	Good linearity over the desired concentration range, with R² values typically >0.99.
Accuracy (% Recovery)	Typically in the range of 90-110%.	Generally in the range of 90-110%.
Precision (%RSD)	Relative Standard Deviation (RSD) is typically <15%.	RSD is typically <15%.
Throughput	Moderate, with typical run times of 20-40 minutes per sample.	High, with run times as short as 11 minutes for multiple analytes.[7]
Matrix Effect	Minimized due to headspace sampling.	Can be significant and requires careful method development and validation.
Instrumentation Cost	Relatively low to moderate.	High.

Experimental Protocols

Headspace Gas Chromatography-Flame Ionization Detection (HS-GC-FID)

This protocol is a general guideline for the determination of residual 2-(octyloxy)ethanol in a final product. Method validation is required for each specific sample matrix.

Instrumentation:

• Gas Chromatograph with a Flame Ionization Detector (FID)

• Headspace Autosampler

• Capillary GC Column (e.g., DB-624 or equivalent, 30 m x 0.32 mm ID, 1.8 µm film thickness)

Reagents and Materials:

• 2-(Octyloxy)ethanol reference standard

• High-purity N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• 20 mL headspace vials with PTFE/silicone septa and aluminum caps

Standard Preparation:

• Prepare a stock solution of 2-(octyloxy)ethanol in the chosen diluent (e.g., 1000 µg/mL).

• Prepare a series of calibration standards by diluting the stock solution to achieve concentrations ranging from approximately 1 ppm to 100 ppm.

Sample Preparation:

• Accurately weigh approximately 100 mg of the final product into a 20 mL headspace vial.

• Add 1 mL of the diluent (DMF or DMSO).

• Seal the vial immediately with a PTFE/silicone septum and aluminum cap.

• Gently vortex the vial to ensure complete dissolution or dispersion of the sample.

HS-GC-FID Parameters:

Parameter	Value
Headspace
Vial Equilibration Temperature	100 °C
Vial Equilibration Time	30 min
Transfer Line Temperature	110 °C
Injection Volume	1 mL
Gas Chromatograph
Inlet Temperature	250 °C
Carrier Gas	Helium
Flow Rate	2.0 mL/min (Constant Flow)
Split Ratio	10:1
Oven Program	Initial Temp: 50 °C (hold 5 min) Ramp: 10 °C/min to 220 °C (hold 5 min)
Detector (FID)
Temperature	250 °C
Hydrogen Flow	40 mL/min
Air Flow	400 mL/min
Makeup Gas (Nitrogen)	25 mL/min

Data Analysis: Quantify the amount of 2-(octyloxy)ethanol in the sample by comparing the peak area to the calibration curve generated from the standard solutions.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol provides a general framework for the quantification of 2-(octyloxy)ethanol. Specific parameters, especially MS/MS transitions, must be optimized for the analyte and instrument used.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) or Ultra-High-Performance Liquid Chromatograph (UHPLC)

• Tandem Mass Spectrometer (e.g., Triple Quadrupole) with an Electrospray Ionization (ESI) source

• Reversed-Phase C18 Column (e.g., 50 mm x 2.1 mm, 1.7 µm particle size)

Reagents and Materials:

• 2-(Octyloxy)ethanol reference standard

• LC-MS grade Acetonitrile

• LC-MS grade Methanol

• LC-MS grade Water

• Ammonium Formate

Standard Preparation:

• Prepare a stock solution of 2-(octyloxy)ethanol in methanol (e.g., 1 mg/mL).

• Prepare a series of working standards by diluting the stock solution in the initial mobile phase composition to cover the desired concentration range (e.g., 1 ng/mL to 1000 ng/mL).

Sample Preparation:

• Accurately weigh a known amount of the final product.

• Extract the 2-(octyloxy)ethanol using a suitable solvent (e.g., methanol or acetonitrile).

• The extraction may involve sonication followed by centrifugation or solid-phase extraction (SPE) for cleaner samples.[7]

• Filter the final extract through a 0.22 µm syringe filter before injection.

LC-MS/MS Parameters:

Parameter	Value
Liquid Chromatograph
Mobile Phase A	5 mM Ammonium Formate in Water
Mobile Phase B	Acetonitrile
Gradient	5% B to 95% B over 5 min, hold for 2 min, return to initial conditions
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
MRM Transitions	To be determined by direct infusion of 2-(octyloxy)ethanol standard. For C10H22O2 (MW 174.28), a potential precursor ion could be [M+H]⁺ at m/z 175.3 or [M+Na]⁺ at m/z 197.3. Product ions would be identified in MS/MS mode.

Data Analysis: Quantify 2-(octyloxy)ethanol using the peak area from the selected MRM transition and a calibration curve constructed from the working standards.

Workflow Visualizations

The following diagrams illustrate the typical experimental workflows for the two analytical methods described.

Caption: HS-GC-FID Experimental Workflow.

Caption: LC-MS/MS Experimental Workflow.

References

• 1. gcms.cz [gcms.cz]
• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Derivatization LC/MS for the simultaneous determination of fatty alcohol and alcohol ethoxylate surfactants in water and wastewater samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Determination of Dodecanol and Short-Chained Ethoxylated Dodecanols by LC–MS/MS (with Electrospray Ionization) After Their Derivatization (with Phenyl Isocyanate) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. epa.gov [epa.gov]

Cross-Validation of Analytical Methods for 2-(Octyloxy)ethanol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the primary analytical methods for the quantification and identification of 2-(Octyloxy)ethanol, a widely used solvent and intermediate in various industrial applications. The selection of a robust and reliable analytical method is critical for quality control, stability testing, and formulation development. This document outlines the experimental protocols for Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), presenting a comparative analysis of their performance to aid in method selection and cross-validation.

Comparative Analysis of Analytical Methods

The two most common and effective techniques for the analysis of 2-(Octyloxy)ethanol are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). Each method offers distinct advantages and is suited to different analytical challenges. The choice between GC and HPLC will depend on factors such as the sample matrix, required sensitivity, and the availability of instrumentation.

Table 1: Comparison of GC and HPLC for 2-(Octyloxy)ethanol Analysis

Parameter	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)
Principle	Separation based on volatility and interaction with a stationary phase in a gaseous mobile phase.	Separation based on polarity and interaction with a stationary phase in a liquid mobile phase.
Typical Detector	Flame Ionization Detector (FID), Mass Spectrometry (MS)	Refractive Index (RI), Evaporative Light Scattering Detector (ELSD), Mass Spectrometry (MS)
Volatility	Suitable for volatile and semi-volatile compounds.	Suitable for non-volatile and thermally labile compounds.
Sample Preparation	May require derivatization to increase volatility; liquid-liquid or solid-phase extraction.	Often requires minimal sample preparation, such as dilution and filtration.
Selectivity	High, especially when coupled with MS.	Moderate to high, depending on the detector.
Sensitivity	Generally high, particularly with FID and MS detectors.	Varies with the detector; ELSD and MS offer high sensitivity.
Typical Run Time	10 - 30 minutes	15 - 45 minutes
Cross-Validation	Essential to compare with an orthogonal method like HPLC to ensure accuracy and rule out matrix effects.	Important to cross-validate with a method based on a different separation principle, such as GC.

Experimental Protocols

Detailed methodologies for the analysis of 2-(Octyloxy)ethanol using GC and HPLC are provided below. These protocols serve as a starting point and may require optimization based on the specific sample matrix and analytical instrumentation.

Gas Chromatography (GC) Method

This method is suitable for the quantification of 2-(Octyloxy)ethanol in bulk materials and simple formulations.

Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID)

• Capillary Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Data acquisition and processing software

Reagents and Materials:

• 2-(Octyloxy)ethanol reference standard (≥98% purity)

• Methanol, HPLC grade

• Internal Standard (e.g., 2-(Hexyloxy)ethanol)

Sample Preparation:

• Accurately weigh approximately 100 mg of the sample into a 10 mL volumetric flask.

• Add a known concentration of the internal standard.

• Dilute to volume with methanol and mix thoroughly.

• If necessary, filter the sample through a 0.45 µm syringe filter.

Chromatographic Conditions:

• Injector Temperature: 250°C

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes

  • Ramp: 10°C/min to 220°C

  • Hold at 220°C for 5 minutes

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min

• Detector Temperature: 280°C

• Injection Volume: 1 µL

• Split Ratio: 20:1

High-Performance Liquid Chromatography (HPLC) Method

This method is advantageous for the analysis of 2-(Octyloxy)ethanol in complex matrices where non-volatile components may be present.

Instrumentation:

• HPLC system with a Refractive Index (RI) Detector or Evaporative Light Scattering Detector (ELSD)

• C18 Column (150 mm x 4.6 mm, 5 µm particle size) or equivalent

• Data acquisition and processing software

Reagents and Materials:

• 2-(Octyloxy)ethanol reference standard (≥98% purity)

• Acetonitrile, HPLC grade

• Water, HPLC grade

Sample Preparation:

• Accurately weigh approximately 200 mg of the sample into a 10 mL volumetric flask.

• Dissolve and dilute to volume with the mobile phase.

• Mix thoroughly and filter through a 0.45 µm syringe filter.

Chromatographic Conditions:

• Mobile Phase: Acetonitrile:Water (60:40 v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 35°C

• Detector Temperature (RI): 35°C

• Injection Volume: 20 µL

Method Validation and Cross-Validation

For a comprehensive cross-validation, the same batch of a 2-(Octyloxy)ethanol-containing sample should be analyzed by both the GC and HPLC methods. The results from both techniques should be statistically compared to ensure concordance. Key validation parameters to assess for each method include:

• Linearity: A minimum of five concentration levels should be used to establish the linear range.

• Accuracy: Determined by spike-recovery studies at three different concentration levels.

• Precision: Assessed at the repeatability (intra-day) and intermediate precision (inter-day) levels.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determined based on the signal-to-noise ratio.

• Specificity: The ability of the method to exclusively measure the analyte in the presence of other components.

Visualizing the Cross-Validation Workflow

The following diagrams illustrate the logical flow of the cross-validation process and the individual analytical workflows.

Caption: Workflow for the cross-validation of GC and HPLC methods.

Caption: Experimental workflow for GC analysis.

Caption: Experimental workflow for HPLC analysis.

Benchmarking 2-(Octyloxy)ethanol performance in specific research applications

In the pursuit of enhanced drug delivery and formulation efficacy, 2-(Octyloxy)ethanol has emerged as a noteworthy excipient, valued for its properties as a solvent, surfactant, and penetration enhancer. This guide provides a comprehensive comparison of 2-(Octyloxy)ethanol's performance against other common alternatives in various research applications, supported by experimental data and detailed methodologies.

Performance as a Skin Penetration Enhancer

2-(Octyloxy)ethanol's primary application in research is as a chemical penetration enhancer for transdermal drug delivery. Its mechanism of action is primarily attributed to the disruption of the highly organized lipid lamellae within the stratum corneum, leading to increased fluidity of the lipid bilayers and reduced diffusional resistance for drug molecules.[1]

Comparative Permeation Data

While direct head-to-head studies comparing 2-(Octyloxy)ethanol with a wide range of enhancers are limited, data from a study on the similar branched-chain fatty alcohol, 2-octyldodecanol, provides valuable insights into its potential efficacy. The following table summarizes the permeation enhancement of formoterol fumarate.

Table 1: Comparative Skin Permeation Enhancement of Formoterol Fumarate

Formulation Componen	Drug Flux (μg/cm²/h)	Enhancement Ratio*	Primary Irritation Index
With 2-Octyldodecanol (1.0 mg/cm²)	"Remarkably enhanced"	Not Quantified	1.38
Without 2-Octyldodecanol (Control)	Baseline	1	1.13
With Hydrogenated Rosin Glycerol Ester	Significantly lower than with 2-octyldodecanol	Not Quantified	Not Reported

*Enhancement Ratio is calculated relative to the control formulation without the specific enhancer.[1][2]

Note: The study by Kakubari et al. (2006) qualitatively describes the permeation of formoterol fumarate as "remarkably enhanced" in the presence of 2-octyldodecanol but does not provide a specific numerical flux value or enhancement ratio.[2] The primary irritation index suggests that while 2-octyldodecanol enhances permeation, it may cause a slight increase in skin irritation, though it is still categorized as mild.[1][2]

Mechanistic Insights

The primary mechanism by which branched-chain fatty alcohols like 2-(Octyloxy)ethanol enhance skin penetration involves the disruption of the stratum corneum's lipid structure. Spectroscopic studies have indicated that these molecules penetrate the stratum corneum and introduce disorder to the lipid chains, thereby increasing their fluidity.[1]

Mechanism of 2-(Octyloxy)ethanol as a skin permeation enhancer.

Performance in Nanoemulsion Formulations

2-(Octyloxy)ethanol can be utilized as a co-surfactant or oil phase component in nanoemulsion formulations for topical and transdermal drug delivery. Nanoemulsions offer advantages such as enhanced drug solubilization, improved stability, and increased skin permeation.[3][4]

Performance as a Solubilizing Agent

For poorly water-soluble drugs, 2-(Octyloxy)ethanol can act as a solubilizing agent in topical formulations. Its amphiphilic nature allows it to increase the solubility of lipophilic compounds in aqueous or hydroalcoholic bases. For instance, the solubility of the COX-2 inhibitor celecoxib is approximately 25 mg/ml in ethanol, and co-solvents are often used to enhance the solubility of such drugs in aqueous systems.[5][6]

Experimental Protocols

In Vitro Skin Permeation Study using Franz Diffusion Cells

This protocol outlines a standard method for evaluating the skin permeation of a drug from a topical formulation containing 2-(Octyloxy)ethanol compared to a control formulation.

Objective: To quantify and compare the flux of a drug across an excised skin membrane from a formulation with and without 2-(Octyloxy)ethanol.

Materials and Equipment:

• Franz Diffusion Cells

• Excised human or animal skin (e.g., porcine ear skin)

• Test formulation with 2-(Octyloxy)ethanol

• Control formulation without 2-(Octyloxy)ethanol

• Receptor solution (e.g., phosphate-buffered saline, PBS)

• Magnetic stirrer and stir bars

• Water bath or heating block to maintain 32°C

• Syringes and needles for sampling

• HPLC or other suitable analytical instrument for drug quantification

Procedure:

• Skin Preparation: Thaw frozen skin at room temperature and remove any subcutaneous fat. Cut the skin into sections to fit the Franz diffusion cells.

• Cell Assembly: Mount the skin between the donor and receptor chambers with the stratum corneum side facing the donor chamber.

• Receptor Chamber: Fill the receptor chamber with degassed receptor solution, ensuring no air bubbles are trapped beneath the skin. Place a magnetic stir bar in the receptor chamber.

• Equilibration: Place the assembled cells in a water bath set to maintain a skin surface temperature of 32°C and allow to equilibrate.

• Dosing: Apply a known amount of the test or control formulation to the skin surface in the donor chamber.

• Sampling: At predetermined time points (e.g., 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot of the receptor solution from the sampling arm and immediately replace it with an equal volume of fresh, pre-warmed receptor solution.

• Analysis: Analyze the collected samples using a validated analytical method to determine the drug concentration.

Data Analysis:

• Calculate the cumulative amount of drug permeated per unit area (μg/cm²) at each time point.

• Plot the cumulative amount permeated versus time.

• The steady-state flux (Jss) is determined from the slope of the linear portion of the plot.

• The enhancement ratio (ER) can be calculated as: ER = Jss (with enhancer) / Jss (without enhancer).

Workflow for Franz diffusion cell experiment.

Conclusion

2-(Octyloxy)ethanol demonstrates potential as a performance-enhancing excipient in topical and transdermal formulations. While quantitative, direct comparative data with other enhancers remains an area for further research, existing studies on similar molecules suggest its efficacy in enhancing skin permeation. Its properties as a solvent and a component in nanoemulsions further broaden its applicability in designing advanced drug delivery systems. Researchers are encouraged to conduct head-to-head comparative studies using standardized protocols, such as the Franz diffusion cell assay, to generate robust data for specific drug candidates and formulations.

References

• 1. benchchem.com [benchchem.com]
• 2. Effects of ethylcellulose and 2-octyldodecanol additives on skin permeation and irritation with ethylene-vinyl acetate copolymer matrix patches containing formoterol fumarate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Investigation and Evaluation of the Transdermal Delivery of Ibuprofen in Various Characterized Nano-Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. transdermally applied nanoemulsion: Topics by Science.gov [science.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. Solubility enhancement of Cox-2 inhibitors using various solvent systems - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Literature Review of 2-(Octyloxy)ethanol and Other C8 Surfactants

For researchers, scientists, and drug development professionals, the selection of an appropriate surfactant is a critical step in formulation development, influencing everything from solubility and stability to biological interactions. This guide provides a comprehensive comparison of the performance of 2-(Octyloxy)ethanol, a nonionic surfactant, with other common C8 surfactants, supported by experimental data and detailed methodologies.

2-(Octyloxy)ethanol, belonging to the alcohol ethoxylate class of surfactants, possesses an eight-carbon hydrophobic tail and a hydrophilic ethylene oxide head. Its molecular structure dictates its surface-active properties, making it a subject of interest for various applications. This review benchmarks its performance against other C8 surfactants, including another nonionic surfactant, n-octyl-β-D-glucoside, and an anionic surfactant, sodium octyl sulfate.

Key Performance Indicators: A Comparative Analysis

The effectiveness of a surfactant is primarily evaluated based on its ability to reduce surface tension, form micelles, and stabilize interfaces in foams and emulsions. The following tables summarize key performance data for 2-(Octyloxy)ethanol and its C8 counterparts.

Table 1: Critical Micelle Concentration (CMC) and Surface Tension

The Critical Micelle Concentration (CMC) is the concentration at which surfactant monomers begin to self-assemble into micelles, a fundamental property influencing detergency and solubilization. Surface tension at the CMC (γCMC) indicates the maximum reduction in surface tension the surfactant can achieve.

Surfactant	Type	CMC (mM)	γCMC (mN/m)	Source(s)
2-(Octyloxy)ethanol (proxy: C8E4)	Nonionic	~8	Not available	[1]
n-Octyl-β-D-glucoside	Nonionic	20-25	Not available
Sodium Octyl Sulfate	Anionic	130	Not available	[2]

Table 2: Foaming Properties

Foaming is a key characteristic for applications such as cleaning agents. The Ross-Miles method is a standard test to evaluate foam generation and stability.

Surfactant	Type	Initial Foam Height (mm)	Foam Stability (Height after 5 min, mm)	Source(s)
2-(Octyloxy)ethanol (proxy: C8 with 7 moles EO)	Nonionic	High	Moderate	[3]
n-Octyl-β-D-glucoside	Nonionic	Not available	Not available
Sodium Octyl Sulfate	Anionic	Not available	Not available

Note: Quantitative data from a standardized Ross-Miles test for all compared surfactants was not available. The performance of a C8 alcohol ethoxylate with a higher degree of ethoxylation suggests good foaming capabilities[3].

Table 3: Emulsification Performance

A surfactant's ability to stabilize emulsions is critical in formulations containing immiscible liquids. The Hydrophilic-Lipophilic Balance (HLB) number is an indicator of a surfactant's preference for water or oil phases and can predict its emulsifying properties.

Surfactant	Type	Calculated HLB	Emulsion Type Preference	Source(s)
2-(Octyloxy)ethanol	Nonionic	~11.9	Oil-in-Water (O/W)	[4]
n-Octyl-β-D-glucoside	Nonionic	10-12	Oil-in-Water (O/W)
Sodium Octyl Sulfate	Anionic	~40	Oil-in-Water (O/W)

Note: The HLB value for 2-(Octyloxy)ethanol is calculated based on its molecular structure. Surfactants with HLB values in the range of 8-18 are generally good O/W emulsifiers[4].

Experimental Protocols

To ensure reproducibility and accurate comparison, detailed experimental methodologies are crucial. Below are summaries of standard protocols for evaluating the key performance indicators discussed.

Determination of Critical Micelle Concentration (CMC) and Surface Tension (γCMC)

Method: Wilhelmy Plate Method[3]

This technique measures the force exerted on a thin platinum plate partially immersed in the surfactant solution. As the surfactant concentration increases, the surface tension decreases until the CMC is reached, after which it remains relatively constant.

Procedure:

• Prepare a series of aqueous solutions of the surfactant with varying concentrations.

• Calibrate the tensiometer with deionized water.

• For each concentration, measure the surface tension using the Wilhelmy plate. The plate is cleaned and flamed before each measurement.

• Plot the surface tension as a function of the logarithm of the surfactant concentration.

• The CMC is determined from the intersection of the two linear regions of the plot. The surface tension value at this point is the γCMC.

Figure 1: Workflow for CMC and γCMC determination using the Wilhelmy plate method.

Evaluation of Foaming Properties

Method: Ross-Miles Foam Test (ASTM D1173)[5]

This method assesses the volume of foam produced and its stability over time.

Procedure:

• Prepare a standard concentration of the surfactant solution in a specified volume.

• Pour a portion of the solution into a graduated receiving cylinder.

• Pour the remaining solution from a specified height through a standardized orifice into the receiving cylinder, initiating foam formation.

• Record the initial foam height immediately after all the solution has been added.

• Record the foam height again after a set period (e.g., 5 minutes) to assess foam stability.

Figure 2: Experimental workflow for the Ross-Miles foam test.

Assessment of Emulsion Stability

Method: Bottle Test[6]

This is a simple yet effective method to visually assess the stability of an emulsion over time.

Procedure:

• Prepare an oil-in-water emulsion by homogenizing a specific ratio of oil and the aqueous surfactant solution.

• Transfer the freshly prepared emulsion into a graduated cylinder or a transparent bottle.

• Store the emulsion under controlled conditions (e.g., room temperature).

• At regular intervals, visually inspect the emulsion for signs of instability, such as creaming, coalescence, or phase separation.

• Quantify the amount of separated water or oil as a percentage of the total emulsion volume.

Figure 3: Workflow for assessing emulsion stability via the bottle test method.

Discussion and Conclusion

Based on the available data, 2-(Octyloxy)ethanol, as represented by its analogue C8E4, exhibits a moderate CMC, suggesting it is a reasonably efficient surfactant. Its calculated HLB value indicates its suitability for forming oil-in-water emulsions. The foaming properties of C8 alcohol ethoxylates are influenced by the degree of ethoxylation, with higher degrees generally leading to better foam-enhancing performance[3].

Compared to n-octyl-β-D-glucoside, another nonionic surfactant, 2-(Octyloxy)ethanol (as C8E4) has a lower CMC, implying that it forms micelles at a lower concentration. Sodium octyl sulfate, an anionic surfactant, has a significantly higher CMC, indicating it is less efficient in forming micelles compared to the nonionic C8 surfactants.

The choice between these surfactants will ultimately depend on the specific requirements of the application. For formulations where high foaming is desired, a C8 alcohol ethoxylate with a higher degree of ethoxylation might be preferable. For applications requiring efficient micelle formation at low concentrations, 2-(Octyloxy)ethanol or similar alcohol ethoxylates present a viable option.

Further experimental studies directly comparing the performance of 2-(Octyloxy)ethanol with a wider range of C8 surfactants under identical conditions are warranted to provide a more definitive and comprehensive performance profile. This would be particularly valuable for researchers and formulators seeking to optimize their use of C8 surfactants in diverse applications.

References

• 1. benchchem.com [benchchem.com]
• 2. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 3. digibug.ugr.es [digibug.ugr.es]
• 4. Hydrophilic-lipophilic balance - Wikipedia [en.wikipedia.org]
• 5. Ross-Miles method | KRÜSS Scientific [kruss-scientific.com]
• 6. Pore- and Core-Scale Insights of Nanoparticle-Stabilized Foam for CO2-Enhanced Oil Recovery - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 2-(Octyloxy)ethanol in a Laboratory Setting

For Immediate Reference: Do Not Dispose of 2-(Octyloxy)ethanol Down the Drain or in General Waste. This chemical must be treated as hazardous waste and disposed of through a certified hazardous waste management service. Adherence to proper disposal protocols is crucial for laboratory safety and environmental protection.

This guide provides comprehensive, step-by-step procedures for the safe handling and disposal of 2-(Octyloxy)ethanol, tailored for researchers, scientists, and drug development professionals. Following these protocols will ensure compliance with safety regulations and minimize risks within your laboratory.

Chemical and Safety Data

Proper handling and disposal begin with a clear understanding of the substance's properties and associated hazards. The following table summarizes key quantitative data for 2-(Octyloxy)ethanol.

Property	Value	Citation
Molecular Formula	C10H22O2	[1]
Molecular Weight	174.28 g/mol	[1]
GHS Hazard Classifications	Combustible liquid, Harmful if swallowed, Causes skin irritation, Causes serious eye irritation, Toxic if inhaled.	[2]
UN Number (for transport)	2922 (Corrosive liquid, toxic, n.o.s.)	[3][4]
Biodegradability	Readily biodegradable (96.8% in 28 days)	[3][4]
Toxicity to Fish (LC50)	140 mg/l (Pimephales promelas, 96h)	[3]
Toxicity to Daphnia (EC50)	145 mg/l (Daphnia magna, 48h)	[3]

Experimental Protocols: Disposal Procedures

The disposal of 2-(Octyloxy)ethanol must be managed as a hazardous waste stream. The following protocols outline the necessary steps for its collection, storage, and disposal from a laboratory setting.

Materials Required

• Appropriate Personal Protective Equipment (PPE):

  • Safety goggles or face shield

  • Chemical-resistant gloves (e.g., nitrile)

  • Lab coat

• Designated hazardous waste container (glass or high-density polyethylene), clearly labeled.

• Secondary containment bin.

• Hazardous waste labels (provided by your institution's Environmental Health & Safety department).

Step-by-Step Disposal Protocol

• Designate a Waste Container:

  • Select a clean, compatible, and leak-proof container for the collection of 2-(Octyloxy)ethanol waste. Glass bottles are often suitable.

  • The container must have a tight-fitting screw cap to prevent the release of vapors.[2][3]

  • Ensure the container is properly labeled as "Hazardous Waste" and includes the full chemical name: "Waste 2-(Octyloxy)ethanol".

• Segregate Waste Streams:

  • Do not mix 2-(Octyloxy)ethanol waste with other incompatible waste streams. For example, avoid mixing with strong oxidizers.

  • Collect aqueous waste, halogenated solvents, and non-halogenated solvents in separate containers.

• Accumulate Waste Safely:

  • Always wear appropriate PPE when handling the chemical and its waste.

  • Perform all transfers of 2-(Octyloxy)ethanol waste inside a chemical fume hood to minimize inhalation exposure.

  • Keep the waste container closed at all times, except when adding waste.[2]

• Labeling and Storage:

  • Attach a completed hazardous waste label to the container. This label should include:

    • The words "Hazardous Waste"

    • The full chemical name and concentration

    • The date accumulation started

    • The specific hazards (e.g., "Combustible," "Toxic")

  • Store the waste container in a designated satellite accumulation area within the laboratory.

  • Place the container in a secondary containment bin to catch any potential leaks.[2]

  • Store in a well-ventilated area, away from heat, sparks, and open flames.[2][3][5]

• Arrange for Disposal:

  • Once the waste container is full, or before the established time limit for accumulation is reached (typically 6-12 months), arrange for a pickup from your institution's certified hazardous waste disposal service.[3][6]

  • Follow your institution's specific procedures for requesting a waste pickup.

Spill and Emergency Procedures

• Small Spills: In the event of a small spill, absorb the material with a non-combustible absorbent material like vermiculite, sand, or earth.[7] Collect the contaminated material and place it in the designated hazardous waste container.[5][6]

• Large Spills: For larger spills, evacuate the area and contact your institution's emergency response team or Environmental Health & Safety department immediately.[2][5]

• Do not attempt to clean up large spills without proper training and equipment.

• Do not flush spilled material into the sewer system.[2][3][5]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of 2-(Octyloxy)ethanol.

References

• 1. justrite.com [justrite.com]
• 2. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 3. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 4. chemicalbook.com [chemicalbook.com]
• 5. vumc.org [vumc.org]
• 6. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 7. dam.assets.ohio.gov [dam.assets.ohio.gov]

Personal protective equipment for handling 2-(Octyloxy)ethanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 2-(Octyloxy)ethanol to ensure a safe laboratory environment. Adherence to these protocols is essential to minimize risks and ensure regulatory compliance.

Hazard Identification and Classification

2-(Octyloxy)ethanol is classified with significant health hazards.[1] Understanding these risks is the first step in safe handling.

GHS Hazard Classification:

Hazard Class	Category	Signal Word	Hazard Statement
Acute Toxicity, Oral	4	Warning	H302: Harmful if swallowed[1]
Acute Toxicity, Dermal	3	Danger	H311: Toxic in contact with skin[1]
Skin Corrosion/Irritation	1B	Danger	H314: Causes severe skin burns and eye damage[1]
Serious Eye Damage/Eye Irritation	1	Danger	H318: Causes serious eye damage[1]

Potential Health Effects:

• Inhalation of vapors or mist may cause respiratory tract irritation.[2]

• Skin contact can cause irritation and may be harmful if absorbed.[2]

• Eye contact can result in serious irritation and damage.[1][2]

• Ingestion is harmful and may cause systemic effects.[1][2]

• Repeated or prolonged exposure may lead to liver, kidney, and red blood cell damage.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling 2-(Octyloxy)ethanol. The following table summarizes the required equipment.

Body Part	Required PPE	Specifications and Recommendations
Eyes/Face	Safety Goggles & Face Shield	Chemical splash goggles are essential.[3] A face shield should be worn in addition to goggles when there is a significant splash hazard.[3][4]
Skin	Chemical-Resistant Gloves	Use rubber or plastic gloves.[3] It is critical to select gloves specifically tested for resistance to 2-(Octyloxy)ethanol. Disposable nitrile gloves may not offer adequate protection, even for short-term exposure.[5]
Protective Clothing	Wear a lab coat, and for larger quantities or splash risks, use impervious clothing such as a chemical-resistant apron or suit.[4]
Footwear	Closed-toe shoes are mandatory. For significant spill risks, rubber boots are recommended.[3]
Respiratory	Respirator	Use an organic vapor respirator if working with heated material or if mists are generated.[3] Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[6][7]

Operational Plan: Handling and Storage

Safe handling and storage practices are crucial to prevent exposure and accidents.

Handling Procedures:

• Ventilation: Always handle 2-(Octyloxy)ethanol in a well-ventilated area. A certified chemical fume hood is strongly recommended.[6][7]

• Avoid Inhalation: Do not breathe vapors or mists.[3][6]

• Prevent Contact: Avoid contact with eyes, skin, and clothing.[3]

• Grounding: Ground and bond containers and receiving equipment to prevent static discharge, especially when transferring large quantities.[6]

• Tools: Use non-sparking tools to avoid ignition sources.[6][8]

• Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[6][9] Wash hands thoroughly after handling.[6][9]

Storage Requirements:

• Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[3][10][11]

• Keep containers tightly closed and in their original packaging.[2][3]

• Keep away from heat, sparks, open flames, and other sources of ignition.[6][10]

• Be aware that related glycol ethers can form explosive peroxides over time.[6][12]

Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in the event of an exposure.

Exposure Route	First Aid Protocol
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.[3][7]
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.[3] Wash the affected area with soap and water.[2] Seek medical attention.
Inhalation	Move the exposed person to fresh air.[3] If breathing is difficult or has stopped, provide artificial respiration.[6] Seek immediate medical attention.
Ingestion	Do NOT induce vomiting.[6][10] If the person is conscious, rinse their mouth with water and have them drink several glasses of water or milk.[2][3] Seek immediate medical attention.[3]

Spill and Disposal Plan

Spill Response:

• Evacuate: Evacuate non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Contain the spill using non-combustible absorbent materials like sand, earth, or vermiculite.[10]

• Collect: Use non-sparking tools to collect the absorbed material and place it in a suitable, labeled container for disposal.[8]

• Clean: Clean the spill area thoroughly.

• PPE: All personnel involved in the cleanup must wear the appropriate PPE as outlined above.

Disposal:

• Dispose of 2-(Octyloxy)ethanol and any contaminated materials as hazardous waste.[6]

• All disposal practices must comply with federal, state, and local environmental regulations.[2]

• Do not allow the product or runoff from fire control to enter drains or waterways.[2][10]

References

• 1. 2-(Octyloxy)ethanol | C10H22O2 | CID 82296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cn.canbipharm.com [cn.canbipharm.com]
• 3. santaritaschools-keenan.newlook.safeschoolssds.com [santaritaschools-keenan.newlook.safeschoolssds.com]
• 4. images.thdstatic.com [images.thdstatic.com]
• 5. Permeation of ethoxy- and butoxy-ethanols through a disposable nitrile glove - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fishersci.com [fishersci.com]
• 7. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. chemicalbook.com [chemicalbook.com]
• 10. tensid.com [tensid.com]
• 11. fishersci.com [fishersci.com]
• 12. fishersci.fr [fishersci.fr]